Aza-BODIPY

Core Science & Biosynthesis

A Comprehensive Technical Guide to Aza-BODIPY Dyes: Synthesis, Photophysical Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of aza-boron-dipyrromethene (aza-BODIPY) dyes, covering their synthesis, key photophysical properties, and their burgeoning applications, particularly in the biomedical field. Aza-BODIPY dyes have garnered significant attention due to their strong absorption in the near-infrared (NIR) region, high molar extinction coefficients, and tunable photophysical characteristics, making them highly promising candidates for a range of applications including bioimaging and photodynamic therapy (PDT).[1][2]

Synthesis of Aza-BODIPY Dyes

The synthesis of the aza-BODIPY core typically involves a multi-step process, with the most common and versatile method relying on the condensation of chalcones.[2][3] This approach allows for the introduction of a variety of substituents on the aryl rings, enabling the fine-tuning of the dye's photophysical and chemical properties.

A widely adopted synthetic route is initiated by a Claisen-Schmidt condensation between an acetophenone (B1666503) and a benzaldehyde (B42025) to form a chalcone (B49325).[2][4] This is followed by a Michael addition of nitromethane (B149229) to the chalcone.[2][4] The resulting γ-nitro ketone then undergoes a cyclization reaction with an ammonia (B1221849) source, such as ammonium (B1175870) acetate (B1210297), to form the aza-dipyrromethene core.[2] The final step involves the complexation with boron trifluoride etherate (BF₃·OEt₂) in the presence of a base like triethylamine (B128534) (TEA) to yield the aza-BODIPY dye.[2][5]

Below is a generalized experimental protocol for the synthesis of a tetraaryl-substituted aza-BODIPY.

Experimental Protocol: Synthesis of a Tetraaryl-aza-BODIPY

Step 1: Chalcone Synthesis (Claisen-Schmidt Condensation)

• To a solution of acetophenone (1.0 eq) and benzaldehyde (1.0 eq) in ethanol, add an aqueous solution of a base (e.g., NaOH or KOH).

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into ice-water and collect the precipitated chalcone by filtration.

• Wash the solid with water until neutral and dry to afford the desired chalcone.

Step 2: Michael Addition of Nitromethane

• Dissolve the chalcone (1.0 eq) in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Add nitromethane (excess) and a base (e.g., sodium methoxide).

• Stir the mixture at room temperature or with gentle heating until the starting material is consumed (TLC).

• Neutralize the reaction mixture with a dilute acid (e.g., HCl) and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the γ-nitro ketone.

Step 3: Aza-dipyrromethene Formation

• Reflux a solution of the γ-nitro ketone (1.0 eq) and a large excess of ammonium acetate in a high-boiling solvent such as n-butanol or ethanol.[2][4]

• Monitor the reaction by TLC until completion.

• Cool the reaction mixture to room temperature and collect the precipitated aza-dipyrromethene by filtration.

• Wash the solid with a suitable solvent (e.g., ethanol) and dry.

Step 4: Boron Complexation

• Suspend the aza-dipyrromethene (1.0 eq) in a dry, non-polar solvent like toluene.[5]

• Add an excess of a non-nucleophilic base, typically triethylamine (TEA, ~10 eq).[5]

• Stir the mixture for a short period (e.g., 15 minutes) at room temperature.

• Add an excess of boron trifluoride etherate (BF₃·OEt₂, ~15 eq) dropwise.[5]

• Heat the reaction mixture to reflux for several hours (e.g., 5 hours).[5]

• After cooling, wash the reaction mixture with water and brine.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography on silica (B1680970) gel to obtain the final aza-BODIPY dye.

A generalized workflow for the synthesis of aza-BODIPY dyes.

Photophysical Properties

Aza-BODIPY dyes are renowned for their distinctive photophysical properties, which are central to their utility in various applications. These properties can be systematically tuned by modifying the chemical structure of the dye.

Absorption and Emission Spectra

Aza-BODIPY dyes typically exhibit strong and sharp absorption bands in the red to near-infrared (NIR) region of the electromagnetic spectrum, generally between 600 and 800 nm.[6] This is a significant advantage for biological applications, as light in this "therapeutic window" can penetrate deeper into tissues with minimal interference from endogenous chromophores.[2] Their emission spectra are usually a mirror image of their absorption spectra, with a small Stokes shift.

Molar Extinction Coefficient and Fluorescence Quantum Yield

These dyes are characterized by very high molar extinction coefficients (ε), often exceeding 100,000 M⁻¹cm⁻¹.[7] However, their fluorescence quantum yields (ΦF) can vary significantly depending on their substitution pattern and the solvent environment. While some derivatives are highly fluorescent, others are weakly emissive due to efficient non-radiative decay pathways.[6] The introduction of electron-withdrawing or electron-donating groups can modulate these properties. For instance, electron-withdrawing nitro groups can lead to weakly emissive compounds.[6]

Experimental Protocol: Measurement of Photophysical Properties

UV-Vis Absorption Spectroscopy:

• Prepare a stock solution of the aza-BODIPY dye in a suitable spectroscopic grade solvent (e.g., THF, CH₂Cl₂, DMSO).

• Prepare a series of dilutions of the stock solution to obtain concentrations in the micromolar range.

• Record the absorption spectra of the solutions using a UV-Vis spectrophotometer in a 1 cm path length quartz cuvette.

• The molar extinction coefficient (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance at the maximum absorption wavelength (λmax), c is the concentration in mol/L, and l is the path length in cm.

Fluorescence Spectroscopy:

• Using the same solutions prepared for UV-Vis measurements (ensuring absorbance at the excitation wavelength is below 0.1 to avoid inner filter effects), record the fluorescence emission spectra using a spectrofluorometer.

• The fluorescence quantum yield (ΦF) is typically determined using a relative method, comparing the integrated fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield (e.g., methylene (B1212753) blue or zinc phthalocyanine). The following equation is used: ΦF,sample = ΦF,std × (Isample / Istd) × (Astd / Asample) × (ηsample² / ηstd²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

Singlet Oxygen Quantum Yield (ΦΔ):

• The singlet oxygen quantum yield, crucial for PDT applications, can be measured indirectly using a chemical trap like 1,3-diphenylisobenzofuran (B146845) (DPBF).

• A solution containing the aza-BODIPY photosensitizer and DPBF is irradiated with light of a specific wavelength.

• The decrease in the absorption of DPBF over time, which is bleached by reacting with singlet oxygen, is monitored using a UV-Vis spectrophotometer.

• The ΦΔ is calculated by comparing the rate of DPBF decomposition to that induced by a standard photosensitizer with a known singlet oxygen quantum yield.

Photophysical Data of Representative Aza-BODIPY Dyes

Compound	Solvent	λabs (nm)	ε (M⁻¹cm⁻¹)	λem (nm)	ΦF	Ref
TPAB	THF	681	85,000	701	0.28	[5]
aza-FL	THF	734	230,000	740	0.66	[5]
aza-CZ	THF	741	230,000	748	0.49	[5]
Nitro-aza-BODIPY	THF	~650	64,000-85,000	-	0.03-0.06	[6]
Aza-BODIPY 7a	Acetonitrile	655	-	709	-	[4]
Aza-BODIPY 7b	Acetonitrile	689	-	721	-	[4]
Aza-BODIPY 7c	Acetonitrile	688	-	719	-	[4]
Aza-BODIPY 7d	Acetonitrile	684	-	718	-	[4]

TPAB: 1,3,5,7-tetraphenyl-aza-BODIPY; aza-FL: fluorene-fused aza-BODIPY; aza-CZ: carbazole-fused aza-BODIPY.

Applications in Drug Development and Research

The unique properties of aza-BODIPY dyes make them valuable tools for researchers and drug development professionals. Their primary applications lie in bioimaging and as photosensitizers in photodynamic therapy (PDT).

Bioimaging

The intense fluorescence of many aza-BODIPY derivatives in the NIR window makes them excellent probes for in vitro and in vivo imaging.[3][8] By attaching specific targeting moieties, these dyes can be directed to particular cells or subcellular organelles, enabling high-contrast imaging of biological processes.[9] The cellular uptake and localization of aza-BODIPY dyes can be influenced by their substituents. For example, the presence of hydroxyl groups can favor cytoplasmic localization, while methoxy (B1213986) groups may lead to accumulation in the cell membrane.[9]

Photodynamic Therapy (PDT)

Aza-BODIPY dyes are highly promising photosensitizers for PDT, a non-invasive cancer treatment.[2][10] The mechanism of PDT involves the excitation of the photosensitizer with light of a specific wavelength. The excited photosensitizer then transfers its energy to molecular oxygen, generating highly cytotoxic reactive oxygen species (ROS), primarily singlet oxygen (¹O₂).[1][5] These ROS can induce localized cellular damage, leading to apoptosis or necrosis of cancer cells.[10] The efficacy of an aza-BODIPY as a PDT agent is closely linked to its ability to generate singlet oxygen, which is often enhanced by the presence of heavy atoms like bromine or iodine in the molecular structure.[3]

Mechanism of ROS generation in aza-BODIPY-mediated PDT.

Recent studies have shown that aza-BODIPY-based PDT can induce apoptosis in cancer cells through the upregulation of p53 and caspase-3.[10] The targeted delivery of these photosensitizers to tumors can be achieved by conjugation to specific ligands or by exploiting the enhanced permeability and retention (EPR) effect.

Conclusion and Future Perspectives

Aza-BODIPY dyes represent a versatile and powerful class of chromophores with significant potential in biomedical research and drug development. Their straightforward synthesis, tunable photophysical properties, and strong NIR absorption make them ideal candidates for advanced bioimaging and targeted photodynamic therapy. Future research will likely focus on the development of novel aza-BODIPY derivatives with improved water solubility, enhanced singlet oxygen generation, and more specific tumor-targeting capabilities to further advance their clinical translation. The continued exploration of their structure-property relationships will undoubtedly unlock new and exciting applications for these remarkable dyes.

References

• 1. Special reactive oxygen species generation by a highly photostable BODIPY-based photosensitizer for selective photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. BODIPY Dyes In Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Aza-BODIPYs, Their Differential Binding for Cu(II), and Results of Bioimaging as Fluorescent Dyes of Langerhans β-Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 6. Photophysics and redox properties of aza-BODIPY dyes with electron-withdrawing groups - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Halogen bonding aza-BODIPYs for anion sensing and anion binding-modulated singlet oxygen generation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. BODIPY Dyes: A New Frontier in Cellular Imaging and Theragnostic Applications [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Effect of aza-BODIPY-photodynamic therapy on the expression of carcinoma-associated genes and cell death mode - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Near-Infrared Absorbing Aza-BODIPY Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aza-boron-dipyrromethene (aza-BODIPY) dyes are a significant class of organic chromophores that have garnered substantial interest for their impressive photophysical properties.[1][2] Structurally, they are analogues of the well-known BODIPY dyes, where the central meso-carbon atom of the dipyrromethene core is replaced by a nitrogen atom.[3] This key modification induces a significant redshift in the absorption and emission spectra, pushing their operational range into the red and near-infrared (NIR) regions (typically 650-900 nm).[4][5] This "therapeutic window" is highly advantageous for biological applications, as NIR light can penetrate deeper into tissues with minimal damage and autofluorescence.[6]

Aza-BODIPY derivatives are characterized by high molar absorptivity, excellent chemical and photostability, and a molecular framework that is readily amenable to functionalization.[1][7] These features make them exceptional candidates for a variety of biomedical applications, including bioimaging, photodynamic therapy (PDT), and photothermal therapy (PTT).[2][5][8] This guide provides a comprehensive overview of the synthesis, photophysical properties, and key applications of these versatile compounds.

Synthetic Strategies

The synthesis of the aza-BODIPY core can be achieved through various protocols. A common and effective methodology involves a multi-step process starting from chalcones, which allows for the introduction of various substituents onto the final structure.[9]

A widely used synthetic route is initiated by the aldol (B89426) condensation of an aldehyde and an acetophenone (B1666503) to form a chalcone (B49325). This is followed by a Michael addition of nitromethane (B149229). The resulting γ-nitro ketone undergoes cyclization with an ammonia (B1221849) source, such as ammonium (B1175870) acetate (B1210297), to form the aza-dipyrromethene ligand. The final step is the complexation with boron trifluoride etherate (BF₃·OEt₂) to yield the stable aza-BODIPY core.[9][10]

General synthetic workflow for aza-BODIPY derivatives.

Photophysical and Photochemical Properties

The utility of aza-BODIPY derivatives in biomedical applications is dictated by their photophysical properties. Structural modifications to the core and peripheral substituents allow for fine-tuning of these characteristics. For instance, introducing electron-donating and electron-withdrawing groups can create a "push-pull" system, leading to significant redshifts in absorption and emission.[1][6] Halogenation (the "heavy-atom effect") is a common strategy to enhance intersystem crossing (ISC) from the excited singlet state to the triplet state, which increases the generation of singlet oxygen (¹O₂) for PDT applications.[11][12]

Table 1: Photophysical and Photochemical Data for Selected NIR Aza-BODIPY Derivatives

Compound/Derivative	Solvent	λabs (nm)	λem (nm)	Molar Extinction Coefficient (ε) (M-1cm-1)	Fluorescence Quantum Yield (Φf)	Singlet Oxygen Quantum Yield (ΦΔ)	Application	Reference
Tetraphenyl aza-BODIPY	CH₂Cl₂	~680	~700	> 80,000	~0.20	Low	Imaging	[11]
Iodinated aza-BODIPY (B4)	N/A	~710	~730	N/A	N/A	High (efficent)	PDT/PTT	[12]
Aza-BODIPY-mPEG	N/A	~780	N/A	N/A	N/A	N/A	PTT	[13]
Pyrazole-aza-BODIPY (PY-AZB)	N/A	~808	N/A	N/A	N/A	N/A	PTT	[14]
Glucose-conjugated aza-BODIPY (AZB-Glc-I)	N/A	N/A	N/A	N/A	N/A	High	Targeted PDT	[15]
[b]-phenanthrene-fused aza-BODIPY	N/A	771	~800	N/A	N/A	N/A	NIR Imaging	[16]
Push-pull aza-BODIPY (AZB-CF3)	Low-polar	798-832	835-940	N/A	N/A	N/A	PTT	[17]

Note: "N/A" indicates data not available in the cited search results. Values are approximate and can vary based on specific molecular structure and solvent environment.

Applications in Drug Development and Bioimaging

The favorable NIR absorption and tunable properties of aza-BODIPY dyes make them powerful tools in theranostics, a field that combines diagnostics and therapy.

Photodynamic Therapy (PDT)

PDT is a non-invasive cancer treatment that uses a photosensitizer (PS), light, and molecular oxygen to produce cytotoxic reactive oxygen species (ROS), primarily singlet oxygen (¹O₂), which induce localized cell death.[18] Aza-BODIPY derivatives, particularly those functionalized with heavy atoms like bromine or iodine, are excellent photosensitizers.[11][18] Upon excitation with NIR light, the PS transitions to an excited triplet state and transfers its energy to ground-state oxygen (³O₂), generating highly reactive ¹O₂.[18] This process leads to the destruction of tumor cells through apoptosis or necrosis.[18][19]

Mechanism of aza-BODIPY-mediated Photodynamic Therapy (PDT).

Photothermal Therapy (PTT)

In PTT, a photothermal agent absorbs light energy and converts it into heat through non-radiative decay processes, causing localized hyperthermia (>42 °C) that ablates cancer cells.[14] Aza-BODIPY dyes with specific structural features, often those promoting intramolecular charge transfer (ICT), can exhibit high photothermal conversion efficiency (PCE).[8][17] When nanoparticles formulated with these dyes accumulate in a tumor and are irradiated with an NIR laser, the resulting temperature increase leads to efficient and targeted tumor destruction.[12][14][17]

Mechanism of aza-BODIPY-mediated Photothermal Therapy (PTT).

Bioimaging

The inherent fluorescence of many aza-BODIPY derivatives in the NIR window makes them excellent probes for bioimaging.[20] They can be used for in vitro and in vivo imaging to visualize cells, tissues, and biological processes.[4][20] By conjugating aza-BODIPY dyes to targeting moieties like glucose or biotin, researchers can achieve selective accumulation in cancer cells, which often overexpress specific receptors.[15][21] This targeting capability is crucial for imaging-guided therapy, where the dye first illuminates the tumor for diagnosis and localization, and then, upon irradiation, exerts its therapeutic effect (PDT or PTT).[12][22]

Workflow for in vivo imaging-guided phototherapy.

Experimental Protocols

General Synthesis of a Tetraphenyl Aza-BODIPY Derivative

This protocol is a generalized procedure based on methodologies described in the literature.[11]

• Step 1: Synthesis of Chalcone. Benzaldehyde (1.0 eq.) and acetophenone (1.0 eq.) are dissolved in ethanol. An aqueous solution of NaOH is added dropwise, and the mixture is stirred at room temperature for several hours until a precipitate forms. The solid is filtered, washed with water and cold ethanol, and dried to yield the chalcone.

• Step 2: Michael Addition. The chalcone (1.0 eq.) is dissolved in a suitable solvent, and nitromethane is added in excess. A base (e.g., sodium methoxide) is added, and the reaction is stirred at room temperature. After completion, the reaction is neutralized, and the product is extracted and purified by chromatography to yield the γ-nitroketone.

• Step 3: Synthesis of Azadipyrromethene. The γ-nitroketone (1.0 eq.) is dissolved in ethanol, and a large excess of ammonium acetate is added. The mixture is refluxed for several hours. After cooling, the solvent is removed, and the residue is purified by column chromatography to yield the dark-colored azadipyrromethene intermediate.

• Step 4: Boron Complexation. The azadipyrromethene (1.0 eq.) is dissolved in anhydrous toluene. Triethylamine (10 eq.) is added, and the solution is stirred. Boron trifluoride etherate (BF₃·OEt₂) (15 eq.) is then added dropwise, and the reaction is stirred at room temperature for several hours. The reaction is quenched, extracted, and the final aza-BODIPY product is purified by flash chromatography.[11]

In Vitro Phototoxicity Assay (MTT Assay)

This protocol assesses the light-induced cytotoxicity of an aza-BODIPY photosensitizer.[23][24]

• Cell Seeding: Cancer cells (e.g., HeLa, MCF-7) are seeded into 96-well plates at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for attachment.

• Incubation: The culture medium is replaced with fresh medium containing various concentrations of the aza-BODIPY derivative. Cells are incubated for a predetermined period (e.g., 6-24 hours) to allow for cellular uptake.

• Irradiation: For the "light" group, the plates are exposed to a NIR light source (e.g., a 680 nm LED lamp) at a specific power density (e.g., 50 J/cm²) for a set duration. A parallel "dark" group is kept under the same conditions but without light exposure.

• Post-Irradiation Incubation: The cells are washed and incubated in fresh medium for another 24-48 hours.

• Viability Assessment: MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well. After incubation, the formazan (B1609692) crystals are dissolved in DMSO. The absorbance is measured using a microplate reader at ~570 nm. Cell viability is calculated relative to untreated control cells. The IC₅₀ value (the concentration at which 50% of cell growth is inhibited) is determined for both light and dark conditions.[23]

Cellular Uptake and Localization Studies

This protocol uses confocal microscopy to visualize the internalization and subcellular location of a fluorescent aza-BODIPY derivative.[21][24]

• Cell Seeding: Cells are seeded on glass-bottom confocal dishes and allowed to adhere for 24 hours.

• Incubation: The cells are incubated with a specific concentration (e.g., 5 µM) of the fluorescent aza-BODIPY derivative for various time points (e.g., 1, 3, 6, 24 hours).

• Co-staining (Optional): To determine subcellular localization, cells can be co-stained with specific organelle trackers, such as Hoechst 33342 for the nucleus or LysoTracker for lysosomes, following the manufacturer's protocols.

• Washing and Fixation: After incubation, cells are washed three times with phosphate-buffered saline (PBS) to remove excess dye. Cells may be fixed with 4% paraformaldehyde or imaged live.

• Imaging: The dishes are mounted on a confocal laser scanning microscope (CLSM). Images are captured using appropriate laser excitation and emission filter sets for the aza-BODIPY dye and any co-stains. The overlay of the images reveals the location of the aza-BODIPY within the cell.[24]

References

• 1. researchgate.net [researchgate.net]
• 2. Near-Infrared Absorbing Aza-BODIPY Dyes for Optoelectronic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. preprints.org [preprints.org]
• 4. mdpi.com [mdpi.com]
• 5. Bioapplications of small molecule Aza-BODIPY: from rational structural design to in vivo investigations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 7. Nano metal-photosensitizer based on Aza-BODIPY-Cu complex for CDT-enhanced dual phototherapy [ccspublishing.org.cn]
• 8. Synthesis of a Near-Infrared BODIPY Dye for Bioimaging and Photothermal Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 12. Halogenated Aza-BODIPY for Imaging-Guided Synergistic Photodynamic and Photothermal Tumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Revolutionary Pyrazole-based Aza-BODIPY: Harnessing Photothermal Power Against Cancer Cells and Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Glucose conjugated aza-BODIPY for enhanced photodynamic cancer therapy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. Near-Infrared Aza-BODIPY Dyes - ChemistryViews [chemistryviews.org]
• 17. Aza-BODIPY-based polymeric nanoparticles for photothermal cancer therapy in a chicken egg tumor model - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 18. BODIPYs in PDT: A Journey through the Most Interesting Molecules Produced in the Last 10 Years - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Effect of aza-BODIPY-photodynamic therapy on the expression of carcinoma-associated genes and cell death mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. worldscientific.com [worldscientific.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Asymmetric aza-BODIPY photosensitizer for photoacoustic/photothermal imaging-guided synergistic photodynamic/photothermal therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Lysosome-targeted Aza-BODIPY photosensitizers for anti-cancer photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Aza-BODIPY based carbonic anhydrase IX: Strategy to overcome hypoxia limitation in photodynamic therapy - PMC [pmc.ncbi.nlm.nih.gov]

Aza-BODIPY Dyes: A Deep Dive into Core Structure, Modifications, and Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The aza-boron-dipyrromethene (aza-BODIPY) scaffold has emerged as a prominent class of fluorescent dyes, garnering significant attention for its exceptional photophysical properties and versatile applications.[1][2] Characterized by the substitution of the meso-carbon atom of the traditional BODIPY core with a nitrogen atom, aza-BODIPY dyes exhibit distinct advantages, most notably a significant red-shift in their absorption and emission spectra, pushing their operational window into the near-infrared (NIR) region.[1][3][4] This attribute, coupled with their high molar absorption coefficients, excellent chemical and photostability, and tunable fluorescence, makes them highly valuable tools in various scientific domains, including bioimaging, sensing, and photodynamic therapy (PDT).[1][2]

The Aza-BODIPY Core: Structure and Spectroscopic Properties

The fundamental structure of aza-BODIPY consists of an aza-dipyrromethene ligand complexed with a boron difluoride (BF₂) unit. This core structure is aza-4,4-difluoro-4-bora-3a,4a-diaza-s-indacene. The introduction of the nitrogen atom at the meso-position (position 8) fundamentally alters the electronic properties of the chromophore, leading to a smaller HOMO-LUMO energy gap compared to conventional BODIPYs.[4] This results in a bathochromic shift of both absorption and emission maxima, typically in the range of 600-800 nm, a spectral region highly sought after for biological applications due to deeper tissue penetration and reduced autofluorescence.[5][6]

The photophysical properties of aza-BODIPY dyes are highly dependent on the substituents attached to the core. Modifications at various positions can fine-tune the absorption and emission wavelengths, fluorescence quantum yields, and excited-state lifetimes. The following table summarizes the spectroscopic properties of several representative aza-BODIPY derivatives.

Compound	Substituents	λabs (nm)	λem (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φf)	Solvent
Unsubstituted Aza-BODIPY	H at all positions	~650	~670	~80,000	~0.30	Toluene
Tetraphenyl-aza-BODIPY	Phenyl at 1, 3, 5, 7	675	695	95,000	0.25	CH₂Cl₂
Nitro-substituted Aza-BODIPY	p-nitrophenyl at 1, 7	650-700	Weakly emissive	64,000 - 85,000	0.03 - 0.06	THF
Amino-substituted Aza-BODIPY	p-(dimethylamino)phenyl	~796	Weakly emissive	-	-	Toluene
Bis(phenolate) Aza-BODIPY	Phenolate groups	710-770	-	-	up to 0.14	-

Synthesis and Modification of the Aza-BODIPY Core

The synthesis of the aza-BODIPY core can be achieved through several synthetic routes. A common and versatile method involves the condensation of β-ketoimines or related precursors with a nitrogen source, followed by complexation with boron trifluoride etherate (BF₃·OEt₂).

A widely employed synthetic strategy for symmetrically substituted aza-BODIPYs begins with the Claisen-Schmidt condensation of an acetophenone (B1666503) and a benzaldehyde (B42025) to form a chalcone (B49325).[7] This is followed by a Michael addition of nitromethane (B149229). The subsequent key step is the formation of the aza-dipyrromethene ligand via a reaction with an ammonia (B1221849) source, such as ammonium (B1175870) acetate (B1210297).[1][7] Finally, coordination with BF₃·OEt₂ in the presence of a base like triethylamine (B128534) (TEA) yields the aza-BODIPY dye.[1]

General synthetic route for aza-BODIPY dyes.

Modifications to the aza-BODIPY core are crucial for tailoring its properties for specific applications. These modifications can be introduced either during the synthesis of the aza-dipyrromethene ligand or through post-synthetic functionalization of the final aza-BODIPY dye. The primary sites for modification are the 1, 2, 3, 5, 6, and 7 positions on the pyrrole (B145914) rings and the phenyl groups often attached at the 1, 3, 5, and 7 positions.

Key modification sites on the aza-BODIPY core.

Common modification strategies include:

• Introduction of electron-donating or electron-withdrawing groups: Attaching groups like dimethylamino (-NMe₂) or nitro (-NO₂) to the peripheral phenyl rings can significantly modulate the HOMO and LUMO energy levels, thereby fine-tuning the absorption and emission wavelengths.[6][8]

• Halogenation: The introduction of heavy atoms like bromine or iodine can enhance intersystem crossing, leading to increased triplet state formation, which is beneficial for applications in photodynamic therapy and singlet oxygen generation.

• Annulation with aromatic rings: Fusing aromatic rings to the aza-BODIPY core extends the π-conjugation, resulting in a further red-shift of the absorption and emission maxima into the NIR-II window.

• Introduction of water-solubilizing groups: For biological applications, the inherent hydrophobicity of the aza-BODIPY core can be overcome by introducing hydrophilic moieties such as polyethylene (B3416737) glycol (PEG) chains or charged groups.[1]

• Attachment of targeting ligands: For targeted drug delivery or imaging, the aza-BODIPY core can be functionalized with biomolecules like antibodies, peptides, or small molecules that specifically bind to biological targets.

Experimental Protocols

General Procedure for the Synthesis of a Symmetrical Tetraphenyl-aza-BODIPY:

• Chalcone Synthesis: To a stirred solution of acetophenone (1.0 eq) and benzaldehyde (1.0 eq) in ethanol, an aqueous solution of NaOH is added dropwise at room temperature. The reaction mixture is stirred for several hours until a precipitate is formed. The solid is filtered, washed with water and cold ethanol, and dried to yield the chalcone.

• Michael Addition: The chalcone (1.0 eq) and nitromethane (1.5 eq) are dissolved in a suitable solvent like THF. A base such as DBU is added, and the mixture is stirred at room temperature overnight. The solvent is removed under reduced pressure, and the crude product is purified by column chromatography.

• Aza-dipyrromethene Formation: The product from the Michael addition (1.0 eq) and ammonium acetate (10 eq) are refluxed in n-butanol for 4-6 hours. The solvent is evaporated, and the residue is purified by column chromatography to yield the aza-dipyrromethene ligand.

• Boron Complexation: The aza-dipyrromethene (1.0 eq) is dissolved in dry toluene. Triethylamine (10 eq) is added, followed by the dropwise addition of BF₃·OEt₂ (10 eq). The reaction mixture is stirred at room temperature for 2-4 hours. The mixture is then washed with water, dried over anhydrous Na₂SO₄, and the solvent is evaporated. The crude product is purified by column chromatography to afford the final aza-BODIPY dye.

Spectroscopic Measurements:

• UV-Vis Absorption Spectroscopy: Absorption spectra are recorded on a spectrophotometer using a 1 cm path length quartz cuvette. The concentration of the dye solution is typically in the range of 10⁻⁶ to 10⁻⁵ M.

• Fluorescence Spectroscopy: Emission and excitation spectra are recorded on a spectrofluorometer. For quantum yield determination, a reference standard with a known quantum yield (e.g., Rhodamine 6G in ethanol) is used. The quantum yield (Φf) is calculated using the following equation: Φf_sample = Φf_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample² / n_ref²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Applications in Research and Drug Development

The unique photophysical properties of aza-BODIPY dyes have led to their widespread use in various research areas and their exploration for therapeutic applications.

1. Bioimaging: Their strong absorption and emission in the NIR region make aza-BODIPY dyes excellent candidates for in vivo fluorescence imaging. The reduced scattering of NIR light and lower tissue autofluorescence in this window allow for deeper tissue penetration and higher signal-to-noise ratios. By conjugating aza-BODIPY dyes to targeting moieties, researchers can selectively visualize specific cells, tissues, or biological processes.

2. Photodynamic Therapy (PDT): PDT is a non-invasive cancer treatment that utilizes a photosensitizer, light, and oxygen to generate cytotoxic reactive oxygen species (ROS), primarily singlet oxygen (¹O₂), which induce cell death. Aza-BODIPY derivatives, particularly those functionalized with heavy atoms to promote intersystem crossing to the triplet state, are effective photosensitizers. Upon excitation with light of a specific wavelength, the aza-BODIPY photosensitizer transfers its energy to molecular oxygen, generating ¹O₂ and triggering apoptosis or necrosis in cancer cells.

Mechanism of Aza-BODIPY in Photodynamic Therapy.

3. Sensing and Probes: The fluorescence of aza-BODIPY dyes can be sensitive to the local microenvironment, such as polarity, viscosity, and the presence of specific analytes. This has led to the development of aza-BODIPY-based fluorescent probes for the detection of metal ions, pH, and reactive oxygen species. For instance, the fluorescence of certain aza-BODIPY derivatives can be quenched upon binding to metal ions like Cu(II), providing a mechanism for their detection.[2][7]

Conclusion

Aza-BODIPY dyes represent a powerful and versatile class of fluorophores with exceptional photophysical properties. The ability to readily modify their core structure allows for the fine-tuning of their absorption, emission, and other characteristics to suit a wide range of applications. From fundamental research in bioimaging and sensing to the development of novel therapeutics for photodynamic therapy, aza-BODIPY dyes continue to be a subject of intense investigation and hold immense promise for future advancements in science and medicine. The ongoing exploration of new synthetic methodologies and novel functionalization strategies will undoubtedly expand the utility of this remarkable class of molecules.

References

• 1. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 2. Synthesis of Aza-BODIPYs, Their Differential Binding for Cu(II), and Results of Bioimaging as Fluorescent Dyes of Langerhans β-Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Two π‐Electrons Make the Difference: From BODIPY to BODIIM Switchable Fluorescent Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Aza-BODIPY: improved synthesis and interaction with soluble Aβ1-42 oligomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Photophysics and redox properties of aza-BODIPY dyes with electron-withdrawing groups - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis, Photophysics and Redox Properties of Aza-BODIPY Dyes with Electron-Donating Groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Water-Soluble Aza-BODIPY for Biological Applications: A Technical Guide

Introduction

Aza-boron-dipyrromethene (Aza-BODIPY) dyes are a class of near-infrared (NIR) fluorophores that have garnered significant attention in the scientific community for their potential in biological applications.[1] Their strong absorption and emission in the NIR window (650-900 nm) allows for deeper tissue penetration and reduced autofluorescence, making them ideal candidates for in vivo imaging and therapeutic applications.[2] Aza-BODIPY dyes possess a core structure similar to the well-known BODIPY dyes, but with a nitrogen atom replacing the meso-carbon, which results in a red-shift of their spectral properties.[3][4]

Despite their promising photophysical properties, the inherent hydrophobicity of the Aza-BODIPY core limits their direct use in aqueous biological environments, as they are prone to aggregation, which can lead to fluorescence quenching.[5] To overcome this limitation, various chemical strategies have been developed to enhance their water solubility, thereby expanding their utility in bioimaging, photodynamic therapy (PDT), and theranostics. This guide provides a comprehensive overview of the synthesis, properties, and applications of water-soluble Aza-BODIPY dyes for researchers, scientists, and drug development professionals.

Strategies for Water Solubilization

The primary approach to increasing the water solubility of Aza-BODIPY dyes is to introduce hydrophilic functional groups into their molecular structure.[6] These modifications are typically made at the periphery of the dye to maintain the core's favorable photophysical properties. Common strategies include:

• Introduction of Charged Groups:

  • Sulfonates: Sulfonation is a common method to introduce negatively charged sulfonate groups (SO₃⁻), which significantly improves water solubility. However, direct sulfonation of the Aza-BODIPY core can be challenging and may lead to the decomposition of the dye.[5] A more successful approach involves the functionalization of aryl substituents with sulfonic acid groups.[5]

  • Quaternary Ammonium (B1175870) Salts: The incorporation of positively charged quaternary ammonium groups is another effective strategy to enhance hydrophilicity.[3]

  • Carboxylates: The introduction of carboxylate groups (COO⁻) can also improve water solubility, although their charge is pH-dependent.[6]

• Attachment of Non-ionic Moieties:

  • Polyethylene (B3416737) Glycol (PEG) Chains: PEGylation, the attachment of oligo- or polyethylene glycol chains, is a widely used method to improve the solubility and biocompatibility of organic molecules.[7]

  • Sugars: The conjugation of carbohydrate derivatives to the Aza-BODIPY core can also enhance its water solubility.[5]

Synthesis of Water-Soluble Aza-BODIPY Dyes

The synthesis of Aza-BODIPY dyes typically involves a multi-step process. A general synthetic route to a water-soluble Aza-BODIPY is outlined below.

General Synthetic Workflow

Caption: Generalized synthetic workflow for water-soluble Aza-BODIPY dyes.

Experimental Protocols: Synthesis

A representative protocol for the synthesis of a water-soluble Aza-BODIPY derivative is as follows:

• Chalcone Synthesis: An appropriately substituted benzaldehyde and acetophenone are dissolved in ethanol (B145695). An aqueous solution of sodium hydroxide (B78521) is added dropwise, and the mixture is stirred at room temperature until a precipitate forms. The solid is filtered, washed with water, and dried to yield the chalcone.[8][9]

• Michael Addition: The chalcone and nitromethane (B149229) are dissolved in a suitable solvent like methanol. A base, such as sodium methoxide, is added, and the reaction is stirred at room temperature. After completion, the reaction is neutralized, and the product, a γ-nitro ketone, is extracted.[8][9]

• Aza-dipyrromethene Formation: The γ-nitro ketone is refluxed with a large excess of ammonium acetate (B1210297) in a solvent like ethanol to form the aza-dipyrromethene.[8][9]

• Complexation with Boron Trifluoride: The crude aza-dipyrromethene is dissolved in a dry solvent like toluene. Triethylamine or another suitable base is added, followed by the dropwise addition of boron trifluoride etherate (BF₃·OEt₂). The reaction is stirred at an elevated temperature.[9]

• Purification: The final Aza-BODIPY product is purified using column chromatography on silica (B1680970) gel.

Photophysical and Biological Properties

The introduction of water-solubilizing groups can influence the photophysical properties of Aza-BODIPY dyes. The following table summarizes key quantitative data for some representative water-soluble Aza-BODIPY derivatives.

Compound/Reference	Solubilizing Group(s)	λabs (nm)	λem (nm)	Fluorescence Quantum Yield (Φf)	Singlet Oxygen Quantum Yield (ΦΔ)	Solvent
Aza-BODIPY 4[5]	Two sulfonic acids, two amino groups	~680	~710	0.34 (with 0.1% Cremophor)	Not Reported	1 mM PBS
DPR2a[10]	Biotin, heavy atoms	600-750	Not specified	Not specified	up to 0.75	Not specified
DPR2b[10]	Biotin, heavy atoms	600-750	Not specified	Not specified	up to 0.75	Not specified
Wazaby[11]	Polyazamacrocycle	Not specified	734	~0.15	Not reported	Aqueous media
B-3 NPs[12]	DSPE-mPEG₅₀₀₀ encapsulation	NIR	NIR	Not specified	High	Aqueous media

Biological Applications

Water-soluble Aza-BODIPY dyes have emerged as powerful tools in various biological applications, primarily due to their favorable photophysical properties and improved biocompatibility.

Bioimaging

The strong NIR fluorescence of water-soluble Aza-BODIPY dyes makes them excellent probes for in vitro and in vivo imaging. They can be designed to target specific cellular compartments, such as the plasma membrane or cytoplasm, by modifying their peripheral substituents.[13][14] For instance, fluorination of the Aza-BODIPY core has been shown to enhance selective uptake by cancer cells and targeting of the plasma membrane.[13][15] Furthermore, these dyes can be conjugated to targeting ligands, such as antibodies, to achieve specific imaging of disease markers, like PD-L1 in tumors.[16]

Photodynamic Therapy (PDT)

PDT is a non-invasive cancer treatment that utilizes a photosensitizer, light, and oxygen to generate reactive oxygen species (ROS), such as singlet oxygen (¹O₂), which induce cell death.[13][17] Aza-BODIPY dyes can act as efficient photosensitizers. Upon excitation with light of a specific wavelength, the dye transitions to an excited triplet state, which can then transfer its energy to molecular oxygen to produce cytotoxic ¹O₂.[10] The incorporation of heavy atoms, such as iodine or bromine, into the Aza-BODIPY structure can enhance the generation of singlet oxygen.[7]

Caption: Aza-BODIPY mediated photodynamic therapy leading to apoptosis.

Theranostics

The ability of Aza-BODIPY dyes to both fluoresce for imaging and generate ROS for therapy makes them ideal candidates for theranostic applications. These multifunctional agents can be used to visualize tumors and simultaneously deliver a therapeutic payload upon light activation.[12][17] For example, Aza-BODIPY nanoparticles have been developed that exhibit both high photothermal conversion efficiency for photothermal therapy (PTT) and singlet oxygen generation for PDT, enabling synergistic anticancer treatment.[12]

Experimental Protocols: Biological Assays

Cellular Uptake and Localization

• Cell Culture: Plate cells (e.g., A431, MDA-MB-231) on glass-bottom dishes and allow them to adhere overnight.[8][14]

• Incubation: Treat the cells with the water-soluble Aza-BODIPY dye at a desired concentration (e.g., 1-10 µM) in cell culture medium. Incubate for a specific period (e.g., 15 minutes to 24 hours).[8][10]

• Washing: Wash the cells three times with phosphate-buffered saline (PBS) to remove any unbound dye.

• Counterstaining (Optional): Stain the cell nuclei with a suitable counterstain, such as Hoechst 33342.[14]

• Imaging: Acquire images using a confocal laser scanning microscope with appropriate excitation and emission filters for the Aza-BODIPY dye and any counterstains.

In Vitro Phototoxicity Assay

• Cell Seeding: Seed cells in a 96-well plate and allow them to attach overnight.

• Dye Incubation: Treat the cells with various concentrations of the Aza-BODIPY dye for a predetermined time (e.g., 24 hours).[8] Include a no-dye control.

• Washing: Remove the dye-containing medium and wash the cells with PBS.

• Irradiation: Add fresh medium and irradiate the cells with a light source of the appropriate wavelength (e.g., 658 nm LED) for a specific duration (e.g., 10 minutes).[8] Keep a set of non-irradiated plates as a "dark toxicity" control.

• Post-Irradiation Incubation: Return the plates to the incubator for a further 24-48 hours.

• Viability Assessment: Measure cell viability using a standard assay, such as the PrestoBlue or MTT assay, according to the manufacturer's instructions.

Reactive Oxygen Species (ROS) Detection

• Cell Seeding: Seed cells in a multi-well plate (e.g., 48-well) and culture overnight.[8]

• Dye Incubation: Incubate the cells with the Aza-BODIPY dye at the desired concentration for 24 hours.

• ROS Probe Loading: Add a ROS-sensitive probe, such as 2',7'-dichlorofluorescein (B58168) diacetate (DCF-DA), to the cells and incubate for a short period.

• Irradiation: Irradiate the cells with the appropriate wavelength of light for a set time.

• Fluorescence Measurement: Immediately measure the fluorescence of the oxidized ROS probe (e.g., DCF) using a plate reader at the appropriate excitation and emission wavelengths (e.g., 485/530 nm for DCF).[8] An increase in fluorescence indicates ROS generation.

Design and Future Outlook

The development of effective water-soluble Aza-BODIPY dyes for biological applications requires a careful balance of several factors.

Caption: Key design considerations for water-soluble Aza-BODIPY dyes.

The field of water-soluble Aza-BODIPY dyes continues to evolve, with ongoing research focused on the development of new synthetic methodologies to create novel structures with enhanced photophysical and biological properties. Future directions include the design of activatable probes that only become fluorescent or phototoxic in the presence of specific biological triggers, and the development of multimodal agents that combine imaging and therapy with other modalities, such as ¹⁹F magnetic resonance imaging (MRI).[13][15] As our understanding of the structure-property relationships of these versatile dyes grows, so too will their impact on biological research and clinical practice.

References

• 1. Bioapplications of small molecule Aza-BODIPY: from rational structural design to in vivo investigations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Water-soluble BODIPY and aza-BODIPY dyes: synthetic progress and applications [journal.hep.com.cn]
• 4. mdpi.com [mdpi.com]
• 5. Aza-BODIPY Dyes With Enhanced Hydrophilicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. BODIPY-Based Molecules for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Highly Stable and Multifunctional Aza-BODIPY-Based Phototherapeutic Agent for Anticancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Fluorination of Aza-BODIPY for Cancer Cell Plasma Membrane-Targeted Imaging and Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. discovery.researcher.life [discovery.researcher.life]

Photostability of Aza-BODIPY Dames in Different Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the photostability of aza-BODIPY (aza-boron-dipyrromethene) dyes in various solvents. Aza-BODIPY dyes are a class of near-infrared (NIR) fluorophores known for their sharp absorption and emission peaks, high molar extinction coefficients, and generally good chemical and photostability, making them valuable tools in bioimaging, sensing, and photodynamic therapy.[1][2][3] Understanding their photostability in different chemical environments is crucial for the reliable application and interpretation of experimental results.

Core Concepts in Photostability

Photostability refers to a fluorescent molecule's resistance to chemical degradation upon exposure to light. The primary measure of photostability is the photobleaching quantum yield (Φb) , which quantifies the fraction of absorbed photons that lead to the irreversible destruction of the fluorophore. A lower photobleaching quantum yield indicates higher photostability.

Another key parameter is the fluorescence quantum yield (Φf) , representing the efficiency of the fluorescence process (the ratio of emitted to absorbed photons). While a high fluorescence quantum yield is desirable for bright probes, it is not a direct measure of photostability. However, solvent polarity can significantly influence both Φf and photostability. For some aza-BODIPY derivatives, a notable decrease in fluorescence quantum yield is observed in more polar solvents.[1]

Factors Influencing Aza-BODIPY Photostability

The photostability of aza-BODIPY dyes is influenced by several factors:

• Molecular Structure: The substituents on the aza-BODIPY core play a critical role. Electron-donating and electron-withdrawing groups can alter the electronic structure of the dye, affecting its susceptibility to photodegradation. Conformational restriction within the dye structure can also enhance photostability.[3]

• Solvent Properties: The polarity, viscosity, and protic nature of the solvent can impact the photobleaching pathways. For instance, polar solvents can stabilize charged intermediates in photodegradation reactions.

• Presence of Oxygen: Molecular oxygen is a key mediator of photobleaching for many fluorescent dyes. The formation of reactive oxygen species (ROS) upon irradiation can lead to the chemical destruction of the fluorophore.

• Excitation Intensity: High-intensity light sources can accelerate photobleaching.

Quantitative Photophysical Data

The following tables summarize the reported fluorescence quantum yields (Φf) for several aza-BODIPY derivatives in different organic solvents. It is important to note that direct comparative data for photobleaching quantum yields (Φb) across a wide range of solvents for a single aza-BODIPY dye is limited in the published literature. Researchers are encouraged to perform their own photostability measurements using the protocols outlined in this guide.

Table 1: Photophysical Properties of Carbazole- and Fluorene-Fused Aza-BODIPY Dyes in Various Solvents

Dye	Solvent	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Fluorescence Quantum Yield (Φf)
aza-FL	Toluene	-	-	0.67
THF	734	744	0.66
Acetonitrile	-	-	0.65
aza-CZ	Toluene	-	-	0.54
THF	791	800	0.49
Acetonitrile	-	-	0.23
aza-OHCl	Toluene	-	-	0.18
THF	763	776	0.16
Acetonitrile	-	-	0.05
TPAB	Toluene	-	-	0.34
THF	652	677	0.25
Acetonitrile	-	-	0.11

Data extracted from a study on carbazole- and fluorene-fused aza-BODIPYs. The study notes that the fluorescence quantum yield and decay times for aza-FL are virtually unaffected by solvent polarity, while for aza-CZ, aza-OHCl, and TPAB, a significant decrease is observed in the more polar acetonitrile.[1]

Table 2: Fluorescence Quantum Yields of Selected BODIPY Dyes in Various Solvents

Dye	n-Hexane	Toluene	Ethyl Acetate	THF	Dichloromethane	Methanol	Acetonitrile	DMSO
BODIPY 1	0.19	0.22	0.28	0.30	0.31	0.38	0.38	0.43
BODIPY 2	< 0.02	< 0.02	< 0.02	< 0.02	< 0.02	< 0.02	< 0.02	< 0.02

This table presents data for two BODIPY derivatives, highlighting the significant impact of structural modifications and solvent environment on fluorescence quantum yield. BODIPY 2 is an iodinated derivative, and this substitution is noted to quench the fluorescence quantum yield.

Experimental Protocols

Measurement of Photobleaching Quantum Yield (Φb)

This protocol describes a general method for determining the photobleaching quantum yield of an aza-BODIPY dye in solution.

Materials:

• Spectrofluorometer or a custom-built setup with a stable light source (e.g., laser or stabilized lamp) and a sensitive detector (e.g., PMT or photodiode).

• UV-Vis spectrophotometer.

• Quartz cuvettes.

• Aza-BODIPY dye of interest.

• High-purity solvents.

• A reference standard with a known photobleaching quantum yield (optional, for relative measurements).

Procedure:

• Sample Preparation: Prepare optically dilute solutions of the aza-BODIPY dye in the desired solvent. The absorbance at the excitation wavelength should be low (typically < 0.1) to minimize inner filter effects.

• Initial Measurements:

  • Record the absorption spectrum of the solution using the UV-Vis spectrophotometer.

  • Measure the initial fluorescence intensity (F₀) of the sample in the spectrofluorometer at the emission maximum.

• Photobleaching: Continuously illuminate the sample with the excitation light source at a constant and known intensity.

• Time-course Measurement: Record the fluorescence intensity (F(t)) at regular time intervals until it has significantly decreased (e.g., to less than 50% of the initial intensity).

• Data Analysis:

  • Plot the normalized fluorescence intensity (F(t)/F₀) as a function of irradiation time.

  • The photobleaching rate constant (k_pb) can be determined by fitting the decay curve to an appropriate model (often a first-order exponential decay): F(t) = F₀ * exp(-k_pb * t).

  • The photobleaching quantum yield (Φb) can then be calculated using the following equation: Φb = k_pb / (σ * I) where:

    • k_pb is the photobleaching rate constant.

    • σ is the absorption cross-section at the excitation wavelength (can be calculated from the molar extinction coefficient).

    • I is the photon flux of the excitation light.

Assessment of Photostability using Fluorescence Microscopy

This protocol is suitable for evaluating the photostability of aza-BODIPY dyes in a cellular or material context.

Materials:

• Fluorescence microscope (confocal or widefield) with a suitable laser line or excitation source for the aza-BODIPY dye.

• High-sensitivity camera (e.g., sCMOS or EMCCD).

• Sample labeled with the aza-BODIPY dye (e.g., stained cells, dye-doped polymer film).

• Image analysis software (e.g., ImageJ/Fiji).

Procedure:

• Microscope Setup:

  • Turn on the microscope and the excitation light source.

  • Select the appropriate filter set for the aza-BODIPY dye.

  • Set the laser power to a level that provides a good initial signal without causing immediate, rapid bleaching.

• Image Acquisition:

  • Locate a region of interest (ROI) with uniform fluorescence.

  • Acquire a time-lapse series of images of the ROI under continuous illumination.

  • The time interval between images should be consistent.

  • Continue acquiring images until the fluorescence intensity has significantly decreased.

• Data Analysis:

  • Open the time-lapse image series in the image analysis software.

  • Measure the mean fluorescence intensity of the ROI in each frame.

  • Correct for background fluorescence by subtracting the mean intensity of a background region.

  • Normalize the fluorescence intensity data by dividing the intensity at each time point by the initial intensity.

  • Plot the normalized fluorescence intensity as a function of time.

  • Determine the photobleaching half-life (t₁/₂), which is the time it takes for the fluorescence to decay to 50% of its initial value. A longer half-life indicates greater photostability.

Visualizing Experimental Workflows

Logical Flow for Photostability Assessment

The following diagram illustrates the general workflow for assessing the photostability of aza-BODIPY dyes.

Caption: A generalized workflow for the quantitative assessment of aza-BODIPY dye photostability.

Signaling Pathway of Photobleaching

The process of photobleaching can be conceptually illustrated as a series of state transitions, as shown in the diagram below.

Caption: A simplified Jablonski diagram illustrating potential pathways leading to photobleaching.

Conclusion

Aza-BODIPY dyes are powerful fluorescent probes with significant potential in various scientific disciplines. Their photostability is a critical parameter that dictates their utility in demanding applications such as long-term live-cell imaging and single-molecule studies. While generally considered photostable, their performance can be significantly influenced by the surrounding solvent environment. This guide provides a foundational understanding of the factors affecting aza-BODIPY photostability, presents available quantitative data, and offers detailed protocols for researchers to quantitatively assess the photostability of these dyes in their specific experimental contexts. By carefully considering and characterizing the photostability of aza-BODIPY dyes, researchers can ensure the accuracy and reliability of their fluorescence-based measurements.

References

• 1. Carbazole‐ and Fluorene‐Fused Aza‐BODIPYs: NIR Fluorophores with High Brightness and Photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Photophysics and Redox Properties of Aza-BODIPY Dyes with Electron-Donating Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Determining the Fluorescence Quantum Yield of Aza-BODIPY Dyes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and practices involved in the accurate determination of the fluorescence quantum yield (Φf) of aza-boron-dipyrromethene (aza-BODIPY) dyes. Aza-BODIPYs are a class of near-infrared (NIR) fluorophores with significant potential in various applications, including bioimaging, sensing, and photodynamic therapy.[1][2] An accurate determination of their fluorescence quantum yield is paramount for evaluating their performance and for the rational design of new probes.[3] This guide details the widely used comparative method, outlines rigorous experimental protocols, presents relevant quantitative data, and offers insights into potential challenges and best practices.

Theoretical Background

The fluorescence quantum yield (Φf) is a fundamental photophysical parameter that quantifies the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed by a sample. A higher quantum yield indicates a more efficient conversion of absorbed light into fluorescence, which is often a desirable characteristic for fluorescent probes.

The determination of Φf can be carried out using either absolute or relative methods. The absolute method, which typically requires an integrating sphere, directly measures the photons emitted and absorbed.[4] However, the relative (or comparative) method is more commonly employed due to its experimental simplicity. This method involves comparing the fluorescence intensity of the sample under investigation to that of a well-characterized reference standard with a known quantum yield.[5]

The governing equation for the comparative method is as follows:

Where:

• Φ_s is the fluorescence quantum yield of the sample.

• Φ_r is the fluorescence quantum yield of the reference standard.

• I_s is the integrated fluorescence intensity of the sample.

• I_r is the integrated fluorescence intensity of the reference standard.

• A_s is the absorbance of the sample at the excitation wavelength.

• A_r is the absorbance of the reference standard at the excitation wavelength.

• n_s is the refractive index of the solvent used for the sample.

• n_r is the refractive index of the solvent used for the reference standard.

Experimental Workflow

The following diagram illustrates the key steps in determining the fluorescence quantum yield of an aza-BODIPY dye using the comparative method.

Caption: Workflow for the determination of aza-BODIPY fluorescence quantum yield.

Detailed Experimental Protocol

This protocol outlines the step-by-step procedure for determining the fluorescence quantum yield of an aza-BODIPY dye using the comparative method.

Materials and Instrumentation

• Aza-BODIPY sample: High purity is essential.

• Reference standard: A well-characterized fluorophore with a known and stable quantum yield in the desired spectral region (see Table 2).

• Solvents: Spectroscopic grade solvents are required. The same solvent should be used for both the sample and the reference standard to simplify the calculation (n_s = n_r).

• Volumetric flasks and pipettes: Calibrated for accurate solution preparation.

• UV-Vis spectrophotometer: For measuring absorbance spectra.

• Spectrofluorometer: Equipped with a corrected emission channel.

• Quartz cuvettes: 1 cm path length for both absorbance and fluorescence measurements.

Solution Preparation

• Stock Solutions: Prepare stock solutions of the aza-BODIPY sample and the reference standard in the chosen spectroscopic grade solvent. The concentration should be in the range of 10⁻⁴ to 10⁻⁵ M.

• Working Solutions: Prepare a series of dilutions of both the sample and the reference standard from their respective stock solutions. The concentrations should be adjusted to yield absorbance values between 0.01 and 0.1 at the excitation wavelength to minimize inner-filter effects. A minimum of five concentrations for each is recommended.

Spectroscopic Measurements

• Absorbance Spectra:

  • Record the absorbance spectrum of each diluted solution of the sample and the reference standard using the UV-Vis spectrophotometer.

  • Use the same solvent as a blank.

  • Determine the absorbance at the chosen excitation wavelength for each solution. The excitation wavelength should be a wavelength at which both the sample and the standard absorb light.

• Fluorescence Spectra:

  • Set the excitation wavelength on the spectrofluorometer to the value used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each diluted solution of the sample and the reference standard.

  • It is crucial to use the same instrument settings (e.g., excitation and emission slit widths, integration time, detector voltage) for all measurements of both the sample and the reference.

  • Record the emission spectrum of the solvent blank to check for any background fluorescence.

Data Analysis

• Correct for Blank Signal: If the solvent blank shows any emission, subtract its spectrum from the sample and reference spectra.

• Integrate Fluorescence Intensity: Calculate the integrated fluorescence intensity (the area under the emission curve) for each corrected spectrum of the sample and the reference standard.

• Plot Data: For both the sample and the reference standard, plot the integrated fluorescence intensity as a function of the absorbance at the excitation wavelength.

• Linear Regression: Perform a linear regression for both data sets. The resulting plots should be linear and pass through the origin. The slope of the line is the gradient (Grad).

• Calculate Quantum Yield: Use the gradients obtained from the linear regression and the known quantum yield of the reference standard to calculate the fluorescence quantum yield of the aza-BODIPY sample using the formula provided in the theoretical background section. If the same solvent is used for both the sample and the reference, the refractive index term (n_s²/n_r²) becomes 1.

Quantitative Data

The following tables summarize the fluorescence quantum yields of selected aza-BODIPY derivatives and common reference standards used for their determination.

Table 1: Fluorescence Quantum Yields of Selected Aza-BODIPY Derivatives

Aza-BODIPY Derivative	Solvent	Excitation Wavelength (nm)	Emission Wavelength (nm)	Fluorescence Quantum Yield (Φf)	Reference
Tetraphenyl-aza-BODIPY	Chloroform	650	680	0.34	[5]
Carbazole-fused aza-BODIPY (aza-CZ)	THF	791	811	0.49	[5]
Fluorene-fused aza-BODIPY (aza-FL)	THF	734	751	0.66	[5]
Conformationally restricted aza-BODIPY	Toluene	680	700	up to 0.81	[6]
Benzo[c,d]indole-containing aza-BODIPY	Chloroform	~550-600	~570-620	0.60 - 0.83
Water-soluble aza-BODIPY	Water	~650-670	~670-690	0.23 - 0.61	[2]

Table 2: Common Reference Standards for the Near-Infrared Region

Reference Standard	Solvent	Excitation Wavelength (nm)	Emission Wavelength (nm)	Fluorescence Quantum Yield (Φr)	Reference
IR-125	Ethanol	780	830	0.132	[5][7][8]
IR-140	Ethanol	810	870	0.167	[5][7][9]
HITC Iodide	Ethanol	740	775	0.283	[5][7]
Zinc Phthalocyanine (ZnPc)	DMSO	670	680	0.20	-

Potential Challenges and Best Practices

Accurate determination of fluorescence quantum yield requires careful attention to detail to avoid common pitfalls.

• Inner-Filter Effects: At high concentrations, the emitted fluorescence can be reabsorbed by other fluorophore molecules in the solution (secondary inner-filter effect), or the excitation light can be significantly attenuated as it passes through the cuvette (primary inner-filter effect). To minimize these effects, the absorbance of the solutions at the excitation wavelength should be kept below 0.1.

• Solvent Impurities: Solvents may contain fluorescent impurities that can interfere with the measurement. Using spectroscopic grade solvents and checking for background fluorescence is crucial.

• Reference Standard Selection: The chosen reference standard should have an absorption profile that overlaps with the aza-BODIPY sample to allow for excitation at the same wavelength. Ideally, its emission should also be in a similar spectral region. The quantum yield of the standard should be well-established and stable.[4]

• Instrumental Artifacts: Ensure that the spectrofluorometer's emission channel is properly corrected for the wavelength-dependent sensitivity of the detector and grating.

• Photodegradation: Aza-BODIPY dyes, like many fluorophores, can be susceptible to photobleaching upon prolonged exposure to the excitation light. It is advisable to minimize exposure time and use the lowest practical excitation intensity.

• Oxygen Quenching: Dissolved oxygen can quench the fluorescence of some dyes. For highly accurate measurements, particularly for compounds with long fluorescence lifetimes, deoxygenating the solutions by bubbling with an inert gas (e.g., argon or nitrogen) may be necessary.

By adhering to the detailed protocols and best practices outlined in this guide, researchers can confidently and accurately determine the fluorescence quantum yield of aza-BODIPY dyes, a critical step in the development and application of these promising near-infrared fluorophores.

References

• 1. Novel aza-BODIPY based small molecular NIR-II fluorophores for in vivo imaging - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Water-soluble BODIPY and aza-BODIPY dyes: synthetic progress and applications [journal.hep.com.cn]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Carbazole‐ and Fluorene‐Fused Aza‐BODIPYs: NIR Fluorophores with High Brightness and Photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Conformationally restricted aza-dipyrromethene boron difluorides (aza-BODIPYs) with high fluorescent quantum yields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. exciton.luxottica.com [exciton.luxottica.com]
• 9. exciton.luxottica.com [exciton.luxottica.com]

A Technical Guide to the Synthesis of Symmetrical and Asymmetrical Aza-BODIPY Dyes

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthetic methodologies for preparing both symmetrical and asymmetrical aza-boron-dipyrromethene (Aza-BODIPY) dyes. These near-infrared (NIR) fluorophores are of significant interest due to their exceptional photophysical properties and wide-ranging applications in bioimaging, photodynamic therapy, and materials science.

Introduction to Aza-BODIPY Dyes

Aza-BODIPY dyes are a class of NIR chromophores and fluorophores characterized by the substitution of the meso-carbon atom of the dipyrromethene core with a nitrogen atom. This structural modification leads to a bathochromic shift in their absorption and emission spectra compared to conventional BODIPY dyes, pushing their activity into the NIR region. This is advantageous for biological applications as it allows for deeper tissue penetration and reduced autofluorescence.[1] The synthesis of Aza-BODIPYs can be broadly categorized into methods yielding symmetrical and asymmetrical structures, each offering unique advantages and challenges.

Synthesis of Symmetrical Aza-BODIPY Dyes

Symmetrical Aza-BODIPYs, where the two halves of the molecule are identical, are typically synthesized through a one-pot reaction or a multi-step sequence involving the condensation of two equivalents of the same precursor.

General Synthetic Approach

A common and effective method for synthesizing symmetrical Aza-BODIPYs involves a multi-step process starting from the Claisen-Schmidt condensation of an acetophenone (B1666503) and a benzaldehyde (B42025) to form a chalcone (B49325).[2] This is followed by a Michael addition of nitromethane (B149229) to the chalcone. The resulting nitro derivative is then reacted with ammonium (B1175870) acetate (B1210297) to form the aza-dipyrromethene intermediate. The final step is the complexation with boron trifluoride etherate (BF₃·OEt₂) in the presence of a base like triethylamine (B128534) (TEA) to yield the symmetrical Aza-BODIPY.[2][3]

Experimental Protocol: Synthesis of a Tetraphenyl Aza-BODIPY

This protocol is adapted from a common synthetic route for symmetrical Aza-BODIPYs.[3]

Step 1: Synthesis of Chalcone

• Dissolve acetophenone and benzaldehyde in ethanol.

• Add a base (e.g., NaOH) and stir at room temperature.

• Monitor the reaction by TLC until completion.

• Isolate the chalcone product by filtration and wash with cold ethanol.

Step 2: Michael Addition of Nitromethane

• Dissolve the chalcone in a suitable solvent (e.g., ethanol).

• Add nitromethane and a base (e.g., sodium methoxide).

• Stir the reaction mixture at room temperature.

• Acidify the mixture and extract the product.

Step 3: Formation of Aza-dipyrromethene

• Reflux the nitro derivative with ammonium acetate in a high-boiling solvent like ethanol.

• The reaction progress can be monitored by a color change.

• Cool the reaction mixture and isolate the crude aza-dipyrromethene.

Step 4: Boron Complexation

• Dissolve the aza-dipyrromethene in an anhydrous solvent (e.g., toluene).

• Add triethylamine (TEA) followed by boron trifluoride etherate (BF₃·OEt₂).

• Stir the mixture at room temperature.

• Purify the final Aza-BODIPY product by column chromatography.[3]

Synthesis of Asymmetrical Aza-BODIPY Dyes

Asymmetrical Aza-BODIPYs, which possess different substituents on either side of the core, allow for fine-tuning of their photophysical properties and the introduction of functional groups for bioconjugation.[4] Their synthesis is more complex and typically requires a stepwise approach to control the introduction of different precursors.

Stepwise Synthetic Strategies

A prevalent method for synthesizing asymmetrical Aza-BODIPYs is the TiCl₄-mediated Schiff base forming reaction.[5] This approach involves the reaction of a lactam with a heteroaromatic amine in the presence of titanium tetrachloride (TiCl₄) and a base, followed by boron complexation.[5] By using different lactams and amines, a wide variety of asymmetrical structures can be achieved.

Another strategy involves the initial synthesis of an "a half-unit" which is then reacted with a different precursor to build the asymmetrical core. A newer method has also been developed that involves converting the amino group of one aminoisoindoline into a good leaving group (e.g., triflate or tosylate) to favor the formation of the unsymmetrical aza-dipyrromethene.[6]

Experimental Protocol: TiCl₄-Mediated Synthesis of an Asymmetrical Aza-BODIPY

This protocol is a generalized procedure based on the TiCl₄-mediated Schiff base formation.[5]

• Suspend the lactam and the heteroaromatic amine in an anhydrous solvent (e.g., dichloromethane) under an inert atmosphere.

• Cool the mixture to 0 °C and add triethylamine (NEt₃).

• Slowly add titanium tetrachloride (TiCl₄) and allow the reaction to warm to room temperature.

• After stirring for several hours, add an excess of BF₃·OEt₂ and continue stirring.

• Quench the reaction with water and extract the product with an organic solvent.

• Purify the asymmetrical Aza-BODIPY by column chromatography.

Data Presentation: Photophysical Properties

The following tables summarize the key photophysical properties of representative symmetrical and asymmetrical Aza-BODIPY dyes.

Table 1: Photophysical Properties of Symmetrical Aza-BODIPY Dyes

Compound	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_F)	Solvent	Reference
1a	638	661	0.81-0.87	THF
1b	655	676	0.81-0.87	THF
1c	671	692	0.81-0.87	THF
aza-FL	~700	~720	0.66	THF	[1]
aza-CZ	~710	~730	0.49	THF	[1]

Table 2: Photophysical Properties of Asymmetrical Aza-BODIPY Dyes

Compound	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_F)	Solvent	Reference
4a	~550	~650	-	-	[7][8]
4b	~560	~660	-	-	[7][8]
4c	~570	~670	-	-	[7][8]
4d	~580	~680	-	-	[7][8]
DTDPAB	~700	700-900	-	Solution	[9]
Quinoxaline-bearing	Intense absorption	Intense fluorescence	Close to unity	Solution	[5]

Characterization Workflow

Following synthesis and purification, a comprehensive characterization is essential to confirm the structure and purity of the Aza-BODIPY dyes and to evaluate their photophysical properties.

Conclusion

The synthesis of both symmetrical and asymmetrical Aza-BODIPY dyes has seen significant advancements, providing researchers with a versatile toolkit to develop novel NIR probes and materials. The choice of synthetic strategy depends on the desired substitution pattern and the intended application. The detailed protocols and compiled data in this guide serve as a valuable resource for scientists and professionals working in the fields of chemistry, materials science, and drug development, enabling the rational design and synthesis of Aza-BODIPY dyes with tailored properties.

References

• 1. Carbazole‐ and Fluorene‐Fused Aza‐BODIPYs: NIR Fluorophores with High Brightness and Photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Aza-BODIPYs, Their Differential Binding for Cu(II), and Results of Bioimaging as Fluorescent Dyes of Langerhans β-Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 4. Heck functionalization of an asymmetric aza-BODIPY core: synthesis of far-red infrared probes for bioimaging applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Facile Synthesis of Asymmetric aza-Boron Dipyrromethene Analogues Bearing Quinoxaline Moiety [mdpi.com]
• 6. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 7. Asymmetric core-expanded aza-BODIPY analogues: facile synthesis and optical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Asymmetric core-expanded aza-BODIPY analogues: facile synthesis and optical properties - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. iris.cnr.it [iris.cnr.it]

An In-depth Technical Guide to Aza-BODIPY Precursors and Reaction Mechanisms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the common precursors and intricate reaction mechanisms involved in the synthesis of aza-BODIPY (aza-boron-dipyrromethene) dyes. Aza-BODIPYs have garnered significant interest in various scientific fields, including bioimaging, photodynamic therapy, and materials science, owing to their characteristic strong absorption and fluorescence in the red to near-infrared (NIR) region, high photostability, and tunable photophysical properties.[1] This document details the primary synthetic strategies, provides specific experimental protocols, and presents quantitative data to facilitate the design and synthesis of novel aza-BODIPY derivatives for advanced applications.

Core Synthetic Strategies and Precursors

The synthesis of the aza-BODIPY core typically involves the formation of an aza-dipyrromethene intermediate, which is subsequently complexed with a boron source, most commonly boron trifluoride diethyl etherate (BF₃·OEt₂). Two predominant strategies for the synthesis of the aza-dipyrromethene precursor are the "chalcone-based route" and the "Schiff base formation route."

The Chalcone-Based Route

This is a well-established and widely used method for preparing symmetrically and asymmetrically substituted tetraaryl-aza-BODIPYs.[2] The key precursors for this route are aromatic aldehydes and acetophenones, which are readily available and can be functionalized to introduce a wide variety of substituents on the final aza-BODIPY core.

Key Precursors:

• Substituted Benzaldehydes: These provide the aryl groups at the 1- and 7-positions of the aza-BODIPY core.

• Substituted Acetophenones: These provide the aryl groups at the 3- and 5-positions of the aza-BODIPY core.

• Nitromethane (B149229): This serves as a key building block in the formation of the pyrrole (B145914) rings.

• Ammonium (B1175870) Acetate (B1210297): This acts as the nitrogen source for the aza-bridge at the 8-position.

The Schiff Base Formation Route

This more recent strategy offers a versatile approach to aza-BODIPY analogues, including those with extended π-conjugation and asymmetric designs.[3][4] This method relies on the condensation of lactams or keto-imines with heteroaromatic amines.

Key Precursors:

• Lactams: Cyclic amides such as benzo[c,d]indol-2(1H)-one or bis-lactams like diketopyrrolopyrrole (DPP) are used as carbonyl-containing precursors.[5]

• Keto-imine Derivatives: Compounds like 3-iminoisoindolin-1-one can also serve as precursors.

• Heteroaromatic Amines: These react with the lactam or keto-imine to form the aza-dipyrrin-like structure.

• Titanium Tetrachloride (TiCl₄): This is often used as a Lewis acid to facilitate the Schiff base formation.[3]

Reaction Mechanisms and Pathways

The synthesis of aza-BODIPYs involves a series of well-defined reaction steps. Understanding these mechanisms is crucial for optimizing reaction conditions and designing novel synthetic routes.

Chalcone-Based Route: A Step-by-Step Mechanism

The synthesis of aza-BODIPYs from chalcones is a multi-step process, as illustrated below.

Figure 1: Overall workflow for the chalcone-based synthesis of aza-BODIPY.

Mechanism Details:

• Claisen-Schmidt Condensation: An aromatic aldehyde and an acetophenone react in the presence of a base (e.g., NaOH or KOH) to form a chalcone (an α,β-unsaturated ketone). The reaction proceeds via an enolate intermediate formed from the acetophenone, which then attacks the carbonyl carbon of the aldehyde, followed by dehydration.

• Michael Addition: The chalcone undergoes a conjugate addition with the carbanion of nitromethane (formed in the presence of a base) to yield a γ-nitro ketone.

• Aza-dipyrromethene Formation: The γ-nitro ketone is heated with a source of ammonia, typically ammonium acetate, in a solvent like butanol. This step involves a complex cascade of reactions, including the reduction of the nitro group, cyclization to form two pyrrole rings, and condensation to form the aza-dipyrromethene core.

• Boron Complexation: The final step is the chelation of the aza-dipyrromethene with a boron source, usually BF₃·OEt₂, in the presence of a non-nucleophilic base such as triethylamine (B128534) (TEA) or N,N-diisopropylethylamine (DIPEA). This reaction forms the rigid, fluorescent aza-BODIPY core.[4]

Figure 2: Simplified mechanism of the final BF₂ chelation step.

Schiff Base Formation Route: A Versatile Alternative

This method provides access to aza-BODIPY analogues that are not easily accessible through the chalcone route. The key step is a TiCl₄-mediated Schiff base formation between a lactam (or keto-imine) and a heteroaromatic amine.

Figure 3: Workflow for the Schiff base formation route to aza-BODIPY analogues.

Mechanism Details:

• Activation of Lactam: TiCl₄ acts as a Lewis acid, activating the carbonyl group of the lactam towards nucleophilic attack.

• Nucleophilic Attack: The heteroaromatic amine attacks the activated carbonyl carbon.

• Condensation and Rearrangement: A series of condensation and rearrangement steps lead to the formation of the aza-dipyrrin intermediate.

• Boron Complexation: Similar to the chalcone route, the intermediate is then complexed with BF₃·OEt₂ to yield the final aza-BODIPY analogue. This can often be performed in a one-pot manner without isolating the aza-dipyrrin intermediate.

Quantitative Data and Experimental Protocols

The choice of precursors and reaction conditions significantly impacts the yield and photophysical properties of the resulting aza-BODIPY dyes. The following tables summarize representative quantitative data and provide detailed experimental protocols for the synthesis of aza-BODIPYs via the chalcone-based route.

Data Presentation: Yields and Photophysical Properties

Table 1: Synthesis of a Tetraaryl-aza-BODIPY via the Chalcone Route

Step	Intermediate/Product	Starting Materials	Yield (%)	Reference
1	(E)-1-(4-Hydroxyphenyl)-3-phenylprop-2-en-1-one (Chalcone)	4-Hydroxyacetophenone, Benzaldehyde (B42025)	69	[6]
2	4-(4-Hydroxyphenyl)-4-oxo-2-phenyl-1-nitrobutane (γ-Nitro Ketone)	Chalcone, Nitromethane	88	[6]
3	(Z)-4-(2-((5-(4-Hydroxyphenyl)-3-phenyl-1H-pyrrol-2-yl)imino)-3-phenyl-2H-pyrrol-5-yl)phenol (Aza-dipyrromethene)	γ-Nitro Ketone	42	[6]
4	Aza-BODIPY	Aza-dipyrromethene	~40-50 (typical)	[7]

Table 2: Photophysical Properties of Selected Tetraaryl-aza-BODIPYs in CH₂Cl₂

Compound	Substituents (Ar¹, Ar², Ar³, Ar⁴)	λ_abs (nm)	λ_em (nm)	Quantum Yield (Φ_f)	Reference
1	Ph, Ph, Ph, Ph	650	673	0.40
2	4-MeO-Ph, Ph, 4-MeO-Ph, Ph	659	684	0.35
3	Thienyl, Ph, Thienyl, Ph	662	682	0.51	[6]
4	Naphthyl, Ph, Naphthyl, Ph	670	695	0.45

Experimental Protocols

Protocol 1: Synthesis of a Tetraaryl-aza-BODIPY via the Chalcone Route [6]

Step 1: Synthesis of Chalcone (e.g., (E)-1-(4-Hydroxyphenyl)-3-phenylprop-2-en-1-one)

• To a solution of 4-hydroxyacetophenone (1.36 g, 10 mmol) and benzaldehyde (1.06 g, 10 mmol) in ethanol (B145695) (20 mL), a solution of NaOH (0.8 g, 20 mmol) in water (5 mL) is added dropwise at room temperature.

• The reaction mixture is stirred at room temperature for 12 hours.

• The mixture is then poured into ice-cold water (100 mL) and acidified with dilute HCl.

• The precipitated solid is filtered, washed with water, and dried to afford the chalcone.

• Purification: Recrystallization from ethanol.

Step 2: Synthesis of γ-Nitro Ketone

• To a solution of the chalcone (2.24 g, 10 mmol) in methanol (B129727) (30 mL), nitromethane (1.22 g, 20 mmol) and a catalytic amount of sodium methoxide (B1231860) are added.

• The mixture is stirred at room temperature for 24 hours.

• The solvent is removed under reduced pressure, and the residue is dissolved in dichloromethane (B109758) (50 mL).

• The organic layer is washed with water, dried over anhydrous Na₂SO₄, and concentrated to give the γ-nitro ketone.

• Purification: Column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate).

Step 3: Synthesis of Aza-dipyrromethene

• A mixture of the γ-nitro ketone (2.85 g, 10 mmol) and ammonium acetate (15.4 g, 200 mmol) in n-butanol (50 mL) is refluxed for 8 hours.

• The reaction mixture is cooled to room temperature, and the precipitated solid is collected by filtration.

• The solid is washed with methanol and diethyl ether to yield the aza-dipyrromethene.

• Purification: The crude product is often used directly in the next step, but can be purified by column chromatography on silica gel if necessary.

Step 4: Synthesis of Aza-BODIPY

• To a solution of the aza-dipyrromethene (0.48 g, 1 mmol) in dry toluene (B28343) (50 mL), triethylamine (1.4 mL, 10 mmol) is added, and the mixture is stirred for 15 minutes.

• Boron trifluoride diethyl etherate (1.26 mL, 10 mmol) is then added dropwise, and the reaction mixture is refluxed for 4 hours.

• After cooling, the mixture is washed with water, dried over anhydrous Na₂SO₄, and the solvent is evaporated.

• Purification: Column chromatography on silica gel (eluent: dichloromethane/hexane) to afford the pure aza-BODIPY dye.

Protocol 2: Synthesis of a Pyrrolopyrrole aza-BODIPY (PPAB) via Schiff Base Formation [5]

• To a solution of diketopyrrolopyrrole (DPP) (0.29 g, 1 mmol) and a heteroaromatic amine (e.g., 2-aminobenzothiazole, 0.30 g, 2 mmol) in dry toluene (20 mL), triethylamine (0.84 mL, 6 mmol) is added.

• The mixture is cooled to 0 °C, and titanium tetrachloride (0.33 mL, 3 mmol) is added dropwise.

• The reaction mixture is then refluxed for 12 hours under a nitrogen atmosphere.

• After cooling, the mixture is poured into an aqueous solution of NaHCO₃ and extracted with chloroform.

• The organic layer is dried over anhydrous Na₂SO₄, and the solvent is evaporated.

• The crude aza-dipyrrin intermediate is dissolved in dry toluene (20 mL), and triethylamine (1.4 mL, 10 mmol) and BF₃·OEt₂ (1.26 mL, 10 mmol) are added.

• The mixture is refluxed for 6 hours.

• After work-up as described in Protocol 1, the product is purified by column chromatography to yield the PPAB.

Conclusion

The synthesis of aza-BODIPY dyes offers a rich field for chemical exploration, with multiple pathways to a diverse range of structures. The traditional chalcone-based route provides a reliable method for producing a wide array of tetraaryl-aza-BODIPYs, while the more recent Schiff base formation route opens up possibilities for novel, complex architectures. A thorough understanding of the underlying reaction mechanisms is paramount for the rational design of new aza-BODIPY derivatives with tailored photophysical properties for specific applications in biomedical research and materials science. This guide provides the foundational knowledge and practical protocols to aid researchers in this exciting and rapidly evolving field.

References

• 1. Design, synthesis and applications of NIR-emissive scaffolds of diketopyrrolopyrrole-aza-BODIPY hybrids - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. Pyrrolopyrrole aza-BODIPY analogues: a facile synthesis and intense fluorescence - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. A novel BF2-chelated azadipyrromethene–fullerene dyad: synthesis, electrochemistry and photodynamics - Chemical Communications (RSC Publishing) [pubs.rsc.org]

A Technical Guide to the Spectroscopic Properties of Novel Aza-BODIPY Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core spectroscopic properties of novel aza-boron-dipyrromethene (aza-BODIPY) compounds. Aza-BODIPY dyes have garnered significant attention due to their exceptional photophysical characteristics, including intense absorption and emission in the red to near-infrared (NIR) region, high molar absorptivity, and excellent chemical and photostability.[1][2] These properties make them highly valuable as fluorescent probes, photosensitizers in photodynamic therapy (PDT), and materials for optoelectronics and bioimaging.[1][2][3] This document details their key spectroscopic features, summarizes quantitative data for recently developed compounds, outlines standard experimental protocols, and illustrates the relationships between chemical structure and optical properties.

Core Spectroscopic Properties of Aza-BODIPY Dyes

The defining characteristic of aza-BODIPY dyes is the replacement of the meso-carbon atom of the standard BODIPY core with a nitrogen atom.[1] This substitution is primarily responsible for the significant red shift in both absorption and emission spectra compared to their conventional BODIPY counterparts, pushing their operational wavelength into the highly desirable red and NIR regions (650-900 nm).[1][2] This spectral range is often referred to as the "biological transparent window," where light penetration through tissue is maximized due to reduced absorption and scattering by endogenous biomolecules like hemoglobin and water.[2]

Key spectroscopic parameters include:

• Absorption (λabs) and Emission (λem) Maxima: Aza-BODIPY dyes exhibit strong and sharp absorption bands. Their emission spectra are typically a mirror image of their absorption bands.

• Molar Extinction Coefficient (ε): These compounds are known for their very high molar absorption coefficients, often exceeding 200,000 M⁻¹ cm⁻¹, which signifies their exceptional ability to absorb light.[4]

• Fluorescence Quantum Yield (ΦF): This parameter measures the efficiency of the fluorescence process. While the introduction of the meso-nitrogen can sometimes lead to lower quantum yields compared to carbon-analogs, strategic structural modifications can produce highly fluorescent aza-BODIPY compounds.[4][5]

• Stokes Shift (Δλ): This is the difference between the absorption and emission maxima. Aza-BODIPY dyes generally have small to moderate Stokes shifts.[6][7]

Factors Influencing Spectroscopic Properties

The photophysical properties of aza-BODIPY dyes are not static; they can be precisely tuned through synthetic modifications to the core structure. The strategic placement of different functional groups allows for the rational design of dyes with tailored absorption/emission profiles, quantum yields, and environmental sensitivities.

Key modification strategies include:

• Extending π-Conjugation: Fusing aromatic rings like fluorene (B118485) or carbazole (B46965) to the aza-BODIPY core extends the π-conjugated system, leading to significant bathochromic (red) shifts in both absorption and emission.[4]

• Electron-Donating and Withdrawing Groups: Introducing electron-donating groups (e.g., triphenylamine (B166846), dimethylamino) at the 1, 3, 5, or 7 positions can cause a red shift and modulate the electronic properties of the dye.[8][9][10] Conversely, electron-withdrawing groups can also be used to fine-tune these properties.

• Heavy Atom Effect: The introduction of heavy atoms like bromine or iodine can decrease fluorescence quantum yield by promoting intersystem crossing to the triplet state.[1][5] This property is particularly useful for designing photosensitizers for PDT, which relies on the generation of cytotoxic singlet oxygen from the triplet state.[11]

Caption: Key structure-property relationships in aza-BODIPY dyes.

Quantitative Spectroscopic Data of Novel Aza-BODIPY Compounds

The following table summarizes the spectroscopic properties of several recently reported novel aza-BODIPY compounds, showcasing the impact of different structural modifications.

Compound/Reference	Key Structural Features	Solvent	λabs (nm)	ε (M⁻¹cm⁻¹)	λem (nm)	ΦF (%)	Stokes Shift (nm)
Aza-BODIPY 10 [1][3]	(N-benzyltriazolyl) side chains	DMF	654	113,000	676	N/A	22
Aza-BODIPY 14 [1][3]	Azido(triethylene glycol) side chains	DMF	667	74,000	685	N/A	18
TPA-Aza-BODIPY 1 [9]	Two triphenylamine (TPA) units	CH₂Cl₂	~750-800	N/A	~900-950	20.9	~150
TPA-Aza-BODIPY 3 [9]	Four triphenylamine (TPA) units	CH₂Cl₂	~800-850	N/A	~1000-1100	6.5	~200
Aza-FL [4]	Fused fluorene moieties	THF	734	226,000	755	66	21
Aza-CZ [4]	Fused carbazole moieties	THF	791	230,000	818	49	27
ZL-61 [12]	3,5-bis(9,9-dimethyl-9H-fluoren-2-yl) substituents	Toluene	708	151,000	N/A	N/A	N/A

N/A: Data not available in the cited source.

Experimental Protocols

Accurate characterization of spectroscopic properties is critical. The following sections outline standardized methodologies for these measurements.

General Synthetic and Characterization Workflow

The synthesis of aza-BODIPY dyes typically involves a multi-step process that begins with the formation of precursor molecules, followed by a key condensation or cyclization reaction to form the aza-dipyrromethene core, and concluding with complexation with boron trifluoride.

Caption: General workflow for aza-BODIPY synthesis and characterization.

UV-Vis Absorption Spectroscopy

Objective: To determine the absorption maxima (λabs) and molar extinction coefficients (ε) of the aza-BODIPY compound.

Methodology:

• Solvent Selection: A suitable solvent in which the compound is soluble and stable is chosen (e.g., DMF, THF, Toluene, CH₂Cl₂).[1][4][9]

• Sample Preparation: A stock solution of the dye is prepared at a known concentration (e.g., 1 mM). A series of dilutions are then made to obtain concentrations in the range where absorbance falls between 0.1 and 1.0.

• Instrumentation: A dual-beam UV-Vis spectrophotometer (e.g., Cary 50) is used.[4] A quartz cuvette with a 1 cm path length is standard.

• Measurement: The spectrophotometer is blanked using the pure solvent. The absorption spectrum of each diluted sample is then recorded over the desired wavelength range (e.g., 300-1000 nm).

• Data Analysis: The wavelength of maximum absorbance (λabs) is identified directly from the spectrum. The molar extinction coefficient (ε) is calculated using the Beer-Lambert law (A = εcl), where A is the absorbance at λabs, c is the molar concentration, and l is the path length (1 cm).

Fluorescence Spectroscopy and Quantum Yield Determination

Objective: To determine the fluorescence emission maximum (λem) and the fluorescence quantum yield (ΦF).

Methodology:

• Sample Preparation: Samples are prepared in the same solvent as for UV-Vis measurements. The concentration is adjusted so that the absorbance at the excitation wavelength is low (typically < 0.1) to avoid inner filter effects.

• Instrumentation: A spectrofluorometer (e.g., FluoroLog®3) is used.[4]

• Emission Spectrum Measurement: The sample is excited at or near its absorption maximum (λabs). The emission spectrum is recorded, and the wavelength of maximum emission intensity (λem) is determined. Spectra are typically corrected for the instrument's response.

• Quantum Yield (ΦF) Determination: The comparative method is most common.[4][13]

  • A standard dye with a known quantum yield in the same spectral region is chosen (e.g., IR-125, HITC).[4]

  • The absorbance and the integrated fluorescence intensity of both the sample (S) and the reference (R) are measured under identical conditions.

  • The quantum yield of the sample (ΦS) is calculated using the following equation: ΦS = ΦR * (IS / IR) * (AR / AS) * (nS² / nR²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Conclusion

Novel aza-BODIPY compounds represent a versatile and powerful class of fluorophores with highly tunable spectroscopic properties. Their strong absorption and emission in the NIR window make them exceptionally well-suited for advanced applications in drug development, bioimaging, and diagnostics. By understanding the fundamental relationships between their chemical structure and photophysical behavior, researchers can rationally design next-generation aza-BODIPY dyes with optimized characteristics for specific scientific challenges. The experimental protocols outlined herein provide a standardized framework for the reliable characterization of these promising compounds.

References

• 1. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Carbazole‐ and Fluorene‐Fused Aza‐BODIPYs: NIR Fluorophores with High Brightness and Photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and spectroscopic properties of some novel BODIPY dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Triphenylamine-functionalized aza-BODIPY dyes: synthesis, characterization, and their application as hole transport materials in perovskite solar cells - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Enhancement of Two-Photon Absorption in Boron-Dipyrromethene (BODIPY) Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. rsc.org [rsc.org]

Aza-BODIPY vs. BODIPY: An In-depth Photophysical Comparison for Researchers and Drug Development Professionals

A Technical Guide to Understanding the Core Differences in Photophysical Properties, Experimental Methodologies, and Structure-Property Relationships.

In the landscape of fluorescent probes, boron-dipyrromethene (BODIPY) dyes have long been celebrated for their exceptional photophysical properties, including high fluorescence quantum yields, sharp emission peaks, and robust photostability.[1] However, the strategic substitution of the meso-carbon with a nitrogen atom, giving rise to aza-BODIPY dyes, has unlocked a new realm of possibilities, particularly for applications requiring near-infrared (NIR) excitation and emission.[2] This technical guide provides a detailed comparison of the core photophysical properties of aza-BODIPY and BODIPY dyes, outlines the experimental protocols for their characterization, and visually represents their fundamental structure-property relationships.

Core Photophysical Properties: A Tabular Comparison

The introduction of a nitrogen atom at the meso-position of the BODIPY core induces significant alterations in the electronic structure, leading to distinct and often advantageous changes in the photophysical properties of the resulting aza-BODIPY dyes. The following tables summarize the key quantitative differences between representative parent BODIPY and aza-BODIPY compounds.

Table 1: Comparison of Key Photophysical Properties of Unsubstituted BODIPY and Aza-BODIPY

Property	Unsubstituted BODIPY	Unsubstituted Aza-BODIPY	Reference(s)
Absorption Maximum (λabs)	~503 nm	~578 nm	[3][4]
Emission Maximum (λem)	~512 nm	~650-800 nm	[1][3]
Molar Extinction Coefficient (ε)	> 80,000 M-1cm-1	High, often > 60,000 M-1cm-1	[5][6]
Fluorescence Quantum Yield (ΦF)	Often approaching 1.0	Generally lower than BODIPY, highly variable	[1][2]
Fluorescence Lifetime (τF)	~5-7 ns	Variable, often in the range of 1-5 ns	[5][7]
Stokes Shift	Small	Generally larger than BODIPY	[3][8]
Photostability	Excellent	Excellent	[1][8]

Table 2: Influence of Solvent Polarity on Photophysical Properties

Dye Class	Solvent	Absorption Maximum (λabs)	Emission Maximum (λem)	Fluorescence Quantum Yield (ΦF)	Reference(s)
BODIPY	Toluene (non-polar)	~499 nm	~508 nm	~0.95	[9]
Acetonitrile (polar)	~502 nm	~512 nm	~0.90	[9]
Aza-BODIPY	Toluene (non-polar)	~670 nm	~685 nm	~0.30	[10]
Acetonitrile (polar)	~665 nm	~680 nm	~0.25	[10]

Experimental Protocols for Photophysical Characterization

Accurate and reproducible characterization of photophysical properties is paramount for the selection and application of fluorescent dyes. Below are detailed methodologies for key experiments.

UV-Vis Absorption Spectroscopy

Objective: To determine the absorption maximum (λabs) and molar extinction coefficient (ε).

Methodology:

• Sample Preparation: Prepare a stock solution of the dye in a suitable solvent (e.g., THF, toluene, or acetonitrile) with a known concentration (typically in the range of 10-5 to 10-6 M). Ensure the solvent is of spectroscopic grade.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Measurement:

  • Record a baseline spectrum using a cuvette containing only the solvent.

  • Measure the absorbance of a series of dilutions of the dye solution in a 1 cm path length quartz cuvette. The absorbance at λabs should ideally be in the range of 0.1 to 1.0 for accurate determination of ε.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λabs).

  • Calculate the molar extinction coefficient (ε) using the Beer-Lambert law: A = εcl, where A is the absorbance at λabs, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).[10] A plot of absorbance versus concentration should yield a straight line with a slope equal to ε.

Fluorescence Spectroscopy

Objective: To determine the emission maximum (λem) and fluorescence quantum yield (ΦF).

Methodology:

• Sample Preparation: Prepare dilute solutions of the sample and a reference standard with known quantum yield in the same solvent. The absorbance of both solutions at the excitation wavelength should be low (typically < 0.1) to avoid inner filter effects.

• Instrumentation: Use a spectrofluorometer equipped with a corrected emission detector.

• Measurement:

  • Record the emission spectrum of the solvent to check for impurities.

  • Excite the sample and the reference standard at the same wavelength.

  • Record the emission spectra of both the sample and the reference standard over their respective emission ranges.

• Data Analysis (Relative Method):

  • The fluorescence quantum yield (ΦF) is calculated using the following equation: ΦF,sample = ΦF,ref * (Isample / Iref) * (Aref / Asample) * (nsample2 / nref2) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.[11]

Fluorescence Lifetime Measurement

Objective: To determine the fluorescence lifetime (τF).

Methodology:

• Instrumentation: Utilize a time-correlated single photon counting (TCSPC) system or a frequency-domain fluorometer.[12]

• Sample Preparation: Prepare a dilute solution of the dye in a suitable solvent.

• Measurement:

  • Excite the sample with a pulsed light source (e.g., a laser diode or LED).

  • Detect the emitted photons using a high-speed detector.

• Data Analysis:

  • The fluorescence decay is recorded and fitted to an exponential decay function to extract the fluorescence lifetime (τF). For a single exponential decay, the intensity I(t) at time t is given by: I(t) = I0 * exp(-t/τF), where I0 is the initial intensity.

Visualization of Core Concepts

The following diagrams, generated using the DOT language, illustrate the fundamental structural differences between BODIPY and aza-BODIPY and their impact on photophysical properties.

Caption: Structural difference and resulting photophysical properties.

Caption: Workflow for photophysical characterization of dyes.

Conclusion

The conversion of a BODIPY to an aza-BODIPY core through meso-nitrogen substitution provides a powerful strategy for tuning photophysical properties, most notably achieving a significant red-shift into the NIR region. This shift, however, often comes at the cost of a reduced fluorescence quantum yield. The choice between a BODIPY and an aza-BODIPY scaffold will therefore depend on the specific requirements of the intended application. For applications demanding high brightness in the visible spectrum, traditional BODIPYs remain a superior choice. Conversely, for in vivo imaging and other applications where deep tissue penetration and minimal autofluorescence are critical, the NIR-absorbing and -emitting aza-BODIPYs offer a distinct advantage. A thorough understanding of their comparative photophysical properties and the standardized protocols for their characterization is essential for researchers and professionals in drug development to harness the full potential of these versatile fluorophores.

References

• 1. Effect of the Aza-N-Bridge and Push–Pull Moieties: A Comparative Study between BODIPYs and Aza-BODIPYs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iss.com [iss.com]
• 3. Synthesis and photophysical properties of nitrated aza-BODIPYs - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. US5245551A - Method of determining extinction coefficient of fluorescent dye and protein concentration of dye-protein conjugate - Google Patents [patents.google.com]
• 5. BODIPY | AAT Bioquest [aatbio.com]
• 6. A fluorescence lifetime-based novel method for accurate lipid quantification of BODIPY vital-stained C. elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Three sample-sparing techniques to estimate the molar absorption coefficient of luminescent dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uach.sav.sk [uach.sav.sk]
• 9. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 10. How to Measure the Extinction Coefficient of a Fluorescent Protein | MtoZ Biolabs [mtoz-biolabs.com]
• 11. Making sure you're not a bot! [opus4.kobv.de]
• 12. Fluorescence Lifetime Measurements and Biological Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Aza-BODIPY Dyes for High-Performance In Vivo Fluorescence Imaging: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of aza-boron-dipyrromethene (Aza-BODIPY) dyes in in vivo fluorescence imaging. Aza-BODIPY dyes have emerged as a powerful class of fluorescent probes due to their superior photophysical properties, including strong absorption and emission in the near-infrared (NIR) window, high molar extinction coefficients, and excellent photostability, making them ideal candidates for deep-tissue imaging.

Introduction to Aza-BODIPY Dyes for In Vivo Imaging

Aza-BODIPY dyes are derivatives of the BODIPY core structure where a nitrogen atom replaces the meso-carbon atom. This modification results in a significant red-shift of the absorption and emission spectra, pushing their fluorescence into the NIR region (700-1700 nm). This is particularly advantageous for in vivo imaging as it minimizes interference from tissue autofluorescence and allows for deeper photon penetration through biological tissues.[1][2][3]

Key Advantages of Aza-BODIPY Dyes:

• Near-Infrared (NIR) Emission: Enables deep-tissue imaging with reduced background noise.[4][5]

• High Molar Extinction Coefficients: Strong light absorption leads to brighter fluorescence signals.[1][2]

• Excellent Photostability: Resistant to photobleaching, allowing for longer imaging times.[4]

• Tunable Photophysical Properties: The spectral properties can be fine-tuned through chemical modifications.[2]

• Versatility in Bioconjugation: Can be readily conjugated to targeting moieties such as antibodies and peptides for specific molecular imaging.

Quantitative Data Presentation

The photophysical properties of Aza-BODIPY dyes are crucial for selecting the appropriate probe for a specific in vivo imaging application. The following tables summarize the key quantitative data for several representative Aza-BODIPY derivatives.

Table 1: Photophysical Properties of Selected Aza-BODIPY Dyes

Aza-BODIPY Derivative	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φf)	Solvent	Reference
AZB-NO₂	707	733	4.6 x 10⁴	0.099	Toluene	[6]
AZB-NO₂	693	731	5.5 x 10⁴	0.038	Dichloromethane	[6]
AZB-NO₂	700	735	4.9 x 10⁴	0.031	Tetrahydrofuran	[6]
AZB-NO₂	699	734	4.7 x 10⁴	0.015	Acetonitrile	[6]
AZB-NO₂	702	735	5.3 x 10⁴	0.007	Methanol	[6]
PS1	~650	~670	-	-	F-oil formulation	[7]
PS9	~650	~670	81,130	0.26	F-oil formulation	[7]
Aza-BODIPY 11	~650	~670	-	0.34	Chloroform	[7]

Table 2: In Vivo Imaging Performance of an Aza-BODIPY Probe

Probe	Target	Tumor-to-Muscle Ratio	Time Post-Injection	Animal Model	Reference
WazaGaY-1	Non-specific tumor accumulation	7 to 20	Not Specified	Mice with subcutaneous tumors	[3]

Experimental Protocols

Protocol for Formulation of Aza-BODIPY Nanoparticles

Many Aza-BODIPY dyes are hydrophobic and require formulation into nanoparticles (NPs) for in vivo applications to improve their solubility and biocompatibility.[5][6][8][9]

Materials:

• Aza-BODIPY dye (e.g., AZB-NO₂)

• Poly(ε-caprolactone) (PCL)

• Kolliphor P188

• Dichloromethane (DCM)

• Deionized water

• Probe sonicator

• Rotary evaporator

• Centrifuge

Procedure:

• Preparation of Organic Phase: Dissolve a specific amount of Aza-BODIPY dye and PCL in DCM.

• Preparation of Aqueous Phase: Dissolve Kolliphor P188 in deionized water.

• Emulsification: Add the organic phase to the aqueous phase and stir the mixture for 30 minutes.

• Sonication: Sonicate the mixture using a probe sonicator for 5 minutes to form an oil-in-water emulsion.

• Solvent Evaporation: Remove the DCM under reduced pressure using a rotary evaporator.

• Purification: Centrifuge the nanoparticle suspension to pellet the AZB-NO₂@PCL NPs and wash thoroughly with deionized water to remove excess surfactant.

• Resuspension: Resuspend the final nanoparticle pellet in phosphate-buffered saline (PBS) for in vivo administration.

Protocol for In Vivo Fluorescence Imaging in Mice

This protocol outlines the general procedure for in vivo fluorescence imaging of tumor-bearing mice using Aza-BODIPY probes.

Materials:

• Tumor-bearing mice (e.g., nude mice with subcutaneous xenografts)

• Aza-BODIPY probe (formulated as nanoparticles or conjugated to a targeting ligand)

• Anesthesia (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

• In vivo imaging system (e.g., IVIS)

• Sterile saline or PBS

• 26-30 gauge needles and syringes

Procedure:

• Animal Preparation: Anesthetize the mouse using a suitable anesthetic agent.

• Probe Administration: Inject the Aza-BODIPY probe solution (typically 100-200 µL) intravenously via the tail vein.

• Image Acquisition: Place the anesthetized mouse in the imaging chamber of the in vivo imaging system. Acquire fluorescence images at various time points post-injection (e.g., 1, 6, 24, 48 hours) to monitor the biodistribution and tumor accumulation of the probe. Use appropriate excitation and emission filters based on the spectral properties of the specific Aza-BODIPY dye.

• Data Analysis: Quantify the fluorescence intensity in the tumor and other organs of interest using the imaging system's software. Calculate the tumor-to-background ratio to assess the imaging contrast.

Protocol for Ex Vivo Biodistribution Study

Following the final in vivo imaging time point, an ex vivo biodistribution study is often performed to confirm the probe's organ distribution.

Materials:

• Mouse from the in vivo imaging experiment

• Surgical tools (scissors, forceps)

• Phosphate-buffered saline (PBS)

• In vivo imaging system or a fluorescence plate reader

• Tubes for organ collection

• Scale for weighing organs

Procedure:

• Euthanasia: Euthanize the mouse according to approved institutional animal care and use committee (IACUC) protocols.

• Organ Harvesting: Dissect and collect the tumor and major organs (e.g., heart, lungs, liver, spleen, kidneys, intestine).

• Organ Imaging: Place the harvested organs in a petri dish and acquire fluorescence images using the in vivo imaging system.

• Quantitative Analysis (Optional):

  • Weigh each organ.

  • Homogenize the organs in PBS.

  • Measure the fluorescence intensity of the homogenates using a fluorescence plate reader.

  • Calculate the percentage of injected dose per gram of tissue (%ID/g) for each organ.

Visualization of Targeted Signaling Pathways

Aza-BODIPY probes can be designed to target specific molecular pathways involved in disease progression, such as cancer. Below are diagrams of two such pathways, COX-2 and HER2, which have been targeted by fluorescent probes.

COX-2 Signaling Pathway

Cyclooxygenase-2 (COX-2) is an enzyme that is often overexpressed in cancer and inflammatory diseases. Aza-BODIPY probes have been developed to selectively visualize COX-2 in cancer cells. The following diagram illustrates the major signaling pathways that regulate COX-2 expression.

Caption: Major signaling pathways regulating COX-2 expression.

HER2 Signaling Pathway

Human Epidermal Growth Factor Receptor 2 (HER2) is a receptor tyrosine kinase that is overexpressed in several types of cancer, including breast and ovarian cancer. Aza-BODIPY probes conjugated to HER2-targeting antibodies, such as Trastuzumab, have been developed for selective imaging of HER2-positive tumors.[2] The diagram below shows the key signaling cascades activated by HER2.

Caption: Key HER2 signaling pathways in cancer.

Conclusion

Aza-BODIPY dyes represent a highly promising class of fluorophores for in vivo fluorescence imaging. Their exceptional photophysical properties and amenability to chemical modification allow for the development of highly sensitive and specific probes for a wide range of biological targets. The protocols and data presented in this document provide a valuable resource for researchers and scientists seeking to utilize Aza-BODIPY dyes in their in vivo imaging studies. As research in this field continues to advance, Aza-BODIPY probes are poised to play an increasingly important role in preclinical research and, ultimately, in clinical diagnostics and image-guided surgery.

References

• 1. The oncogene HER2; Its signaling and transforming functions and its role in human cancer pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioapplications of small molecule Aza-BODIPY: from rational structural design to in vivo investigations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ErbB/HER Signaling | Cell Signaling Technology [cellsignal.com]
• 6. Aza-BODIPY based polymeric nanoparticles for cancer cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. [PDF] Aza-BODIPY based polymeric nanoparticles for cancer cell imaging | Semantic Scholar [semanticscholar.org]
• 9. Aza-BODIPY based polymeric nanoparticles for cancer cell imaging - RSC Advances (RSC Publishing) [pubs.rsc.org]

Aza-BODIPY as a Photosensitizer in Photodynamic Therapy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aza-boron-dipyrromethene (Aza-BODIPY) dyes have emerged as a promising class of photosensitizers for photodynamic therapy (PDT). Their strong absorption in the near-infrared (NIR) region, high molar extinction coefficients, excellent photostability, and tunable photophysical properties make them ideal candidates for deeper tissue penetration and efficient generation of cytotoxic reactive oxygen species (ROS).[1][2][3] This document provides detailed application notes and experimental protocols for the utilization of Aza-BODIPY derivatives in PDT research and development.

Aza-BODIPY dyes are characterized by the substitution of the meso-carbon of the BODIPY core with a nitrogen atom, which results in a significant red-shift of their absorption and emission spectra to the 650-800 nm range.[3][4] This "therapeutic window" allows for deeper light penetration into tissues, a crucial advantage for treating solid tumors.[5] Upon photoexcitation, Aza-BODIPY photosensitizers can transition from their singlet excited state to a longer-lived triplet excited state through intersystem crossing.[4][6] This triplet state can then transfer its energy to molecular oxygen (³O₂), generating highly reactive singlet oxygen (¹O₂), a key mediator of cytotoxicity in Type II PDT.[3][5][6]

Key Advantages of Aza-BODIPY Photosensitizers:

• NIR Absorption: Enables deeper tissue penetration of light for treating less accessible tumors.[1][2]

• High Molar Extinction Coefficients: Allows for efficient light absorption at low concentrations.[7][8]

• Tunable Photophysical Properties: The Aza-BODIPY core can be readily functionalized to optimize properties like singlet oxygen quantum yield, water solubility, and tumor targeting.[7][9]

• Excellent Photostability: Resistant to photobleaching, ensuring sustained ROS generation during PDT.[10][11]

• Low Dark Toxicity: Many Aza-BODIPY derivatives exhibit minimal cytotoxicity in the absence of light, enhancing their safety profile.[1][12]

Data Presentation

Table 1: Photophysical and Photochemical Properties of Selected Aza-BODIPY Derivatives

Compound/Derivative	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Singlet Oxygen Quantum Yield (ΦΔ)	Triplet State Quantum Yield (ΦT)	Reference
DPR2a (Aza-BODIPY-biotin conjugate)	600-750	-	up to 0.75	up to 0.79	[7]
DPR2b (Aza-BODIPY-biotin conjugate)	600-750	-	up to 0.75	up to 0.79	[7]
Iodinated NO₂-substituted Aza-BODIPYs	645-672	-	0.79 - 0.85	-	[5]
Brominated Aza-BODIPY with 1,4-benzodioxane	678	-	0.42	-	[5]
Monoiodo Aza-BODIPY (Compound 4)	-	-	-	-	[12][13]
Hexaiodinated Aza-BODIPY (6c)	620-680	-	0.80	0.86	[6][11]
Fluorinated Aza-BODIPY (PS9)	-	~670	0.22	-	[14]
mPEG-SA-AB NPs	706	730	-	-	[15]

Table 2: In Vitro Phototoxicity of Aza-BODIPY Derivatives

Compound/Derivative	Cell Line	IC₅₀ (nM)	Light Dose (J/cm²)	Reference
Monoiodo Aza-BODIPY (Compound 4)	HeLa	76	54	[12][13]
Monoiodo Aza-BODIPY (Compound 15)	HeLa	81	54	[12][13]
Aza-BODIPY with triethylene glycol side chains	A431	In the nanomolar range	-	[1][2]
DPR2a	MDA-MB-231	3000	-	[7][16]
DPR2b	MDA-MB-231	6000	-	[7][16]
pH-activatable Aza-BODIPY (BDP 1)	Tumor cells	< 50,000 (dark)	-	[17]

Experimental Protocols

Protocol 1: Evaluation of In Vitro Phototoxicity

This protocol outlines the general steps to assess the light-induced cytotoxicity of Aza-BODIPY photosensitizers.

1. Cell Culture:

• Maintain the chosen cancer cell line (e.g., HeLa, A431, MDA-MB-231) in the recommended culture medium supplemented with fetal bovine serum and antibiotics.[1][7]

• Seed the cells in 96-well plates at a density of approximately 1 x 10⁴ cells per well and allow them to adhere for 24 hours.[16]

2. Incubation with Aza-BODIPY:

• Prepare stock solutions of the Aza-BODIPY derivative in a suitable solvent (e.g., DMSO).

• Dilute the stock solution with the culture medium to achieve a range of final concentrations (e.g., 1 nM to 10 µM).

• Replace the culture medium in the 96-well plates with the medium containing the Aza-BODIPY derivative.

• Incubate the cells for a specific period (e.g., 6, 12, or 24 hours) to allow for cellular uptake.[1][10]

3. Irradiation:

• Following incubation, wash the cells with phosphate-buffered saline (PBS) to remove the extracellular photosensitizer.

• Add fresh culture medium to each well.

• Irradiate the cells with a light source of the appropriate wavelength (e.g., 630 nm, 660 nm, or 808 nm laser) corresponding to the absorption maximum of the Aza-BODIPY.[7][10][14]

• The light dose can be varied by adjusting the power density (W/cm²) and irradiation time.[12][14]

• Include a "dark control" group that is incubated with the photosensitizer but not exposed to light.[16]

4. Cell Viability Assay:

• After a post-irradiation incubation period (e.g., 24 or 48 hours), assess cell viability using a standard method such as the MTT assay.[16]

• Briefly, add MTT solution to each well and incubate for 4 hours.

• Solubilize the formazan (B1609692) crystals with a suitable solvent (e.g., isopropanol) and measure the absorbance at 570 nm.[16]

• Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ value (the concentration of the photosensitizer that causes 50% cell death).

Protocol 2: Detection of Intracellular Reactive Oxygen Species (ROS)

This protocol describes the use of a fluorescent probe to detect the generation of ROS within cells following PDT.

1. Cell Preparation and Incubation:

• Seed cells in a suitable format for fluorescence microscopy or flow cytometry (e.g., 60 mm culture dish).[7]

• Treat the cells with the Aza-BODIPY photosensitizer as described in Protocol 1.

2. Irradiation:

• Irradiate the cells with the appropriate light source and dose.[7]

3. ROS Probe Staining:

• After irradiation, incubate the cells with a ROS-sensitive fluorescent probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) or Singlet Oxygen Sensor Green (SOSG).[3][14]

• DCFH-DA is a general ROS indicator, while SOSG is more specific for singlet oxygen.

• Follow the manufacturer's instructions for the specific probe regarding concentration and incubation time.

4. Detection and Analysis:

• Fluorescence Microscopy: Visualize the fluorescence of the oxidized probe within the cells using a fluorescence microscope. Increased fluorescence intensity in the irradiated group compared to the controls indicates ROS generation.

• Flow Cytometry: Quantify the intracellular ROS levels by analyzing the fluorescence intensity of a large population of cells using a flow cytometer.[7]

Protocol 3: Cellular Uptake and Subcellular Localization

This protocol details the methods to determine the cellular uptake and intracellular distribution of Aza-BODIPY photosensitizers.

1. Cell Preparation:

• Seed cells on glass coverslips in a culture dish for confocal microscopy.

2. Incubation and Staining:

• Incubate the cells with the fluorescent Aza-BODIPY derivative for various time points (e.g., 15 min, 1 h, 6 h) to assess the rate of uptake.[7][14]

• To determine subcellular localization, co-stain the cells with organelle-specific fluorescent trackers (e.g., MitoTracker for mitochondria, LysoTracker for lysosomes, DAPI for the nucleus).[12][18]

3. Imaging:

• After incubation and staining, wash the cells with PBS and fix them with a suitable fixative (e.g., 4% paraformaldehyde).

• Mount the coverslips on microscope slides.

• Acquire images using a confocal laser scanning microscope (CLSM).[14]

4. Analysis:

• Analyze the images to determine the cellular uptake efficiency and the degree of colocalization between the Aza-BODIPY fluorescence and the organelle-specific trackers.

Signaling Pathways and Experimental Workflows

Mechanism of Aza-BODIPY Mediated Photodynamic Therapy

The primary mechanism of action for Aza-BODIPY in PDT is the generation of singlet oxygen (¹O₂), which induces oxidative stress and triggers apoptotic cell death.[5][12]

Caption: Aza-BODIPY PDT Mechanism of Action.

Experimental Workflow for In Vitro Evaluation

The following diagram illustrates a typical workflow for the preclinical evaluation of Aza-BODIPY photosensitizers.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 4. BODIPY Dyes In Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Biocompatible Aza-BODIPY-Biotin Conjugates for Photodynamic Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Aza-BODIPY-based polymeric nanoparticles for photothermal cancer therapy in a chicken egg tumor model - Nanoscale Advances (RSC Publishing) DOI:10.1039/D3NA00718A [pubs.rsc.org]
• 11. Aza-BODIPY derivatives: enhanced quantum yields of triplet excited states and the generation of singlet oxygen and their role as facile sustainable photooxygenation catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Discovery of a Monoiodo Aza-BODIPY Near-Infrared Photosensitizer: in vitro and in vivo Evaluation for Photodynamic Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Heavy-Atom-Free Aza-BODIPY Polymeric Nanoparticles for Theranostic-Guided Photodynamic Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Lysosome-targeted Aza-BODIPY photosensitizers for anti-cancer photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for Labeling Proteins and DNA with Aza-BODIPY Dyes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Aza-BODIPY dyes for the fluorescent labeling of proteins and DNA. Aza-BODIPY dyes are a class of near-infrared (NIR) fluorophores with exceptional photophysical properties, making them ideal for a wide range of bioimaging and diagnostic applications.[1][2][3][4] Their strong absorption and emission in the NIR region allow for deeper tissue penetration and reduced autofluorescence from biological samples.[3]

Key Properties of Aza-BODIPY Dyes

Aza-BODIPY dyes offer several advantages over traditional fluorescent labels:

• Near-Infrared (NIR) Emission: Their absorption and emission maxima are typically in the 650-800 nm range, which is optimal for in vivo imaging.[1]

• High Molar Extinction Coefficients: They absorb light very efficiently, leading to bright fluorescent signals.[4]

• Excellent Photostability: Aza-BODIPY dyes are resistant to photobleaching, allowing for long-term imaging experiments.

• Chemical Stability: They are stable under a wide range of physiological conditions.

• Tunable Properties: The spectral and chemical properties of Aza-BODIPY dyes can be readily modified through chemical synthesis to suit specific applications.[5]

Quantitative Data of Representative Aza-BODIPY Dyes

The following table summarizes the key photophysical properties of several Aza-BODIPY derivatives suitable for bioconjugation. This data is essential for selecting the appropriate dye for a specific application and for configuring imaging instrumentation.

Dye Derivative	Excitation Max (λex, nm)	Emission Max (λem, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φf)	Reactive Group	Target Biomolecule	Reference
Aza-BODIPY-NHS	~650	~670	~80,000	~0.2-0.4	NHS Ester	Proteins	[6]
Aza-BODIPY-Alkyne	~680	~700	~95,000	~0.3	Alkyne	DNA, Proteins (via azide (B81097) tag)	[7]
Aza-BODIPY-Azide	~680	~700	~95,000	~0.3	Azide	DNA, Proteins (via alkyne tag)	[8]
Aza-BODIPY-Maleimide	~660	~680	~85,000	~0.25	Maleimide	Proteins (cysteine residues)	[7]

Experimental Protocols

Protein Labeling with Aza-BODIPY-NHS Ester

This protocol describes the covalent labeling of proteins with an amine-reactive Aza-BODIPY N-hydroxysuccinimidyl (NHS) ester. The NHS ester reacts with primary amines (lysine residues and the N-terminus) on the protein to form a stable amide bond.[9][]

Materials:

• Protein of interest (1-10 mg/mL in amine-free buffer, e.g., PBS, pH 8.3-8.5)

• Aza-BODIPY-NHS ester

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• 1 M Sodium bicarbonate (NaHCO₃) solution

• Purification column (e.g., gel filtration or dialysis cassette)

• Purification buffer (e.g., PBS, pH 7.4)

Protocol:

• Prepare the Protein Solution:

  • Dissolve the protein in an amine-free buffer at a concentration of 1-10 mg/mL.

  • If the buffer contains primary amines (e.g., Tris), they must be removed by dialysis or buffer exchange against the labeling buffer.

  • Adjust the pH of the protein solution to 8.3-8.5 by adding a calculated amount of 1 M NaHCO₃.[11]

• Prepare the Aza-BODIPY-NHS Ester Stock Solution:

  • Immediately before use, dissolve the Aza-BODIPY-NHS ester in anhydrous DMF or DMSO to a concentration of 10 mg/mL.[12]

• Labeling Reaction:

  • Calculate the required amount of Aza-BODIPY-NHS ester. A molar excess of 8-12 moles of dye per mole of protein is a good starting point.[9] The optimal ratio may need to be determined empirically.

  • Add the Aza-BODIPY-NHS ester stock solution to the protein solution while gently vortexing.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light.[12]

• Purification:

  • Separate the labeled protein from the unreacted dye using a gel filtration column or dialysis.

  • Elute the column with purification buffer (PBS, pH 7.4). The first colored fraction contains the labeled protein.

  • Collect the fractions containing the labeled protein.

• Characterization and Storage:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the protein (at 280 nm) and the Aza-BODIPY dye (at its λmax).

  • Store the labeled protein at 4°C for short-term storage or in aliquots at -20°C for long-term storage, protected from light.[11]

DNA Labeling with Aza-BODIPY via Click Chemistry

This protocol describes the labeling of alkyne-modified DNA with an azide-functionalized Aza-BODIPY dye using a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a type of "click chemistry".[13][14][15]

Materials:

• Alkyne-modified DNA

• Aza-BODIPY-azide

• Copper(II) sulfate (B86663) (CuSO₄)

• Tris(benzyltriazolylmethyl)amine (TBTA)

• Sodium ascorbate (B8700270)

• DMSO

• 2 M Triethylammonium acetate (B1210297) (TEAA) buffer, pH 7.0

• Ethanol (B145695) or acetone (B3395972) for precipitation

Protocol:

• Prepare Stock Solutions:

  • Aza-BODIPY-azide: 10 mM in DMSO.

  • CuSO₄: 20 mM in water.

  • TBTA: 10 mM in DMSO.

  • Sodium Ascorbate: 5 mM in water (prepare fresh).

  • Alkyne-DNA: Dissolve in water to a desired concentration (e.g., 100 µM).

• Click Chemistry Reaction:

  • In a microcentrifuge tube, combine the following in order:

    • Alkyne-modified DNA solution.

    • 2 M TEAA buffer to a final concentration of 0.2 M.[14]

    • DMSO to bring the final DMSO concentration to 50% (v/v).[14]

    • Aza-BODIPY-azide stock solution (1.5 to 5-fold molar excess over DNA).

  • Vortex the mixture thoroughly.

  • Add the freshly prepared sodium ascorbate solution to a final concentration of 0.5 mM.[14]

  • Prepare the Cu(I)-TBTA catalyst by mixing the CuSO₄ and TBTA stock solutions. Add this to the reaction mixture to a final copper concentration of 0.5 mM.[14]

  • Incubate the reaction at room temperature overnight, protected from light.

• Purification:

  • Precipitate the labeled DNA by adding 3 volumes of cold ethanol and 0.1 volumes of 3 M sodium acetate.

  • Incubate at -20°C for at least 1 hour.

  • Centrifuge to pellet the DNA.

  • Wash the pellet with 70% ethanol.

  • Air-dry the pellet and resuspend in a suitable buffer.

  • Further purification can be performed by HPLC or PAGE if necessary.[13][14]

Visualizations

Experimental Workflow: Protein Labeling with Aza-BODIPY-NHS Ester

Caption: Workflow for labeling proteins with Aza-BODIPY-NHS ester.

Experimental Workflow: DNA Labeling with Aza-BODIPY via Click Chemistry

Caption: Workflow for labeling DNA with Aza-BODIPY via click chemistry.

Signaling Pathway: FRET-Based Detection of Protein-Protein Interactions

Aza-BODIPY dyes can be used as acceptor fluorophores in Förster Resonance Energy Transfer (FRET) experiments to study protein-protein interactions.[16][17][18] In this example, Protein A is labeled with a donor fluorophore (e.g., a green fluorescent protein) and Protein B is labeled with an Aza-BODIPY dye (acceptor). When the two proteins interact, the donor and acceptor are brought into close proximity, allowing for FRET to occur.

Caption: FRET-based detection of protein-protein interactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of the Aza-N-Bridge and Push–Pull Moieties: A Comparative Study between BODIPYs and Aza-BODIPYs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Bioapplications of small molecule Aza-BODIPY: from rational structural design to in vivo investigations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 6. mdpi.com [mdpi.com]
• 7. kvinzo.com [kvinzo.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. interchim.fr [interchim.fr]
• 11. NHS ester protocol for labeling proteins [abberior.rocks]
• 12. benchchem.com [benchchem.com]
• 13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 14. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 15. interchim.fr [interchim.fr]
• 16. A quantitative protocol for intensity-based live cell FRET imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Fluorescence resonance energy transfer microscopy as demonstrated by measuring the activation of the serine/threonine kinase Akt - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Basics of FRET Microscopy | Nikon’s MicroscopyU [microscopyu.com]

Application Notes and Protocols: Aza-BODIPY in Live-Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of aza-boron-dipyrromethene (Aza-BODIPY) dyes in live-cell imaging. Aza-BODIPY dyes are a class of near-infrared (NIR) fluorescent probes known for their exceptional photostability, high molar extinction coefficients, and tunable photophysical properties, making them highly suitable for advanced bioimaging applications.[1][2][3]

I. Introduction to Aza-BODIPY Dyes

Aza-BODIPY dyes possess a unique chemical structure, featuring a nitrogen atom at the meso-position of the dipyrromethene core, which results in a significant red-shift in their absorption and emission spectra compared to conventional BODIPY dyes.[4] This characteristic is particularly advantageous for live-cell imaging as it minimizes cellular autofluorescence, reduces light scattering, and allows for deeper tissue penetration.[1]

The versatility of Aza-BODIPY dyes is further enhanced by the ability to chemically modify their core structure. These modifications can be tailored to:

• Target specific organelles: By introducing substituents with high affinity for particular cellular compartments, such as mitochondria, lysosomes, or the plasma membrane, researchers can achieve organelle-specific imaging.[5][6]

• Modulate photophysical properties: Adjustments to the dye's structure can fine-tune its absorption and emission wavelengths, quantum yield, and photostability to suit specific experimental needs.[7][8]

• Develop theranostic agents: The inherent ability of some Aza-BODIPY derivatives to generate reactive oxygen species (ROS) upon light irradiation makes them promising candidates for photodynamic therapy (PDT), combining therapeutic action with diagnostic imaging.[4][5]

II. Quantitative Data of Selected Aza-BODIPY Dyes

The following table summarizes the key photophysical properties of representative Aza-BODIPY dyes used in live-cell imaging, providing a basis for selecting the appropriate probe for a given application.

Dye/Derivative	Excitation Max (λex, nm)	Emission Max (λem, nm)	Molar Extinction Coefficient (ε, M-1cm-1)	Fluorescence Quantum Yield (Φfl)	Target Organelle/Application	Reference
Nitro-substituted Aza-BODIPYs	~600-700	-	64,000 - 85,000	0.03 - 0.06	General cell staining	[7]
AZB-NO2	693-707	731-735	High	High	Deep-tissue imaging (in nanoparticles)	[1]
Fluorinated Aza-BODIPY (PS9)	~650	~670	81,130	0.26	Plasma Membrane, PDT	[9]
p-(dimethylamino)phenyl substituted Aza-BODIPYs	~796	-	-	Weakly emissive	pH sensing	[8]
Monoiodo Aza-BODIPY (BDP-15 derivative 6)	NIR	-	-	Moderate	Lysosomes, PDT	[6]
Aza-BODIPY 7b	659	709	-	-	Cytoplasm	[10]
Aza-BODIPY 7c and 7d	-	-	-	-	Cell Membrane	[11]

III. Experimental Protocols

This section provides detailed methodologies for common live-cell imaging experiments using Aza-BODIPY dyes.

Protocol 1: General Live-Cell Staining and Imaging

This protocol describes a general procedure for staining live cells with Aza-BODIPY dyes for visualization via fluorescence microscopy.

Materials:

• Aza-BODIPY dye stock solution (e.g., 1 mM in DMSO)

• Live cells cultured on glass-bottom dishes or chamber slides

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Preparation: Culture cells to the desired confluency (typically 70-80%) on a suitable imaging vessel.

• Dye Preparation: Prepare a working solution of the Aza-BODIPY dye in pre-warmed complete cell culture medium. The final concentration will depend on the specific dye and cell type but typically ranges from 100 nM to 5 µM.

• Cell Staining: Remove the culture medium from the cells and wash once with pre-warmed PBS. Add the Aza-BODIPY working solution to the cells.

• Incubation: Incubate the cells for a specific period, which can range from 5 minutes to several hours, at 37°C in a CO2 incubator.[4] The optimal incubation time should be determined empirically.

• Washing (Optional but Recommended): For dyes that are not "no-wash", remove the staining solution and wash the cells 2-3 times with pre-warmed PBS or complete culture medium to reduce background fluorescence.[12]

• Imaging: Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells. Image the stained cells using a fluorescence microscope equipped with filters that match the excitation and emission spectra of the Aza-BODIPY dye.

Caption: General workflow for staining live cells with Aza-BODIPY dyes.

Protocol 2: Organelle-Specific Imaging with Targeted Aza-BODIPY Probes

This protocol outlines the procedure for imaging specific organelles using Aza-BODIPY dyes conjugated with targeting moieties.

Materials:

• Organelle-targeted Aza-BODIPY dye (e.g., mitochondria- or lysosome-targeting)

• Live cells cultured on glass-bottom dishes

• Complete cell culture medium

• PBS

• Confocal laser scanning microscope

Procedure:

• Cell Culture: Grow cells to an appropriate density for confocal imaging.

• Probe Preparation: Dilute the organelle-targeted Aza-BODIPY probe to the final working concentration in pre-warmed culture medium. Optimal concentrations should be determined experimentally but are often in the nanomolar to low micromolar range.

• Staining: Replace the culture medium with the probe-containing medium and incubate the cells for the recommended time (e.g., 15-60 minutes) at 37°C.

• Co-staining (Optional): To confirm co-localization, cells can be co-stained with a commercially available organelle-specific tracker (B12436777) (e.g., LysoTracker Green for lysosomes) following the manufacturer's protocol.

• Washing: Gently wash the cells twice with pre-warmed PBS.

• Imaging: Add fresh, pre-warmed imaging medium. Acquire images using a confocal microscope. Use a sequential scanning mode if co-staining is performed to avoid spectral bleed-through.

Caption: Experimental workflow for targeted organelle imaging.

Protocol 3: Assessment of Intracellular Reactive Oxygen Species (ROS)

This protocol describes the use of an Aza-BODIPY-based photosensitizer to induce and a separate probe to detect intracellular ROS generation for photodynamic therapy (PDT) studies.

Materials:

• Photosensitizing Aza-BODIPY dye

• ROS indicator probe (e.g., DCFH-DA)

• Live cells in a suitable imaging plate

• Culture medium and PBS

• Light source for photoirradiation (e.g., 660 nm laser)

• Fluorescence plate reader or microscope

Procedure:

• Cell Treatment: Incubate cells with the photosensitizing Aza-BODIPY dye for a predetermined time (e.g., 6 hours).[9]

• Photoirradiation: Expose the cells to a specific wavelength of light (e.g., 660 nm laser at 0.5 W/cm²) for a defined duration (e.g., 10 minutes) to induce ROS production.[9]

• ROS Detection: After irradiation, wash the cells and incubate them with a ROS indicator probe like DCFH-DA according to the manufacturer's instructions.

• Data Acquisition: Measure the fluorescence intensity of the ROS indicator using a fluorescence microscope or plate reader. An increase in fluorescence indicates ROS generation.

Caption: Simplified pathway of PDT-induced cell death via ROS.

IV. Troubleshooting and Considerations

• Phototoxicity: While excellent for PDT, unintended phototoxicity can be a concern in imaging. Use the lowest possible laser power and exposure times to minimize this effect.

• Dye Aggregation: Aza-BODIPY dyes can be hydrophobic and prone to aggregation in aqueous solutions, which can quench fluorescence.[12] Prepare stock solutions in DMSO and ensure proper dilution in culture medium. Encapsulation in nanoparticles can also improve water solubility.[1]

• Spectral Overlap: When performing multi-color imaging, carefully select dyes with minimal spectral overlap and use appropriate filter sets and sequential imaging to avoid bleed-through.

• Cellular Health: Monitor cell morphology and viability throughout the experiment to ensure that the staining procedure is not adversely affecting the cells.

By leveraging the unique properties of Aza-BODIPY dyes and following these detailed protocols, researchers can achieve high-quality, high-contrast images of live cells, enabling deeper insights into cellular structure and function.

References

• 1. Aza-BODIPY based polymeric nanoparticles for cancer cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Bioapplications of small molecule Aza-BODIPY: from rational structural design to in vivo investigations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Functional aza-boron dipyrromethenes for subcellular imaging and organelle-specific photodynamic therapy - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 6. Discovery of Subcellular-Targeted Aza-BODIPY Photosensitizers for Efficient Photodynamic Antitumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Photophysics and redox properties of aza-BODIPY dyes with electron-withdrawing groups - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis, Photophysics and Redox Properties of Aza-BODIPY Dyes with Electron-Donating Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis of Aza-BODIPYs, Their Differential Binding for Cu(II), and Results of Bioimaging as Fluorescent Dyes of Langerhans β-Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]

Application Notes &amp; Protocols: Functionalization of Aza-BODIPY Dyes via Click Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aza-boron-dipyrromethene (Aza-BODIPY) dyes have emerged as a significant class of fluorophores due to their exceptional chemical and photophysical properties.[1] Unlike traditional BODIPY dyes, the substitution of the meso-carbon with a nitrogen atom shifts their absorption and emission profiles to the red and near-infrared (NIR) regions (typically >650 nm).[2][3] This characteristic is highly advantageous for biological applications, enabling deeper tissue penetration and minimizing autofluorescence from biological samples.[2] Aza-BODIPY dyes exhibit high molar extinction coefficients, excellent photostability, and tunable photophysical parameters, making them ideal candidates for bioimaging, photodynamic therapy (PDT), and photothermal therapy (PTT).[4][5]

Click chemistry, a set of bio-orthogonal reactions, offers a highly efficient and specific method for conjugating Aza-BODIPY dyes to various functional moieties, such as targeting ligands, solubility enhancers, or therapeutic agents.[6][][8] The most prominent click reaction, the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), and its metal-free counterpart, Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), provide a robust toolkit for creating complex, functional molecular probes with high yields and purity under mild, aqueous conditions.[6][][][11]

These notes provide detailed protocols for the synthesis of azide- and alkyne-functionalized Aza-BODIPY cores and their subsequent conjugation using click chemistry, along with key performance data and application workflows.

Core Concepts & Workflow

The functionalization process involves a modular, multi-step approach. First, an Aza-BODIPY core is synthesized. This core is then functionalized with either an azide (B81097) or a terminal alkyne group. This "clickable" dye is then ready for conjugation to a molecule of interest that bears the complementary functional group (an alkyne or azide, respectively).

Caption: General workflow for Aza-BODIPY functionalization.

The CuAAC reaction is the most widely used click reaction, forming a stable 1,4-disubstituted 1,2,3-triazole linkage between a terminal alkyne and an azide.[12][13] The reaction is typically catalyzed by a Cu(I) salt, often generated in situ from a Cu(II) salt (like CuSO₄) and a reducing agent (like sodium ascorbate).[12] The use of a ligand, such as Tris(benzyltriazolylmethyl)amine (TBTA), can stabilize the Cu(I) oxidation state and accelerate the reaction.[14][15]

Caption: Schematic of the CuAAC reaction mechanism.

For applications where copper cytotoxicity is a concern (e.g., in vivo studies), SPAAC provides a metal-free alternative.[][16] This reaction utilizes a strained cycloalkyne, such as dibenzocyclooctyne (DBCO) or bicyclononyne (BCN), which reacts spontaneously with an azide due to the high ring strain.[][17][18] While catalyst-free, SPAAC reaction kinetics can be slower than CuAAC.[19]

Experimental Protocols

Safety Precaution: Always handle organic solvents, reagents, and catalysts in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

This protocol is a general procedure adapted from established methods for synthesizing the core Aza-BODIPY structure.[1][20]

• Chalcone Synthesis: Perform a Claisen-Schmidt condensation between an appropriate acetophenone (B1666503) and benzaldehyde (B42025) to form the chalcone precursor.[20]

• Michael Addition: React the chalcone with nitromethane (B149229) in the presence of a base to introduce a nitro group.[1][20]

• Aza-Bridge Formation (Dimerization): The nitro-containing intermediate is reacted with an ammonia (B1221849) source, such as ammonium (B1175870) acetate, in a suitable solvent like ethanol (B145695) under reflux. This step forms the azadipyrromethene ligand.[1][20]

• BF₂ Chelation: The azadipyrromethene ligand is dissolved in an anhydrous solvent (e.g., dichloromethane). An excess of a weak organic base like triethylamine (B128534) (TEA) is added, followed by the dropwise addition of boron trifluoride etherate (BF₃·OEt₂).[1] The reaction is typically stirred at room temperature until completion, which can be monitored by TLC.

• Purification: The crude product is purified using column chromatography on silica (B1680970) gel to yield the pure Aza-BODIPY core.

This protocol describes the introduction of a terminal alkyne, a common handle for CuAAC.

• Starting Material: An Aza-BODIPY core bearing a functional group suitable for modification, such as a phenol (B47542) (-OH) or a halogen.

• Alkylation (from Phenol):

  • Dissolve the phenolic Aza-BODIPY (1 eq.) in a dry solvent like anhydrous THF or DMF.

  • Add a base such as potassium carbonate (K₂CO₃, 3-5 eq.).

  • Add an alkyne-containing alkyl halide, such as propargyl bromide (1.5-2 eq.).

  • Stir the reaction at room temperature or with gentle heating (e.g., 60 °C) overnight.

  • Monitor the reaction by TLC. Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., dichloromethane).

  • Purify by column chromatography.

This protocol details the conjugation of an alkyne-functionalized dye to an azide-containing molecule.[1][6][14][21]

• Reagent Preparation:

  • Aza-BODIPY-Alkyne Solution: Prepare a stock solution (e.g., 10 mM) in a suitable solvent like DMSO or a mixture of DMSO/t-BuOH.[14]

  • Azide-Molecule Solution: Prepare a stock solution of the molecule to be conjugated (e.g., a peptide or small molecule) at a known concentration (e.g., 20 mM) in the same solvent system.

  • Catalyst Solution: Freshly prepare a solution of a Cu(I) source. An effective method is to mix a Cu(II) salt with a reducing agent. For example, prepare a 100 mM solution of Sodium Ascorbate in water and a 20 mM solution of Copper(II) Sulfate (CuSO₄) in water. For sensitive biological molecules, a pre-formed Cu(I)-ligand complex (e.g., CuBr-TBTA) is recommended.[14][15]

• Reaction Setup:

  • In a microcentrifuge tube, add the Aza-BODIPY-Alkyne solution (1 eq.).

  • Add the Azide-Molecule solution (1.1-1.5 eq.).

  • Add the Sodium Ascorbate solution (2-5 eq.).

  • Add the CuSO₄ solution (0.1-0.5 eq.). The total reaction volume should be adjusted with the solvent to ensure all components are dissolved.

• Incubation: Vortex the mixture thoroughly. The reaction can be performed at room temperature and is typically complete within 1-4 hours.[6][14] For sensitive substrates, the reaction can be performed at 4 °C overnight.

• Purification: The resulting conjugate can be purified using methods appropriate for the target molecule, such as HPLC for peptides or column chromatography for small molecules.

Applications in Research and Drug Development

Functionalized Aza-BODIPY dyes are powerful tools for a range of applications, particularly in oncology and cell biology.

In PDT, a photosensitizer generates cytotoxic reactive oxygen species (ROS), primarily singlet oxygen (¹O₂), upon light irradiation, leading to localized cell death.[2][3] Aza-BODIPY dyes are excellent photosensitizers due to their strong NIR absorption and ability to generate ¹O₂.[4] Click chemistry allows for the conjugation of Aza-BODIPY photosensitizers to targeting moieties like antibodies or peptides, which can selectively deliver the dye to cancer cells, minimizing off-target toxicity.[5][22]

Caption: Workflow for targeted photodynamic therapy (PDT).

The strong NIR fluorescence of Aza-BODIPY dyes makes them superior probes for in vitro and in vivo imaging.[23] By clicking a dye to a specific biomolecule (e.g., a protein ligand or a cell-penetrating peptide), researchers can track its localization and dynamics within cells or whole organisms with high signal-to-noise ratios.[6][24]

Quantitative Data Summary

The photophysical and photochemical properties of Aza-BODIPY dyes can be finely tuned through functionalization. Below is a summary of representative data from the literature.

Table 1: Photophysical Properties of Functionalized Aza-BODIPY Dyes

Compound Type	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_f)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Solvent	Reference
Nitro-substituted Aza-BODIPYs	~600-700	N/A	0.03 - 0.06	64,000 - 85,000	THF	[25]
Fused Fluorene/Carbazole Aza-BODIPYs	~734-791	N/A	0.49 - 0.66	~230,000	THF	[26][27]
Fluorinated Aza-BODIPY (PS9)	~670	~670	0.26	81,130	N/A	[28]

Table 2: Photodynamic and Photothermal Properties

Compound	Singlet Oxygen Quantum Yield (Φ_Δ)	Photothermal Conversion Efficiency (η)	Application	Reference
NBDPBr	66%	43.0% (at 660 nm)	PDT/PTT	[4]
Fluorinated Aza-BODIPY (PS7)	47%	N/A	PDT	[28]
Fluorinated Aza-BODIPY (PS9)	22%	ΔT = 20.4 °C	PDT/PTT	[28]

References

• 1. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. Aza-BODIPY dye with unexpected bromination and high singlet oxygen quantum yield for photoacoustic imaging-guided synergetic photodynamic/photothermal therapy [html.rhhz.net]
• 5. Biocompatible Aza-BODIPY-Biotin Conjugates for Photodynamic Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 8. Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An Overview of Recent Advances in Biomedical Applications of Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Copper-catalysed azide–alkyne cycloadditions (CuAAC): an update - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Click Chemistry Design and Protocols [genelink.com]
• 15. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition | Springer Nature Experiments [experiments.springernature.com]
• 16. Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Synthesis of Aza-BODIPYs, Their Differential Binding for Cu(II), and Results of Bioimaging as Fluorescent Dyes of Langerhans β-Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. interchim.fr [interchim.fr]
• 22. Site-specific Bioconjugation and Convergent Click Chemistry Enhances Antibody–Chromophore Conjugate Binding Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Heck functionalization of an asymmetric aza-BODIPY core: synthesis of far-red infrared probes for bioimaging applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 24. Click chemistry for fluorescence imaging via combination of a BODIPY-based ‘turn-on’ probe and a norbornene glucosamine - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 25. Photophysics and redox properties of aza-BODIPY dyes with electron-withdrawing groups - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. pubs.acs.org [pubs.acs.org]

Aza-BODIPY Dyes in Organic Photovoltaics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of aza-boron-dipyrromethene (aza-BODIPY) dyes in the field of organic photovoltaics (OPVs). It includes detailed experimental protocols for the synthesis of aza-BODIPY derivatives and the fabrication of OPV devices, alongside a summary of their performance metrics.

Introduction

Aza-BODIPY dyes have emerged as a promising class of materials for organic solar cells due to their strong absorption in the near-infrared (NIR) region, high molar extinction coefficients, and tunable electrochemical properties.[1][2] Their versatile molecular structure allows for modifications to tailor their light-harvesting capabilities and energy levels, making them suitable for use as both electron donor and non-fullerene acceptor materials in OPV devices.[3][4] The substitution of electron-donating and accepting moieties on the aza-BODIPY core enables the tuning of their absorption spectra to cover a broader range of the solar spectrum, which is crucial for achieving high power conversion efficiencies (PCE).[5]

Application Notes

Aza-BODIPY derivatives offer several advantages in organic photovoltaics:

• Broad Absorption Spectra: These dyes exhibit intense absorption in the visible to NIR region, allowing for the harvesting of a larger portion of the solar spectrum.[1] Benzannulation of the pyrrole (B145914) rings in the aza-BODIPY core can further shift the absorption maximum to longer wavelengths, extending the external quantum efficiency of the solar cell to the NIR region.[5]

• Tunable Energy Levels: The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels of aza-BODIPY dyes can be readily tuned through synthetic modifications. This allows for the optimization of the energy level alignment with other components of the solar cell, facilitating efficient charge separation and transport.

• High Molar Absorptivity: Aza-BODIPY dyes possess high molar extinction coefficients, enabling the fabrication of thin active layers that can still absorb a significant amount of light, which is advantageous for device performance and reducing material consumption.[3]

• Versatility as Donor and Acceptor Materials: The adaptable electronic properties of aza-BODIPY derivatives have led to their successful implementation as both electron donor and non-fullerene acceptor materials in bulk heterojunction (BHJ) and planar heterojunction solar cells.[2][3]

Performance of Aza-BODIPY Based Organic Solar Cells

The performance of organic solar cells is characterized by several key parameters: Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF). The table below summarizes the performance of various aza-BODIPY-based devices reported in the literature.

Aza-BODIPY Derivative (Role)	Acceptor	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Reference
Ph2-benz-bodipy (Donor)	C60	1.1	0.65	-	65	[5]
Dimeric BODIPY (Donor)	PC71BM	3.13	-	-	-	[5]
Benzannulated aza-BODIPY (Donor)	C60	3.0	0.61	-	-	[6]
PPAB derivative (p-type)	PC61BM	1.27	0.66	4.60	42

Experimental Protocols

Protocol 1: Synthesis of a Representative Aza-BODIPY Dye

This protocol describes a general method for the synthesis of aza-BODIPY dyes, which can be adapted for various derivatives. A common synthetic route involves a Schiff base forming reaction.

Materials:

• Lactam precursor (e.g., benzo[c,d]indole-2(1H)-one)

• Heteroaromatic amine

• Titanium tetrachloride (TiCl4)

• Triethylamine (B128534) (TEA)

• Boron trifluoride diethyl etherate (BF3·OEt2)

• Anhydrous solvents (e.g., dichloromethane, toluene)

Procedure:

• Schiff Base Formation:

  • Dissolve the lactam precursor and the heteroaromatic amine in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution in an ice bath and slowly add TiCl4.

  • Allow the reaction to warm to room temperature and then heat to reflux for several hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and quench with an aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

  • Purify the resulting aza-dipyrromethene intermediate by column chromatography.

• BF2 Complexation:

  • Dissolve the purified aza-dipyrromethene in an anhydrous solvent.

  • Add triethylamine to the solution.

  • Slowly add BF3·OEt2 to the reaction mixture.

  • Stir the reaction at room temperature for several hours.

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the final aza-BODIPY product by column chromatography.

Protocol 2: Fabrication of an Aza-BODIPY Based Organic Solar Cell

This protocol outlines the fabrication of a conventional bulk heterojunction organic solar cell using an aza-BODIPY derivative as the donor material.

Materials:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Hole Transport Layer (HTL) material (e.g., PEDOT:PSS)

• Aza-BODIPY donor material

• Acceptor material (e.g., PCBM or a non-fullerene acceptor)

• Organic solvent (e.g., chlorobenzene, chloroform)

• Electron Transport Layer (ETL) material (e.g., Ca, LiF)

• Metal for cathode (e.g., Aluminum)

Procedure:

• Substrate Cleaning:

  • Sequentially sonicate the ITO substrates in a detergent solution, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-ozone for 15 minutes to improve the surface wettability.

• Hole Transport Layer (HTL) Deposition:

  • Spin-coat a filtered solution of PEDOT:PSS onto the cleaned ITO substrates.

  • Anneal the substrates on a hotplate at a specified temperature (e.g., 150 °C) for a set time (e.g., 15 minutes) in a nitrogen-filled glovebox.

• Active Layer Deposition:

  • Prepare a blend solution of the aza-BODIPY donor and the acceptor material in a suitable organic solvent. The donor:acceptor ratio and solution concentration should be optimized.

  • Spin-coat the active layer blend onto the HTL.

  • Anneal the film at an optimized temperature and time to control the morphology of the active layer.

• Cathode Deposition:

  • Transfer the substrates into a thermal evaporator.

  • Deposit a thin layer of an electron transport material (e.g., Ca or LiF) followed by a thicker layer of aluminum (Al) through a shadow mask to define the active area of the device.

• Device Encapsulation and Characterization:

  • Encapsulate the devices to protect them from air and moisture.

  • Characterize the photovoltaic performance of the devices using a solar simulator under standard AM 1.5G illumination.

Visualizations

Caption: Workflow for Aza-BODIPY in Organic Photovoltaics.

Caption: Charge Transfer in an Aza-BODIPY Based OPV.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Emerging BODIPY-Based NonFullerene Acceptors: Innovations for Organic Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Aza-BODIPY dyes with heterocyclic substituents and their derivatives bearing a cyanide co-ligand: NIR donor materials for vacuum-processed solar cells | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Aza-BODIPY Dyes for Near-Infrared Fluorescence Microscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aza-boron-dipyrromethene (Aza-BODIPY) dyes are a class of fluorescent probes that have emerged as powerful tools for near-infrared (NIR) fluorescence microscopy.[1] Compared to their parent BODIPY compounds, the replacement of the meso-carbon with a nitrogen atom results in a significant red-shift in their absorption and emission spectra, pushing them into the NIR window (typically 650-900 nm and beyond).[1][2][3] This spectral characteristic is highly advantageous for biological imaging, as it allows for deeper tissue penetration, minimizes damage to biological samples, and reduces interference from cellular autofluorescence, ultimately leading to a higher signal-to-noise ratio.[4][5]

Aza-BODIPY dyes are known for their high molar extinction coefficients, excellent chemical and photostability, and tunable photophysical properties through structural modifications.[1][6][7] These features make them ideal candidates for a wide range of applications, including in vitro and in vivo molecular imaging, fluorescence-guided surgery, and as agents for photodynamic and photothermal therapies.[1][6][8] While their planar structure can lead to aggregation and poor water solubility, this has been addressed through strategies like boron functionalization or encapsulation into nanoparticles, enhancing their utility in physiological media.[2][4]

Key Photophysical Properties of Aza-BODIPY Dyes

The performance of Aza-BODIPY dyes is defined by their photophysical properties. Structural modifications to the Aza-BODIPY core allow for the fine-tuning of these characteristics to suit specific applications. For instance, the addition of electron-donating or electron-withdrawing groups can significantly shift the absorption and emission wavelengths.[9][10]

Below is a summary of photophysical data for representative Aza-BODIPY derivatives from the literature.

Dye/Derivative	Solvent	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Quantum Yield (Φf)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Stokes Shift (nm)	Reference
Wazaby 1	PBS	~712	~731	0.05	Not Specified	19	[2]
Wazaby 2	PBS	~690	~712	0.10	Not Specified	22	[2]
Aza-BDP-OCH₃	CH₂Cl₂	Not Specified	Not Specified	0.00583 (0.583%)	Not Specified	Not Specified	[4]
Aza-BDP-OH	CH₂Cl₂	Not Specified	Not Specified	0.021 (2.1%)	Not Specified	Not Specified	[4]
Aza-BDP-I	CH₂Cl₂	Not Specified	Not Specified	0.00064 (0.064%)	Not Specified	Not Specified	[4]
aza-FL	THF	734	741	0.43	~230,000	7	[11]
aza-CZ	THF	746	755	0.35	~230,000	9	[11]
ACQ6 (Julolidinyl)	Not Specified	826-889	866-946	0.0468 - 0.0523 (4.68%-5.23%)	Not Specified	Not Specified	[12]
pH-sensitive dyes	Not Specified	red/NIR region	red/NIR region	~0.20 (~20%)	~80,000	Not Specified	[13]

Experimental Workflow for Fluorescence Microscopy

The successful application of Aza-BODIPY dyes in fluorescence microscopy follows a structured workflow, from initial probe selection and preparation to final image acquisition and analysis. This process ensures reproducibility and high-quality data.

Caption: General experimental workflow for Aza-BODIPY fluorescence microscopy.

Protocols

Protocol 1: Live-Cell Staining and Imaging

This protocol provides a general guideline for staining live cells with Aza-BODIPY probes. Optimization of dye concentration and incubation time is recommended for each specific cell line and Aza-BODIPY derivative.

Materials:

• Aza-BODIPY dye stock solution (e.g., 1-5 mM in DMSO)

• Cell culture medium (serum-free or complete, as optimized)

• Phosphate-Buffered Saline (PBS)

• Cells cultured on glass-bottom dishes or coverslips

• Fluorescence microscope equipped with appropriate NIR laser lines and filters

Procedure:

• Cell Preparation: Culture cells to a confluency of 70-80% on a suitable imaging vessel (e.g., glass-bottom dish).[]

• Prepare Staining Solution: Dilute the Aza-BODIPY stock solution in pre-warmed, serum-free medium to a final working concentration. The optimal concentration typically ranges from 0.1 to 5 µM.[] Vortex briefly to mix.

• Cell Staining: Remove the culture medium from the cells and wash once with warm PBS. Add the staining solution to the cells and incubate for 15-60 minutes at 37°C in a CO₂ incubator, protected from light.[][15]

• Washing: After incubation, remove the staining solution and gently wash the cells two to three times with warm PBS or culture medium to remove unbound dye and reduce background fluorescence.[15][16]

• Imaging: Add fresh, pre-warmed medium to the cells. Immediately image the cells using a fluorescence or confocal microscope equipped for NIR imaging. Use an excitation source and emission filter appropriate for the specific Aza-BODIPY dye. Protect samples from light to prevent photobleaching.[15]

Protocol 2: Fixed-Cell Staining

This protocol is suitable for co-localization studies or when cell morphology needs to be preserved.

Materials:

• All materials from Protocol 1

• 4% Paraformaldehyde (PFA) in PBS

Procedure:

• Cell Preparation: Culture cells to the desired confluency on coverslips.

• Fixation: Gently wash the cells with PBS. Fix the cells by incubating with 4% PFA for 15 minutes at room temperature.[]

• Washing: Remove the fixative and wash the cells thoroughly two to three times with PBS to remove residual PFA.[]

• Staining: Add the Aza-BODIPY working solution (typically 0.5-5 µM in PBS) and incubate for 20-60 minutes at room temperature, protected from light.[]

• Final Wash: Remove the staining solution and wash the cells two to three times with PBS.

• Mounting and Imaging: Mount the coverslip onto a glass slide using an anti-fade mounting medium.[] Image using a fluorescence microscope with the appropriate NIR filter sets.

Protocol 3: Conceptual Protocol for In Vivo Tumor Imaging

Aza-BODIPY dyes are often formulated into nanoparticles (NPs) to improve their water solubility and enable passive targeting of tumors via the Enhanced Permeability and Retention (EPR) effect.[4][5]

Principle: Hydrophobic Aza-BODIPY molecules can self-assemble with amphiphilic polymers (e.g., PMHC18-mPEG) in an aqueous solution to form stable, water-soluble nanoparticles.[4] These NPs can then be administered systemically (e.g., via tail vein injection) for in vivo imaging studies.[4]

Conceptual Steps:

• Nanoparticle Formulation: Dissolve the Aza-BODIPY dye and an amphiphilic polymer in an organic solvent. Add this solution dropwise to a vigorously stirred aqueous solution, leading to the self-assembly of NPs. Remove the organic solvent via dialysis or evaporation.

• Characterization: Characterize the resulting NPs for size, stability, and photophysical properties in physiological buffer (e.g., PBS).

• Animal Model: Utilize a tumor-bearing animal model (e.g., subcutaneous xenograft in mice).

• Administration: Administer the Aza-BODIPY NP solution to the animal, typically via intravenous tail vein injection.[4]

• In Vivo Imaging: At various time points post-injection, perform whole-body NIR fluorescence imaging to monitor the biodistribution and tumor accumulation of the nanoparticles. The EPR effect leads to a gradual accumulation of the NPs in the tumor tissue.[4][5]

Caption: The EPR effect enables passive targeting of tumors by Aza-BODIPY NPs.

Troubleshooting

• Low Signal/No Staining:

  • Increase the dye concentration or incubation time.

  • Ensure the NIR imaging setup (laser and filters) is correctly matched to the dye's spectra.

  • Check cell health; unhealthy cells may not internalize the dye properly.

• High Background:

  • Decrease the dye concentration.

  • Increase the number and duration of washing steps.[]

  • Use serum-free medium during staining, as serum proteins can sometimes bind to the dyes.

• Rapid Photobleaching:

  • Reduce the excitation laser power or exposure time.

  • Use an anti-fade mounting medium for fixed cells.[]

  • Acquire images as quickly as possible after focusing on the sample.[15]

• Dye Aggregation:

  • Ensure the stock solution is fully dissolved.

  • Avoid using aqueous buffers to make the initial working solution from a DMSO stock; dilute in medium.

  • For in vivo work, consider nanoparticle formulation to improve solubility.[2][4]

References

• 1. Bioapplications of small molecule Aza-BODIPY: from rational structural design to in vivo investigations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. worldscientific.com [worldscientific.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Near-Infrared Absorbing Aza-BODIPY Dyes for Optoelectronic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Julolidinyl aza-BODIPYs as NIR-II fluorophores for the bioimaging of nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. NIR-emitting aza-BODIPY dyes – new building blocks for broad-range optical pH sensors - Analyst (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Aza-BODIPY as a Fluorescent Probe for Lipid Droplets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aza-boron-dipyrromethene (Aza-BODIPY) dyes are a class of fluorescent probes increasingly utilized for the specific and efficient labeling of lipid droplets in live and fixed cells. As derivatives of the well-established BODIPY dyes, Aza-BODIPY probes exhibit superior spectral properties, including red-shifted absorption and emission spectra, which are highly advantageous for biological imaging.[1] Their high lipophilicity drives their accumulation in the neutral lipid core of lipid droplets, providing a clear and specific signal.[] Many Aza-BODIPY probes are "fluorogenic," meaning their fluorescence is significantly enhanced in the non-polar environment of a lipid droplet compared to the aqueous cytoplasm, resulting in a high signal-to-noise ratio and minimal background fluorescence.[3][4] These characteristics, combined with their excellent photostability and low cytotoxicity, make Aza-BODIPY dyes powerful tools for studying lipid metabolism, dynamics, and their role in various disease states.[][3]

Key Advantages of Aza-BODIPY Probes:

• High Specificity for Lipid Droplets: Due to their lipophilic nature, these probes selectively partition into the neutral lipid core of lipid droplets.[]

• Red-Shifted Spectra: Aza-BODIPY dyes typically absorb and emit light at longer wavelengths (in the red to near-infrared range), which minimizes spectral overlap with other common fluorophores (like GFP) and reduces cellular autofluorescence, making them ideal for multicolor imaging.[1][3]

• High Photostability: Compared to traditional lipid droplet stains like Nile Red and even some standard BODIPY dyes, many Aza-BODIPY probes show superior resistance to photobleaching, enabling long-term imaging and time-lapse studies.[3][4]

• Fluorogenic Nature: Many probes exhibit a significant increase in fluorescence quantum yield in the non-polar environment of lipid droplets, leading to bright signals with low background.[3][4]

• Low Cytotoxicity: Aza-BODIPY probes are generally well-tolerated by living cells, allowing for the study of lipid droplet dynamics without inducing significant cellular stress.[3]

• Compatibility: These probes are suitable for use in both live and fixed cells, providing experimental flexibility.[3]

Quantitative Data of Representative Aza-BODIPY Probes

The selection of an appropriate Aza-BODIPY probe depends on the specific experimental requirements, such as the available laser lines and filter sets, and whether multicolor imaging is planned. Below is a summary of the photophysical properties of a well-characterized Aza-BODIPY probe, LD-TB, and other relevant BODIPY-based probes for comparison.

Probe Name	Excitation Max (λex, nm)	Emission Max (λem, nm)	Quantum Yield (Φ)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Solvent/Condition	Recommended Concentration	Incubation Time
LD-TB	586	602	0.81	100,000	Sunflower Oil	0.05 µM	30 min
576	592	0.61	93,000	Dichloromethane
575	591	0.44	85,000	Toluene
586	601	<0.003	71,000	0.5% DMSO/H₂O
BODIPY 493/503	~493	~503	High	High	Non-polar	0.1 - 2 µM	15-30 min
LD540	535	560	Similar to BODIPY 493/503	Similar to BODIPY 493/503	Non-polar	0.1 µg/mL	5-30 min
BPMP-2Thia	Red-shifted	Red-shifted	High in non-polar	High	Non-polar	Not specified	Not specified
BPMP-4Thia	Deep-Red-shifted	Deep-Red-shifted	High in non-polar	High	Non-polar	Not specified	Not specified

Data for LD-TB extracted from a study by Xu et al. (2020).[3][4] Data for other probes are representative values from various sources.[][5] Sunflower oil is used to mimic the non-polar environment of lipid droplets.[4]

Experimental Protocols

The following protocols provide a general framework for staining lipid droplets with Aza-BODIPY probes. Optimal conditions, particularly probe concentration and incubation time, may vary depending on the specific Aza-BODIPY derivative, cell type, and experimental goals, and should be determined empirically.

Protocol 1: Live-Cell Imaging of Lipid Droplets

This protocol is designed for the real-time visualization of lipid droplet dynamics in living cells.

Materials:

• Aza-BODIPY probe stock solution (e.g., 1 mM in DMSO)

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM or HBSS)

• Phosphate-buffered saline (PBS)

• Cells cultured on imaging-compatible plates or coverslips (e.g., glass-bottom dishes)

Workflow:

Caption: Live-cell staining workflow.

Procedure:

• Cell Preparation: Culture cells to 70-80% confluency on a glass-bottom dish or other imaging-compatible vessel. Ensure cells are healthy to avoid stress-induced artifacts.[]

• Prepare Staining Solution: On the day of the experiment, prepare the Aza-BODIPY working solution by diluting the DMSO stock solution into a pre-warmed, serum-free medium or imaging buffer. A typical starting concentration is between 0.05 µM and 2 µM.[] The final DMSO concentration should be kept below 0.1% to avoid cytotoxicity.

• Staining: Remove the culture medium from the cells and wash once with warm PBS. Aspirate the PBS and add the Aza-BODIPY working solution to the cells.

• Incubation: Incubate the cells at 37°C in a light-protected environment for 15-30 minutes. Shorter incubation times are generally preferred for live-cell imaging to minimize potential toxicity.[]

• Washing: Aspirate the staining solution and wash the cells 2-3 times with warm PBS or imaging buffer to remove excess probe and reduce background fluorescence.

• Imaging: Add fresh, pre-warmed imaging medium to the cells. Image immediately using a fluorescence microscope (confocal is recommended) equipped with appropriate laser lines and emission filters for the specific Aza-BODIPY probe used.

Protocol 2: Staining of Lipid Droplets in Fixed Cells

This protocol is suitable for endpoint assays or when co-staining with antibodies for other cellular components.

Materials:

• Aza-BODIPY probe stock solution (e.g., 1 mM in DMSO)

• PBS

• Fixative solution (e.g., 4% paraformaldehyde (PFA) in PBS)

• Permeabilization buffer (optional, e.g., 0.1% Triton X-100 in PBS)

• Mounting medium (with or without DAPI for nuclear counterstain)

Workflow:

Caption: Fixed-cell staining workflow.

Procedure:

• Cell Preparation: Culture cells on sterile coverslips in a petri dish until they reach the desired confluency (70-80%).

• Fixation: Aspirate the culture medium and wash the cells once with PBS. Fix the cells by adding 4% PFA and incubating for 15-20 minutes at room temperature.

• Washing: Aspirate the fixative and wash the cells 2-3 times with PBS, for 5 minutes each wash.

• Permeabilization (Optional): If co-staining with antibodies that require permeabilization, incubate the cells with a permeabilization buffer for 10 minutes. Wash again with PBS. For Aza-BODIPY staining alone, this step is not necessary.

• Staining: Prepare the Aza-BODIPY working solution in PBS from the DMSO stock. A concentration range of 0.05 µM to 5 µM is typical for fixed cells.[] Add the working solution to the coverslips and incubate for 20-60 minutes at room temperature, protected from light.

• Washing: Aspirate the staining solution and wash the cells 2-3 times with PBS to remove the unbound probe.

• Mounting: Briefly rinse the coverslips in deionized water. Mount the coverslips onto a microscope slide using an appropriate mounting medium. If desired, use a mounting medium containing DAPI to counterstain the nuclei.

• Imaging: Image the slides using a fluorescence microscope with the appropriate filter sets.

Application in Multicolor Imaging

A key advantage of red-shifted Aza-BODIPY probes is their suitability for multicolor imaging experiments. They can be readily combined with probes that fluoresce in the blue or green channels, such as DAPI or Hoechst for nuclear staining, and various GFP-tagged proteins or organelle trackers (e.g., MitoTracker Green).[3]

Caption: Logic for multicolor imaging.

When designing a multicolor experiment, it is crucial to select probes with minimal spectral overlap. The narrow emission peaks of Aza-BODIPY dyes are beneficial in this regard.[3] Always check the excitation and emission spectra of all fluorophores to ensure they are compatible with the microscope's filter sets and will not result in significant bleed-through between channels.

Troubleshooting

• Weak or No Signal:

  • Increase Probe Concentration: The optimal concentration can be cell-type dependent. Increase in small increments.

  • Increase Incubation Time: Allow more time for the probe to accumulate in the lipid droplets.

  • Check Cell Health: Unhealthy cells may have altered lipid metabolism and fewer lipid droplets.

  • Improper Filter Sets: Ensure the microscope's excitation and emission filters are appropriate for the specific Aza-BODIPY probe.

• High Background Fluorescence:

  • Decrease Probe Concentration: High concentrations can lead to non-specific staining of other membranes.[]

  • Improve Washing: Increase the number and/or duration of the washing steps after staining to remove unbound probe.[]

  • Use Serum-Free Medium: Serum in the staining medium can sometimes bind to the probe, increasing background.

• Phototoxicity in Live-Cell Imaging:

  • Reduce Probe Concentration: Use the lowest possible concentration that gives a detectable signal.

  • Reduce Incubation Time: Minimize the cells' exposure to the probe.

  • Minimize Light Exposure: Use the lowest laser power necessary for imaging and reduce the frequency of image acquisition during time-lapse experiments.

References

• 1. Bioapplications of small molecule Aza-BODIPY: from rational structural design to in vivo investigations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. A BODIPY-Based Fluorogenic Probe for Specific Imaging of Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Two-Photon Imaging of Deep Tissues Using Aza-BODIPY Dyes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aza-boron-dipyrromethene (Aza-BODIPY) dyes have emerged as a powerful class of fluorescent probes for biological imaging. Their strong absorption and emission in the near-infrared (NIR) region, high photostability, and tunable photophysical properties make them particularly well-suited for deep tissue imaging using two-photon microscopy (TPM). Two-photon excitation, which utilizes the simultaneous absorption of two lower-energy photons, offers significant advantages for imaging deep within scattering biological tissues, including increased penetration depth, reduced phototoxicity, and inherent optical sectioning.

These application notes provide a comprehensive overview and detailed protocols for utilizing Aza-BODIPY dyes for two-photon deep tissue imaging. The information is intended to guide researchers in the selection of appropriate probes, preparation for in vivo experiments, and acquisition of high-quality deep tissue images.

Advantages of Aza-BODIPY Dyes for Two-Photon Deep Tissue Imaging

• Near-Infrared (NIR) Excitation and Emission: Aza-BODIPY dyes can be engineered to absorb and emit light in the NIR window (700-1700 nm), where light scattering and absorption by endogenous chromophores like hemoglobin and melanin (B1238610) are minimized, allowing for deeper tissue penetration.

• Large Two-Photon Absorption (TPA) Cross-Sections: Many Aza-BODIPY derivatives exhibit large TPA cross-sections (measured in Goeppert-Mayer units, GM), which signifies a high probability of simultaneous two-photon absorption, leading to brighter fluorescence signals with lower excitation laser powers. This is crucial for minimizing phototoxicity in live animal imaging.

• High Photostability: Aza-BODIPY dyes are generally more resistant to photobleaching compared to other organic fluorophores, enabling long-term imaging experiments.

• Tunable Photophysical Properties: The chemical structure of the Aza-BODIPY core can be readily modified to fine-tune its absorption and emission wavelengths, quantum yield, and TPA cross-section, allowing for the development of probes tailored for specific applications and imaging setups.

• Formulation into Nanoparticles: Hydrophobic Aza-BODIPY dyes can be encapsulated within biocompatible polymeric nanoparticles to improve their water solubility, stability in physiological conditions, and circulation time in vivo, enhancing their utility for systemic delivery and targeted imaging.

Quantitative Data of Selected Aza-BODIPY Dyes for Two-Photon Imaging

For effective planning of two-photon imaging experiments, it is crucial to consider the photophysical properties of the selected Aza-BODIPY dye. The following table summarizes key quantitative data for some representative Aza-BODIPY derivatives that have been investigated for their two-photon absorption properties.

Dye/Probe Name	One-Photon Absorption Max (λabs, nm)	One-Photon Emission Max (λem, nm)	Two-Photon Excitation Max (λtpe, nm)	Two-Photon Absorption Cross-Section (σ2, GM)	Quantum Yield (Φ)	Solvent/Medium	Reference
ZL-22	708	742	800	1864	-	Toluene	[1][2]
ZL-61	708	754	800	8321	-	Toluene	[1][2]
AZB-IMC2	~700	~730	-	-	-	-	[3]
AZB-1 (for ONOO⁻)	~660	-	-	-	-	-	[4]
Carbazole-Aza-BODIPY (8a)	650-730	-	-	-	Low	-	[5]
Iodinated Carbazole-Aza-BODIPY (9a)	650-730	-	-	-	Low (Triplet Yield ~90%)	-	[5]

Note: The TPA cross-section can vary with the excitation wavelength. The values presented are typically the maximum reported values. "-" indicates data not available in the cited sources.

Experimental Protocols

Protocol 1: Preparation of Aza-BODIPY Nanoparticles for In Vivo Imaging

Many Aza-BODIPY dyes are hydrophobic and require formulation into nanoparticles for systemic administration in animal models. This protocol provides a general method for encapsulating Aza-BODIPY dyes into polymeric nanoparticles.

Materials:

• Aza-BODIPY dye

• Biodegradable polymer (e.g., PLGA, PCL)

• Surfactant (e.g., Pluronic F-127, Kolliphor P188)

• Organic solvent (e.g., Dichloromethane, Chloroform)

• Phosphate-buffered saline (PBS), pH 7.4

• Dialysis membrane (e.g., MWCO 10 kDa)

• Probe sonicator or homogenizer

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the Aza-BODIPY dye and the polymer in the organic solvent.

• Emulsification: Prepare an aqueous solution of the surfactant in PBS. Add the organic phase to the aqueous phase and emulsify using a probe sonicator or homogenizer on ice. The sonication time and power should be optimized to achieve the desired nanoparticle size.

• Solvent Evaporation: Remove the organic solvent from the emulsion using a rotary evaporator under reduced pressure.

• Purification: Dialyze the nanoparticle suspension against PBS for 24-48 hours to remove the free dye, surfactant, and residual organic solvent. Change the PBS frequently.

• Characterization: Characterize the size, polydispersity index (PDI), and zeta potential of the nanoparticles using dynamic light scattering (DLS). The concentration of the encapsulated dye can be determined by lysing the nanoparticles with a suitable solvent and measuring the absorbance.

• Storage: Store the nanoparticle suspension at 4°C for short-term use or lyophilize for long-term storage.

Caption: Workflow for Aza-BODIPY Nanoparticle Formulation.

Protocol 2: In Vivo Deep Tissue Imaging in a Mouse Model

This protocol outlines the general steps for performing two-photon microscopy of Aza-BODIPY probes in a live mouse. Specific details will vary depending on the target organ and the experimental question. For deep brain imaging, a cranial window implantation is necessary.

Materials:

• Aza-BODIPY probe (free dye or nanoparticle formulation)

• Anesthetic (e.g., isoflurane)

• Animal model (e.g., mouse)

• Stereotaxic frame (for cranial window surgery)

• Surgical tools

• Two-photon microscope with a tunable NIR laser (e.g., Ti:Sapphire laser)

• High-sensitivity non-descanned detectors

• Image acquisition and analysis software

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using isoflurane (B1672236) (1-2% in oxygen).

  • Maintain the animal's body temperature at 37°C using a heating pad.

  • For deep brain imaging, perform a craniotomy and implant a cranial window as described in the literature.[6][7][8][9][10] This provides optical access to the brain. For other organs, surgical exposure may be necessary.

• Probe Administration:

  • Intravenous (IV) Injection: For systemic delivery and imaging of vasculature or tumors with enhanced permeability and retention (EPR) effect, inject the Aza-BODIPY nanoparticles (typically 100-200 µL) via the tail vein.[11][12][13]

  • Intratumoral (IT) Injection: For direct delivery to a tumor, inject a small volume (e.g., 20-50 µL) of the probe directly into the tumor mass.[14][15][16]

  • Topical Application or Local Injection: For imaging superficial tissues, the probe can be applied topically or injected locally.

• Two-Photon Imaging:

  • Position the anesthetized animal on the microscope stage.

  • Tune the two-photon laser to the appropriate excitation wavelength for the Aza-BODIPY probe (typically in the 800-1300 nm range).

  • Locate the region of interest using the microscope's camera and eyepieces.

  • Set the imaging parameters:

    • Laser Power: Use the minimum laser power necessary to obtain a good signal-to-noise ratio to minimize phototoxicity. This will need to be optimized for the specific probe and tissue depth.

    • Detector Gain: Adjust the detector gain to optimize the signal intensity.

    • Scan Speed and Averaging: Balance image acquisition speed with image quality. Frame averaging can improve the signal-to-noise ratio.

  • Acquire z-stacks to obtain three-dimensional images of the tissue.

  • Perform time-lapse imaging to study dynamic processes.

• Image Analysis:

  • Use image analysis software to process and quantify the acquired images. This may include 3D reconstruction, intensity measurements, and particle tracking.

Caption: General workflow for in vivo two-photon imaging.

Visualization of Signaling Pathways and Cellular Processes

Aza-BODIPY probes can be designed to respond to specific components of signaling pathways or cellular environments, enabling their visualization in deep tissues.

Imaging Hypoxia

Hypoxia, or low oxygen concentration, is a hallmark of the tumor microenvironment and is implicated in tumor progression and resistance to therapy. Azo-BODIPY derivatives have been developed as "turn-on" fluorescent probes for detecting hypoxia.[1][17][18][19]

Mechanism: The Aza-BODIPY core is rendered non-fluorescent by conjugation to a quencher through an azo bond (-N=N-). In hypoxic conditions, cellular reductases cleave the azo bond, releasing the fluorophore and restoring its fluorescence.

Caption: Activation of a hypoxia-sensitive Aza-BODIPY probe.

Imaging Reactive Oxygen Species (ROS)

Reactive oxygen species (ROS) are key signaling molecules involved in various physiological and pathological processes, including inflammation and cancer. Specific Aza-BODIPY probes have been designed to react with ROS, leading to a change in their fluorescence properties.[20][21][22]

Mechanism: A ROS-reactive moiety is incorporated into the Aza-BODIPY structure. Upon reaction with a specific ROS (e.g., hydrogen peroxide, superoxide), the electronic properties of the fluorophore are altered, resulting in an increase or decrease in fluorescence intensity.

Caption: Mechanism of a ROS-activatable Aza-BODIPY probe.

Imaging Enzyme Activity

Dysregulated enzyme activity is a hallmark of many diseases, including cancer. Aza-BODIPY probes can be functionalized with enzyme-specific substrates.[23][24][25]

Mechanism: An enzyme-cleavable linker is used to attach a quenching or solubility-modifying group to the Aza-BODIPY core. In the presence of the target enzyme, the linker is cleaved, leading to a change in the probe's fluorescence.

Caption: Principle of an enzyme-activated Aza-BODIPY probe.

Conclusion

Aza-BODIPY dyes represent a versatile and powerful tool for two-photon deep tissue imaging. Their favorable photophysical properties, combined with the ability to formulate them into biocompatible nanoparticles and design them to be responsive to specific biological stimuli, open up exciting possibilities for visualizing complex biological processes in vivo. By following the protocols and considering the principles outlined in these application notes, researchers can effectively harness the potential of Aza-BODIPY probes to advance our understanding of biology and accelerate the development of new diagnostic and therapeutic strategies.

References

• 1. Turn-on Fluorescent Biosensors for Imaging Hypoxia-like Conditions in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Aza-BODIPY probe for selective visualization of cyclooxygenase-2 in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Carbazole-Linked Near-Infrared Aza-BODIPY Dyes as Triplet Sensitizers and Photoacoustic Contrast Agents for Deep-Tissue Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cranial imaging window implantation technique for longitudinal multimodal imaging of the brain environment in live mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cranial imaging window implantation technique for longitudinal multimodal imaging of the brain environment in live mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Video: A Craniotomy Surgery Procedure for Chronic Brain Imaging [jove.com]
• 9. researchgate.net [researchgate.net]
• 10. Viral Injection and Cranial Window Implantation for In Vivo Two-Photon Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Maximizing response to intratumoral immunotherapy in mice by tuning local retention - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A dual-channel fluorescent ratio probe with hypoxia targeting and hypoxia activation capacity for tumour imaging: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 18. Multifunctional azo-BODIPY-functionalised upconversion nanoparticles as sensors of hypoxia in biological environments - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 19. Applications of azo-based probes for imaging retinal hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Bioimaging Probes for Reactive Oxygen Species and Reactive Nitrogen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. med.stanford.edu [med.stanford.edu]
• 24. Recent progress in the imaging detection of enzyme activities in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Strategies for in vivo imaging of enzyme activity: an overview and recent advances - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Aza-BODIPY Solubility Enhancement: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the poor solubility of Aza-BODIPY dyes in aqueous media.

Frequently Asked Questions (FAQs)

Q1: Why is my Aza-BODIPY dye insoluble in my aqueous buffer?

Aza-BODIPY dyes inherently possess a hydrophobic core structure, which leads to poor solubility in polar solvents like water and aqueous buffers.[1][2] This hydrophobicity can cause the dye to aggregate and precipitate, especially in physiological media.[2] The presence of aryl substituents, often used to red-shift the absorption and emission spectra, further contributes to this hydrophobic nature.[2]

Q2: What are the primary strategies to improve the water solubility of Aza-BODIPY dyes?

There are two main approaches to enhance the aqueous solubility of Aza-BODIPY dyes:

• Chemical Modification: This involves covalently attaching hydrophilic functional groups to the Aza-BODIPY core.[3][4]

• Formulation and Encapsulation: This strategy involves encapsulating the hydrophobic Aza-BODIPY dye within a carrier system to facilitate its dispersion in water.[1][5]

Q3: What types of chemical modifications can make Aza-BODIPY water-soluble?

Several hydrophilic moieties can be introduced to the Aza-BODIPY structure, including:

• Sulfonate groups: These are highly effective at increasing water solubility.[3][4] However, direct sulfonation of the Aza-BODIPY core can be challenging and may lead to the loss of the BF2 fragment.[2][6] A more viable approach is to modify the aryl substituents with sulfonated groups, such as through the use of cysteic acid.[2][6]

• Quaternary ammonium (B1175870) groups: These positively charged groups significantly improve solubility in aqueous solutions.[3][4] They can be introduced by modifying the boron center of the dye.[7][8]

• Oligo-ethylene glycol (OEG) or Poly(ethylene glycol) (PEG) chains: These neutral, hydrophilic polymers are widely used to enhance the water solubility and biocompatibility of hydrophobic molecules.[3][5]

• Phosphonate (B1237965) groups: Incorporating phosphonate groups is another effective method to improve the water solubility of BODIPY-based dyes.[3]

• Carboxylic acids and Carbohydrates: These functional groups can also be attached to the Aza-BODIPY structure to increase hydrophilicity.[2]

Q4: How does encapsulation help with the solubility of Aza-BODIPY?

Encapsulation techniques shield the hydrophobic Aza-BODIPY core from the aqueous environment, allowing it to be suspended in water. Common encapsulation methods include:

• Polymeric Nanoparticles: Aza-BODIPY can be encapsulated within biodegradable polymers to form nanoparticles that are dispersible in water.[1]

• Nanomicelles: Formation of nanomicelles, for example with cyclic RGD peptide-poly(ethylene glycol)-block-poly(lactic acid), can create water-soluble nanoparticles containing the dye.[5]

• Co-encapsulation: This involves encapsulating the Aza-BODIPY dye along with another molecule, which can improve stability and functionality.[9]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Aza-BODIPY precipitates out of solution upon addition to aqueous buffer.	The inherent hydrophobicity of the Aza-BODIPY dye is causing it to aggregate and fall out of solution.[2]	1. Chemical Modification: Synthesize or procure a water-soluble derivative of your Aza-BODIPY by incorporating hydrophilic groups like sulfonates, quaternary ammonium salts, or PEG chains.[3][4] 2. Formulation: Encapsulate the Aza-BODIPY into polymeric nanoparticles or micelles to improve its dispersibility in aqueous media.[1][5] 3. Co-solvents: For initial experiments, consider using a small percentage of a water-miscible organic solvent (e.g., DMSO, DMF) in your buffer, but be mindful of its potential effects on your biological system.
Fluorescence of Aza-BODIPY is quenched in aqueous solution.	Aggregation-caused quenching (ACQ) is a common phenomenon where the close proximity of dye molecules in aggregates leads to self-quenching of fluorescence.[10][11]	1. Improve Solubilization: By implementing the chemical modification or encapsulation strategies mentioned above, you can reduce aggregation and mitigate ACQ.[10] 2. Use of Surfactants: The addition of a non-ionic surfactant, such as Cremophor (CrEL), can help to disaggregate the dye molecules and restore fluorescence.[2]
Direct sulfonation of the Aza-BODIPY core is unsuccessful.	The electron-deficient nature of the Aza-BODIPY core makes it unstable under harsh sulfonation conditions, often leading to the decomposition of the dye and loss of the BF2 fragment.[2][6]	Instead of direct sulfonation of the core, modify the peripheral aryl substituents with sulfonic acid groups. For example, using cysteic acid to introduce both amino and sulfonic acid functionalities has been shown to be a successful strategy.[2][6]

Quantitative Data Summary

The following table summarizes the qualitative and, where available, quantitative improvements in the properties of Aza-BODIPY dyes after modification to enhance water solubility.

Modification Strategy	Unmodified Aza-BODIPY Property	Modified Aza-BODIPY Property	Reference
Boron-Functionalization with Bis-ammonium Groups	Poorly water-soluble	Highly water-soluble and stable in physiological medium	[7]
Encapsulation in Polymeric Nanoparticles (PCL)	Hydrophobic, limited use in biological applications	Water-suspendable nanoparticles with an average hydrodynamic size of 201 nm.	[1]
Modification of Aryl Substituents with Cysteic Acid	Highly hydrophobic, prone to aggregation	Improved solubility in PBS, though fluorescence may require a surfactant like Cremophor.	[2]
Encapsulation into Nanomicelles	Poor water-solubility	Formation of water-soluble nanoparticles.	[5]

Experimental Protocols & Methodologies

Protocol 1: Encapsulation of Aza-BODIPY in Polymeric Nanoparticles via Emulsification-Solvent Evaporation

This protocol is a generalized procedure based on the emulsification-solvent evaporation method described for encapsulating aza-BODIPY.[1]

Materials:

• Aza-BODIPY dye

• Polymer (e.g., Polycaprolactone - PCL)

• Surfactant (e.g., Kolliphor P188)

• Organic solvent (e.g., Dichloromethane - DCM)

• Aqueous phase (e.g., Deionized water)

Procedure:

• Organic Phase Preparation: Dissolve the Aza-BODIPY dye and the polymer (PCL) in the organic solvent (DCM).

• Aqueous Phase Preparation: Dissolve the surfactant (Kolliphor P188) in the aqueous phase (deionized water).

• Emulsification: Add the organic phase to the aqueous phase and emulsify using a high-speed homogenizer or sonicator to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature under a fume hood to allow the organic solvent to evaporate. This will lead to the formation of solid polymeric nanoparticles containing the encapsulated Aza-BODIPY.

• Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Remove the supernatant and wash the nanoparticles with deionized water to remove any excess surfactant and non-encapsulated dye. Repeat the washing steps as necessary.

• Resuspension: Resuspend the final nanoparticle pellet in the desired aqueous buffer for your experiment.

Protocol 2: Synthesis of a Water-Soluble Aza-BODIPY via Modification with Cysteic Acid

This protocol outlines a conceptual pathway for enhancing hydrophilicity by modifying aryl substituents, as inspired by the literature.[2]

Materials:

• An Aza-BODIPY precursor with functional groups suitable for coupling (e.g., nitro groups on the aryl substituents).

• Cysteic acid

• Reagents for reduction of nitro groups (e.g., SnCl2/HCl)

• Reagents for coupling (e.g., EDC/NHS or other standard peptide coupling reagents)

• Appropriate solvents for reaction and purification.

Procedure:

• Reduction of Nitro Groups: If starting with a nitro-functionalized Aza-BODIPY, reduce the nitro groups to amino groups using a standard reduction method (e.g., treatment with SnCl2 in HCl).

• Activation of Cysteic Acid: Activate the carboxylic acid group of cysteic acid to facilitate coupling with the amino groups on the Aza-BODIPY.

• Coupling Reaction: React the amino-functionalized Aza-BODIPY with the activated cysteic acid. This will form an amide bond, thereby attaching the cysteic acid moiety (which contains a sulfonic acid group) to the Aza-BODIPY.

• Purification: Purify the resulting water-soluble Aza-BODIPY derivative using appropriate chromatographic techniques.

Visualizations

Caption: Strategies for improving the aqueous solubility of Aza-BODIPY.

Caption: Troubleshooting logic for Aza-BODIPY solubility issues.

References

• 1. Aza-BODIPY based polymeric nanoparticles for cancer cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aza-BODIPY Dyes With Enhanced Hydrophilicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Water-soluble BODIPY and aza-BODIPY dyes: synthetic progress and applications [journal.hep.com.cn]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 6. Aza-BODIPY dyes with enhanced hydrophilicity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Heavy-Atom-Free Aza-BODIPY Polymeric Nanoparticles for Theranostic-Guided Photodynamic Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Aza-BODIPY Aggregation-Caused Quenching

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to aggregation-caused quenching (ACQ) of Aza-BODIPY dyes.

Frequently Asked Questions (FAQs)

Q1: What is aggregation-caused quenching (ACQ) and why does it occur with Aza-BODIPY dyes?

A1: Aggregation-caused quenching is a phenomenon where the fluorescence intensity of a dye decreases significantly when its molecules aggregate or come into close proximity with each other. Aza-BODIPY dyes are prone to ACQ due to their hydrophobic and planar aromatic structures, which promote intermolecular π-π stacking interactions in aqueous or high-concentration environments. These interactions create non-radiative decay pathways for the excited state, leading to a reduction in fluorescence emission.

Q2: What are the main strategies to reduce or prevent ACQ of Aza-BODIPY dyes?

A2: The primary strategies to mitigate ACQ in Aza-BODIPY dyes can be categorized into three main approaches:

• Chemical Modification: Introducing bulky substituents to the Aza-BODIPY core to create steric hindrance and prevent close packing of the dye molecules. Another approach is to attach hydrophilic moieties to improve water solubility and reduce aggregation in aqueous media. Furthermore, designing molecules with aggregation-induced emission (AIE) properties can reverse the quenching effect, leading to enhanced fluorescence in the aggregated state.

• Formulation and Encapsulation: Encapsulating hydrophobic Aza-BODIPY dyes within polymeric nanoparticles or liposomes can physically isolate the dye molecules from each other, preventing aggregation and preserving their fluorescence.

• Host-Guest Chemistry: Utilizing host molecules, such as cyclodextrins, to form inclusion complexes with Aza-BODIPY dyes. This encapsulates the dye molecule, preventing self-aggregation and enhancing its fluorescence in aqueous solutions.

Q3: How can I choose the best strategy for my specific application?

A3: The choice of strategy depends on your experimental needs:

• For bioimaging applications requiring high brightness, chemical modification with bulky groups or encapsulation in nanoparticles are effective choices.

• If working in aqueous buffers is essential, introducing hydrophilic groups or using host-guest chemistry with cyclodextrins can be highly beneficial.

• For applications where high local concentrations are unavoidable, designing Aza-BODIPY derivatives with AIE characteristics is a promising approach.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Significant loss of fluorescence upon dissolving Aza-BODIPY in aqueous buffer.	Aggregation-caused quenching due to the hydrophobic nature of the dye.	1. Use a co-solvent: Add a small percentage of an organic solvent like DMSO or ethanol (B145695) to the aqueous buffer to improve solubility and reduce aggregation. 2. Formulation: Encapsulate the Aza-BODIPY in polymeric nanoparticles (e.g., PLA, PCL) or liposomes. 3. Host-Guest Chemistry: Add a host molecule like β-cyclodextrin to the solution to form an inclusion complex with the dye.
Fluorescence intensity decreases over time during imaging, but the absorption spectrum remains unchanged.	This is likely photobleaching, not aggregation. Photobleaching is the irreversible photochemical destruction of the fluorophore.	1. Reduce excitation power: Use the lowest laser power necessary for imaging. 2. Reduce exposure time: Minimize the duration of light exposure. 3. Use an anti-fade mounting medium: For fixed cell imaging, use a commercially available anti-fade reagent. 4. Choose a more photostable derivative: Some Aza-BODIPY derivatives are inherently more photostable than others.[1]
Fluorescence emission spectrum is red-shifted and broadened compared to the monomeric dye in dilute solution.	Formation of J-aggregates or other types of aggregates.	1. Dilute the sample: If possible, work at lower concentrations. 2. Change the solvent: The polarity and viscosity of the solvent can influence aggregation. Experiment with different solvents to find conditions that favor the monomeric state. 3. Modify the dye structure: Introduce bulky groups to disrupt the ordered packing required for J-aggregate formation.
Inconsistent fluorescence signal in nanoparticle formulations.	Inefficient or variable encapsulation of the Aza-BODIPY dye.	1. Optimize nanoparticle preparation: Vary parameters such as polymer/lipid concentration, dye loading, and sonication time to improve encapsulation efficiency. 2. Characterize nanoparticles: Use techniques like Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM) to verify nanoparticle size, morphology, and dye distribution.[2] 3. Purify nanoparticles: Remove free, unencapsulated dye by centrifugation or dialysis.
Unexpected fluorescence quenching in the presence of certain biological molecules.	Quenching can occur due to interactions with specific molecules, such as electron transfer with tryptophan residues in proteins.	1. Change the linker: If the Aza-BODIPY is conjugated to a biomolecule, altering the length or nature of the linker can change the distance and orientation between the dye and the quencher. 2. Site-directed mutagenesis: If the quencher is a specific amino acid residue, mutating it can eliminate the quenching.

Data Presentation

Table 1: Effect of Chemical Modification on Fluorescence Quantum Yield (ΦF) of Aza-BODIPY Dyes

Aza-BODIPY Derivative	Modification	Solvent	ΦF (Monomer)	ΦF (Aggregate/Solid)	Reference
Unsubstituted Aza-BODIPY	None	Toluene	0.10	Very Low	[3]
Aza-BODIPY with Thienyl Groups	Introduction of Thienyl Substituents	Dichloromethane	0.11	-	[3]
Aza-BODIPY with Fused Carbazole	Fused Aromatic System	THF	0.49 - 0.66	-
AIE-active Aza-BODIPY	TPE moiety attached	THF/Water (10:90)	0.02	0.35	[4][5]

Table 2: Impact of Formulation on Fluorescence Quantum Yield (ΦF) of Aza-BODIPY Dyes

Aza-BODIPY	Formulation	Dye Loading (mg)	ΦF	Reference
AZB-NO2	PCL Nanoparticles	0.2	0.026	[2]
AZB-NO2	PCL Nanoparticles	0.8	0.045	[2]
AZB-NO2	PCL Nanoparticles	1.2	0.031	[2]

Experimental Protocols

Protocol 1: Synthesis of a Sterically Hindered Aza-BODIPY

This protocol describes a general method for synthesizing an Aza-BODIPY with bulky aryl substituents to prevent aggregation, adapted from established procedures.

Materials:

• Substituted benzaldehyde (B42025) (e.g., 4-(trifluoromethyl)benzaldehyde)

• Substituted acetophenone (B1666503) (e.g., 4-dimethylaminoacetophenone)

• Nitromethane (B149229)

• Ammonium (B1175870) acetate (B1210297)

• Boron trifluoride diethyl etherate (BF3·OEt2)

• Triethylamine (B128534) (TEA)

• Ethanol, Toluene, Hexane (B92381), Ethyl acetate

• Silica (B1680970) gel for column chromatography

Procedure:

• Chalcone (B49325) Synthesis: In a round-bottom flask, dissolve the substituted benzaldehyde and substituted acetophenone in ethanol. Add a catalytic amount of a base (e.g., NaOH or KOH) and stir the mixture at room temperature until a precipitate forms. Filter the solid, wash with cold ethanol, and dry to obtain the chalcone.

• Michael Addition: Dissolve the chalcone in a suitable solvent (e.g., ethanol) and add an excess of nitromethane and a base (e.g., sodium methoxide). Reflux the mixture until the reaction is complete (monitored by TLC). After cooling, acidify the mixture and extract the product with an organic solvent. Purify the γ-nitro ketone product by column chromatography.

• Aza-dipyrromethene Formation: Dissolve the γ-nitro ketone product in a high-boiling point solvent like butanol and add a large excess of ammonium acetate. Reflux the mixture for several hours until the formation of the aza-dipyrromethene is complete (monitored by UV-Vis spectroscopy). Remove the solvent under reduced pressure.

• BF2 Complexation: Dissolve the crude aza-dipyrromethene in a dry solvent like toluene. Add triethylamine followed by the dropwise addition of BF3·OEt2. Stir the reaction at room temperature for a few hours.

• Purification: Quench the reaction with water and extract the product with an organic solvent. Purify the final Aza-BODIPY derivative by silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent.

Protocol 2: Preparation of Aza-BODIPY Loaded Polymeric Nanoparticles

This protocol outlines the nanoprecipitation method for encapsulating a hydrophobic Aza-BODIPY dye into DSPE-PEG micelles.

Materials:

• Aza-BODIPY derivative

• DSPE-PEG (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)])

• Tetrahydrofuran (THF)

• Deionized water

Procedure:

• Preparation of Organic Phase: Dissolve a specific amount of the Aza-BODIPY dye (e.g., 0.8 mg) and DSPE-PEG (e.g., 1.5 mg) in THF (e.g., 1 mL).

• Nanoprecipitation: Vigorously stir deionized water (e.g., 20 mL) in a beaker. Slowly add the organic solution dropwise to the stirring water. A milky suspension should form.

• Sonication: Sonicate the resulting mixture for 5 minutes to ensure the formation of uniform nanoparticles.

• Solvent Evaporation: Stir the nanoparticle suspension overnight at room temperature in a fume hood to allow for the complete evaporation of THF.

• Purification (Optional): To remove any unencapsulated dye, the nanoparticle suspension can be centrifuged, and the pellet can be washed and resuspended in deionized water.

Protocol 3: Relative Fluorescence Quantum Yield Measurement

This protocol describes the comparative method for determining the fluorescence quantum yield (ΦF) of an Aza-BODIPY sample using a known standard.

Materials:

• Aza-BODIPY sample

• Reference standard with a known quantum yield in the same spectral region (e.g., Rhodamine 101 in ethanol, ΦF = 0.91)

• Spectroscopic grade solvent (e.g., toluene, ethanol)

• UV-Vis spectrophotometer

• Fluorescence spectrometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of both the Aza-BODIPY sample and the reference standard in the chosen solvent.

• Prepare Dilutions: Prepare a series of dilutions for both the sample and the standard, ensuring that the absorbance at the excitation wavelength is below 0.1 to avoid inner filter effects.

• Measure Absorbance: For each dilution, measure the absorbance at the chosen excitation wavelength using the UV-Vis spectrophotometer.

• Measure Fluorescence Emission: For each dilution, record the fluorescence emission spectrum using the fluorescence spectrometer. Ensure the excitation wavelength is the same for both the sample and the standard.

• Integrate Fluorescence Spectra: Calculate the integrated fluorescence intensity (area under the emission curve) for each spectrum.

• Plot Data: For both the sample and the standard, plot the integrated fluorescence intensity versus absorbance.

• Calculate Quantum Yield: The fluorescence quantum yield of the sample (ΦF,sample) can be calculated using the following equation:

  ΦF,sample = ΦF,ref * (msample / mref) * (nsample2 / nref2)

  Where:

  • ΦF,ref is the quantum yield of the reference standard.

  • msample and mref are the slopes of the linear fits from the plots of integrated fluorescence intensity vs. absorbance for the sample and the reference, respectively.

  • nsample and nref are the refractive indices of the solvents used for the sample and the reference, respectively. If the same solvent is used, this term becomes 1.

Visualizations

Figure 1. Experimental workflow for synthesis, formulation, and characterization.

Figure 2. Simplified signaling pathway of Aza-BODIPY in photodynamic therapy (PDT).

Figure 3. Troubleshooting logic for low fluorescence signal.

References

• 1. researchgate.net [researchgate.net]
• 2. Aza-BODIPY based polymeric nanoparticles for cancer cell imaging - RSC Advances (RSC Publishing) DOI:10.1039/C8RA08145J [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Recent Progress of BODIPY Dyes With Aggregation-Induced Emission - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Aza-BODIPY Synthesis Optimization: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis yield of Aza-BODIPY derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis and purification of Aza-BODIPY derivatives, offering potential causes and solutions.

Question/Issue	Potential Causes	Troubleshooting Suggestions
Low to no yield of the desired Aza-BODIPY product.	1. Incomplete condensation to form the aza-dipyrromethene intermediate. 2. Inefficient complexation with BF₃·OEt₂. 3. Degradation of starting materials or intermediates. 4. Sub-optimal reaction temperature or time.	1. Ensure anhydrous reaction conditions. Use fresh, high-purity reagents and solvents. 2. For the complexation step, consider adding a mild base like triethylamine (B128534) (TEA) or N,N-diisopropylethylamine (DIEA) to neutralize generated acids.[1] The addition of TMS-Cl has been shown to improve yields by removing fluoride (B91410) ions and shifting the equilibrium towards the product.[2] 3. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. 4. Consider using microwave irradiation to potentially reduce reaction times and improve yields.[3]
Formation of multiple products or significant side products.	1. For asymmetrical Aza-BODIPYs, statistical mixtures of symmetrical and asymmetrical products can form.[2] 2. Side reactions, such as oxidation of pyrrole (B145914) precursors or polymerization. 3. Reaction with atmospheric moisture.	1. To favor the formation of unsymmetrical derivatives, a strategy involving the conversion of the amino group of one aminoisoindoline into a good leaving group (e.g., triflate or tosylate) has been developed.[2] 2. Maintain an inert atmosphere (e.g., nitrogen or argon) throughout the synthesis. 3. Use degassed solvents, especially for sensitive reaction steps.
Difficulty in purifying the Aza-BODIPY product by column chromatography.	1. The product is unstable on silica (B1680970) gel.[2] 2. Tailing of the product band on the column. 3. Poor separation from starting materials or side products.	1. Test the stability of your compound on a TLC plate before running a column. If it degrades, consider using a less acidic stationary phase like alumina (B75360) or deactivated silica gel. 2. If tailing occurs, try increasing the polarity of the eluent once the product starts to elute.[4][5] 3. Optimize the solvent system using TLC to achieve good separation (aim for an Rf of 0.2-0.3 for the desired product). A mixture of hexanes and ethyl acetate (B1210297) is often a good starting point for BODIPY derivatives.[5]
Product appears to be a different color than expected.	1. Incomplete complexation can result in the colored aza-dipyrromethene intermediate. 2. Degradation of the Aza-BODIPY core.	1. Ensure sufficient BF₃·OEt₂ and base are used in the complexation step. 2. Aza-BODIPY dyes can be sensitive to strong acids.[6] Avoid harsh acidic conditions during workup and purification.
Low fluorescence quantum yield of the final product.	1. Aggregation-caused quenching (ACQ) in solution or solid state. 2. Presence of quenching impurities. 3. The inherent photophysical properties of the specific derivative.	1. Introducing bulky substituents can prevent π-π stacking and reduce ACQ. 2. Ensure high purity of the final product through careful purification. 3. Aza-BODIPY derivatives generally have lower quantum yields compared to their BODIPY counterparts.[7]

Quantitative Data Summary

The following tables summarize reaction conditions and yields for the synthesis of various Aza-BODIPY derivatives as reported in the literature.

Table 1: Synthesis of Symmetrical Aza-BODIPY Derivatives

Starting Materials	Reaction Conditions	Solvent	Yield (%)	Reference
2,4-dimethyl-1H-pyrrole, 4-methoxybenzaldehyde	Grinding, p-chloranil, BF₃·OEt₂	Solvent-free	45%	[8]
γ-nitro ketone, ammonium (B1175870) acetate	Reflux	Butanol	Not specified	[9]
Aza-dipyrromethene, BF₃·OEt₂, DIEA	Room temperature, 24 h	CH₂Cl₂	Not specified	[1]

Table 2: Synthesis of Asymmetrical Aza-BODIPY Derivatives

Starting Materials	Reaction Conditions	Solvent	Yield (%)	Reference
Amino-isoindoline with leaving group, another amino-isoindoline	Not specified	Not specified	50-64%	[2]
3-halogenated benzo-fused BODIPY, arylethynyl derivatives	Sonogashira coupling, 65 °C, 3 h	Not specified	53-64%	[8]
Dithieno-diphenyl-azadipyrromethene, BF₃·OEt₂, DIEA	Not specified	Not specified	8%	[10]

Experimental Protocols

General Procedure for the Synthesis of Symmetrical Tetraaryl-Aza-BODIPYs

This protocol is a generalized procedure based on a common multi-step synthesis.[9][11][12]

• Step 1: Chalcone (B49325) Synthesis (Aldol Condensation)

  • Dissolve the appropriate acetophenone (B1666503) and benzaldehyde (B42025) in ethanol.

  • Add a base (e.g., NaOH or KOH solution) and stir at room temperature.

  • The reaction progress is monitored by TLC.

  • The resulting chalcone precipitates and is collected by filtration.

• Step 2: Michael Addition

  • The chalcone is reacted with nitromethane (B149229) in the presence of a base to yield the γ-nitro ketone.

• Step 3: Aza-dipyrromethene Formation

  • The γ-nitro ketone is treated with an excess of ammonium acetate in a suitable solvent (e.g., butanol) and refluxed.

  • Alternatively, the reaction can be carried out without a solvent by heating the mixture.[12]

• Step 4: Boron Complexation

  • The crude aza-dipyrromethene is dissolved in an anhydrous solvent like dichloromethane (B109758) or toluene.

  • An excess of a non-nucleophilic base (e.g., triethylamine or DIEA) is added, followed by the dropwise addition of boron trifluoride diethyl etherate (BF₃·OEt₂).

  • The reaction is stirred at room temperature until completion (monitored by TLC).

  • The reaction mixture is then washed with water, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica gel.

Improved Synthesis of Aza-BODIPY using Microwave Irradiation

This method describes a faster synthesis of the aza-tetraphenyldipyrromethene intermediate.[3]

• A mixture of the starting materials is prepared in trifluoroethanol (TFE).

• The reaction mixture is subjected to microwave irradiation.

• The reaction is complete upon full consumption of the starting material as monitored by TLC.

• The subsequent complexation with BF₃·OEt₂ follows the general procedure described above.

Visualizations

The following diagrams illustrate key workflows and relationships in Aza-BODIPY synthesis.

Caption: General workflow for the synthesis and purification of Aza-BODIPY derivatives.

Caption: A logical diagram for troubleshooting low yields in Aza-BODIPY synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Aza-BODIPY: improved synthesis and interaction with soluble Aβ1-42 oligomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chromatography [chem.rochester.edu]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. Effect of the Aza-N-Bridge and Push–Pull Moieties: A Comparative Study between BODIPYs and Aza-BODIPYs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis of Aza-BODIPYs, Their Differential Binding for Cu(II), and Results of Bioimaging as Fluorescent Dyes of Langerhans β-Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Asymmetric AZA-BODIPY with Optical Gain in the Near-Infrared Region - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Aza-BODIPY Photobleaching in Microscopy

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent and mitigate the photobleaching of Aza-BODIPY dyes in your microscopy experiments.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why is it a concern for Aza-BODIPY dyes?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, such as an Aza-BODIPY dye, upon exposure to excitation light. This process leads to a loss of fluorescence, which can significantly impact the quality and quantitative accuracy of microscopy data. While Aza-BODIPY dyes are known for their relatively high photostability compared to other fluorophores, they are still susceptible to photobleaching, especially under intense or prolonged illumination.[1][2]

Q2: What are the primary factors that contribute to the photobleaching of Aza-BODIPY dyes?

A2: The primary factors include:

• Excitation Light Intensity: Higher intensity light increases the rate of photobleaching.

• Exposure Duration: Longer exposure to the excitation light leads to more significant fading.

• Oxygen Concentration: The presence of molecular oxygen can lead to the formation of reactive oxygen species (ROS), such as singlet oxygen, which is a major contributor to the photobleaching of many fluorophores, including Aza-BODIPY dyes.[3][4]

• Local Chemical Environment: The pH, viscosity, and presence of oxidizing or reducing agents in the mounting medium can all influence the photostability of the dye.

Q3: How can I minimize photobleaching of my Aza-BODIPY-stained samples?

A3: You can employ several strategies:

• Optimize Imaging Parameters: Use the lowest possible excitation power and the shortest possible exposure time that still provides a sufficient signal-to-noise ratio.

• Use Antifade Reagents: Incorporate commercially available antifade mounting media, which contain chemical agents that reduce photobleaching.

• Limit Oxygen Exposure: For live-cell imaging, consider using oxygen scavengers in the imaging medium.

• Proper Sample Preparation and Storage: Protect your stained samples from light as much as possible during preparation and store them in the dark at 4°C.

Q4: What are antifade reagents and how do they work?

A4: Antifade reagents are chemical cocktails added to mounting media to reduce photobleaching. They typically work through one or more of the following mechanisms:

• Singlet Oxygen Quenchers: These molecules deactivate excited singlet oxygen, preventing it from reacting with and destroying the fluorophore.

• Free Radical Scavengers: They neutralize other reactive oxygen species that can contribute to photobleaching.

• Triplet State Quenchers: Some antifade agents can return the fluorophore from its long-lived, reactive triplet state back to the ground state, reducing the window for photochemical reactions.

Q5: Are Aza-BODIPY dyes more photostable than other near-infrared (NIR) dyes?

A5: Generally, Aza-BODIPY dyes exhibit good to excellent photostability, often outperforming other classes of NIR dyes. For example, studies have shown that some aza-BODIPY derivatives are significantly more photostable than dyes like SNARF-DE.[2] However, the exact photostability can vary depending on the specific molecular structure of the Aza-BODIPY dye and the experimental conditions.

Troubleshooting Guide

Problem	Probable Cause(s)	Solution(s)
Rapid signal fading during image acquisition.	High excitation light intensity.	Reduce the laser power or lamp intensity to the minimum level required for adequate signal.
Prolonged exposure time.	Decrease the camera exposure time. If the signal is too weak, consider increasing the camera gain or using a more sensitive detector.
High oxygen concentration in the medium.	For fixed cells, use an antifade mounting medium containing an oxygen scavenger. For live cells, consider deoxygenating the imaging medium or adding an oxygen scavenging system.
High background fluorescence.	Non-specific binding of the Aza-BODIPY dye.	Optimize your staining protocol, including washing steps, to remove unbound dye.
Autofluorescence from the sample or mounting medium.	Use a mounting medium with low background fluorescence. You can also perform a pre-bleaching step on unstained control samples to reduce autofluorescence.
Inconsistent fluorescence intensity between samples.	Different levels of photobleaching due to variations in imaging time.	Standardize the image acquisition time for all samples. Image a control area first to determine optimal settings and then apply them consistently.
Incomplete curing of hardening mounting medium.	Allow the mounting medium to cure completely according to the manufacturer's instructions before imaging.[5][6]
Loss of signal during long-term storage.	Photodegradation from ambient light exposure.	Store slides in a dark box at 4°C or -20°C.
Oxidation of the fluorophore.	Ensure the coverslip is properly sealed to prevent the mounting medium from drying out and to limit oxygen exposure.

Quantitative Data on Aza-BODIPY Photostability

The photostability of Aza-BODIPY dyes can be quantified by their singlet oxygen quantum yield (ΦΔ), which represents the efficiency of generating singlet oxygen upon photoexcitation. A lower ΦΔ value generally indicates higher photostability in the context of photobleaching mediated by singlet oxygen.

Aza-BODIPY Derivative	Singlet Oxygen Quantum Yield (ΦΔ)	Conditions	Reference
Unspecified Aza-BODIPY	0.255	Methylene blue as standard	[4]
Aza-BODIPY with four iodine atoms	0.70	Not specified	[4]
Bis-brominated Aza-BODIPY (NBDPBr)	0.66	Not specified	[3]
2,6-bromine substituted Aza-BODIPYs (AA1 and CC1)	0.71 and 0.74, respectively	Not specified	[4]

Note: Higher ΦΔ values are desirable for applications like photodynamic therapy but can indicate lower photostability for imaging purposes due to self-induced photobleaching.

Experimental Protocols

Protocol 1: Mounting Fixed Cells with ProLong™ Gold Antifade Mountant

This protocol is adapted from the manufacturer's instructions and is suitable for Aza-BODIPY stained cells on slides or coverslips.

Materials:

• Aza-BODIPY stained cells on microscope slides or coverslips

• ProLong™ Gold Antifade Mountant

• Phosphate-buffered saline (PBS)

• Coverslips

• Pipette and tips

• Laboratory wipes

Procedure:

• Wash the sample: Gently wash the stained cells twice with PBS to remove any unbound dye and residual buffer.

• Remove excess liquid: Carefully aspirate the PBS. If using a coverslip, you can gently touch the edge of the coverslip to a laboratory wipe to wick away excess liquid, being careful not to let the sample dry out.

• Apply antifade mountant: Place a single drop of ProLong™ Gold Antifade Mountant onto the specimen on the microscope slide. For coverslip-mounted specimens, place a drop of the mountant onto a clean microscope slide.

• Mount the coverslip: Carefully lower the coverslip onto the drop of mounting medium, avoiding the introduction of air bubbles.

• Cure the mountant: Place the slide on a flat surface in the dark at room temperature. Allow the mountant to cure for at least 24 hours for optimal performance and refractive index matching.[5][6]

• Seal the coverslip (optional, for long-term storage): After curing, you can seal the edges of the coverslip with nail polish or a commercial sealant to prevent drying and further limit oxygen exposure.

• Imaging: The sample is now ready for imaging. Store the slide in the dark at 4°C.

Protocol 2: Mounting Fixed Cells with VECTASHIELD® Antifade Mounting Medium

This protocol is a general guideline for using VECTASHIELD® with Aza-BODIPY stained specimens.

Materials:

• Aza-BODIPY stained cells on microscope slides or coverslips

• VECTASHIELD® Antifade Mounting Medium

• Phosphate-buffered saline (PBS)

• Coverslips

• Pipette and tips

Procedure:

• Wash the sample: Perform a final wash of your stained specimen in PBS.

• Remove excess buffer: Wick away the excess buffer from the slide, but do not allow the specimen to dry.

• Apply VECTASHIELD®: Dispense one drop of VECTASHIELD® mounting medium onto the specimen.

• Mount the coverslip: Carefully lower a clean coverslip onto the mounting medium, avoiding air bubbles.

• Curing (for HardSet™ formulations): If using a VECTASHIELD® HardSet™ formulation, allow the slide to sit at room temperature for at least 15 minutes to immobilize the coverslip. The mountant will harden completely overnight at 4°C.[7] Non-setting formulations do not require a curing step.

• Seal the coverslip (for non-setting formulations): For long-term storage with non-setting VECTASHIELD®, it is recommended to seal the edges of the coverslip with nail polish.

• Imaging: The slide is ready for imaging. Store mounted slides at 4°C, protected from light.

Visualizations

Caption: Mechanism of Aza-BODIPY photobleaching and intervention points for antifade reagents.

Caption: A logical workflow for troubleshooting Aza-BODIPY photobleaching issues in microscopy.

References

• 1. Carbazole‐ and Fluorene‐Fused Aza‐BODIPYs: NIR Fluorophores with High Brightness and Photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aza-BODIPY dye with unexpected bromination and high singlet oxygen quantum yield for photoacoustic imaging-guided synergetic photodynamic/photothermal therapy [html.rhhz.net]
• 4. researchgate.net [researchgate.net]
• 5. cfim.ku.dk [cfim.ku.dk]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Technical Support Center: Aza-BODIPY Stability in Biological Buffers

This guide provides troubleshooting advice and answers to frequently asked questions regarding the stability of aza-DEEP probes in common biological buffers. It is intended for researchers, scientists, and drug development professionals using these fluorophores in their experiments.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the use of aza-BODIPY dyes in aqueous and biological media.

Issue 1: Rapid Decrease in Fluorescence Signal

Q1: My aza-BODIPY fluorescence signal is diminishing quickly after dissolving it in a biological buffer like PBS. What could be the cause?

A1: Rapid signal loss is often due to aggregation-caused quenching (ACQ). Aza-BODIPY dyes, particularly those with aryl substituents, are highly hydrophobic and tend to aggregate in aqueous media, leading to the formation of non-fluorescent H-type aggregates.[1][2]

• Troubleshooting Steps:

  • Reduce Concentration: High concentrations can promote aggregation.[2] Try working with lower dye concentrations.

  • Incorporate a Surfactant: The addition of a non-ionic surfactant, such as 0.1% Cremophor (CrEL), can disrupt aggregates and significantly enhance fluorescence.[1]

  • Increase Solubility: Use aza-BODIPY derivatives that have been chemically modified with hydrophilic groups (e.g., quaternary ammonium, oligo-ethylene glycol, or sulfonate moieties) to improve water solubility and reduce aggregation.[3]

  • Co-solvent: Introduce a small percentage of an organic solvent like DMSO or ethanol (B145695) into your buffer to help maintain dye solubility.

Issue 2: Poor Photostability and Photobleaching

Q2: My probe is photobleaching much faster than expected during fluorescence microscopy. How can I improve its photostability?

A2: While aza-BODIPY dyes are generally known for their excellent photostability, certain conditions can accelerate photobleaching.[4][5] The mechanism often involves the generation of reactive oxygen species (ROS) that can degrade the dye's core structure.[6]

• Troubleshooting Steps:

  • Use an Antifade Reagent: Mount your samples in a commercially available antifade mounting medium.

  • Deoxygenate Buffer: If experimentally feasible, deoxygenating your buffer can reduce the formation of singlet oxygen, a key species in photodegradation.[6]

  • Minimize Excitation Exposure: Use the lowest possible excitation laser power and shortest exposure times necessary to acquire a sufficient signal.

  • Select a More Stable Derivative: Photostability can vary between different aza-BODIPY structures. Dyes with electron-donating substituents on the aryl rings may have decreased photostability.[4]

Issue 3: Inconsistent or Unstable Fluorescence at Different pH Values

Q3: I'm observing fluctuations in fluorescence intensity that seem to correlate with changes in the pH of my buffer. Is this expected?

A3: Yes, the fluorescence of certain aza-BODIPY derivatives can be pH-dependent. This is particularly true for dyes functionalized with groups like phenols or aromatic amines, which can undergo protonation or deprotonation, leading to fluorescence quenching via photoinduced electron transfer (PET).[5][7][8]

• Troubleshooting Steps:

  • Maintain Consistent pH: Ensure your biological buffer is robust and maintains a stable pH throughout the experiment.

  • Select a pH-Insensitive Dye: If you are not specifically designing a pH sensor, choose an aza-BODIPY derivative that lacks pH-sensitive functional groups.

  • Characterize pH Dependence: If using a potentially pH-sensitive dye, characterize its fluorescence profile across a range of pH values to understand its behavior in your experimental window.

Issue 4: Complete Loss of Dye Integrity (Decomposition)

Q4: I suspect my aza-BODIPY dye is chemically decomposing in my buffer. What could cause this?

A4: Aza-BODIPY dyes can be less stable than their conventional BODIPY counterparts due to their electron-deficient core.[1] This can make them susceptible to decomposition under harsh conditions, such as high temperatures or strongly acidic environments. For instance, some aza-BODIPY systems show significant decomposition after just 30 minutes at 90°C in a water/dioxane mixture.[1]

• Troubleshooting Steps:

  • Avoid High Temperatures: Unless required by the protocol, avoid heating solutions containing aza-BODIPY dyes.[1]

  • Check for Harsh Reagents: Be aware that certain reagents can lead to the degradation of the dye. For example, attempting to sulfonate the aza-BODIPY core directly can result in the loss of the BF2 fragment.[1]

  • Verify Buffer Compatibility: Ensure that no components in your buffer are known to react with or degrade fluorophores.

Quantitative Data Summary

The stability of aza-BODIPY dyes can be influenced by their chemical structure and the surrounding environment. The table below summarizes key stability characteristics.

Parameter	Dye Type / Condition	Observation	Reference
Thermal Stability	aza-BODIPY in 1:1 Dioxane:Water	Significant decomposition after 30 min at 90°C.	[1]
Thermal Stability	Standard BODIPY in 1:1 Dioxane:Water	Stable even at 100°C.	[1]
Photostability	aza-BODIPY pH probes in DMF	~30-fold more photostable than SNARF-DE. Only 1-8% decomposition after 2.5 hours of illumination.	[4]
Chemical Stability	Sulfonation of aza-BODIPY core	Unstable; results in loss of the BF2 fragment.	[1]
Aggregation	Hydrophobic aza-BODIPY in PBS	Forms non-fluorescent aggregates. Addition of 0.1% Cremophor restores sharp absorbance and fluorescence.	[1]

Experimental Protocols

Protocol: Assessing Aza-BODIPY Stability in a Biological Buffer

This protocol provides a general method for evaluating the stability of an aza-BODIPY dye over time in a specific buffer.

1. Materials:

• Aza-BODIPY stock solution (e.g., 1 mM in DMSO)

• Biological buffer of interest (e.g., 10 mM PBS, pH 7.4)

• UV-Vis Spectrophotometer

• Fluorometer

• Cuvettes (quartz for UV-Vis, fluorescence grade for fluorometer)

• Constant temperature incubator or water bath

2. Procedure:

• Prepare Working Solution: Dilute the aza-BODIPY stock solution into the biological buffer to a final concentration suitable for spectroscopic analysis (e.g., 1-10 µM). Prepare a sufficient volume for all time points.

• Initial Measurement (T=0):

  • Immediately after preparation, take an aliquot of the working solution.

  • Measure its full absorbance spectrum (e.g., 300-800 nm) to check for signs of aggregation (e.g., broadened peaks or scattering).

  • Measure its fluorescence emission spectrum using an appropriate excitation wavelength. Record the peak emission intensity.

• Incubation:

  • Place the remaining working solution in a sealed container in a constant temperature incubator set to the desired experimental temperature (e.g., 25°C or 37°C). Protect the solution from light by wrapping the container in aluminum foil.

• Time-Point Measurements:

  • At regular intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot from the incubated solution.

  • Repeat the absorbance and fluorescence measurements as described in Step 2.

• Data Analysis:

  • Plot the peak absorbance and peak fluorescence intensity as a function of time.

  • A significant decrease in fluorescence intensity or a change in the absorbance spectrum (e.g., peak broadening, hypochromicity) indicates instability or aggregation.

Visual Guides

Troubleshooting Workflow for Aza-BODIPY Signal Loss

The following diagram outlines a logical workflow to diagnose and resolve common issues leading to a loss of fluorescence signal.

Caption: A troubleshooting flowchart for diagnosing aza-BODIPY signal loss.

Conceptual Pathway of Aza-BODIPY Degradation

This diagram illustrates the primary factors that can lead to the degradation or quenching of aza-BODIPY dyes in experimental settings.

Caption: Factors leading to aza-BODIPY instability and signal loss.

References

• 1. Aza-BODIPY Dyes With Enhanced Hydrophilicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Water-soluble BODIPY and aza-BODIPY dyes: synthetic progress and applications [journal.hep.com.cn]
• 4. researchgate.net [researchgate.net]
• 5. Near-infrared fluorescent aza-BODIPY dyes for sensing and imaging of pH from the neutral to highly alkaline range - Analyst (RSC Publishing) DOI:10.1039/C9AN00118B [pubs.rsc.org]
• 6. Photochemical Properties and Stability of BODIPY Dyes [mdpi.com]
• 7. Near-infrared fluorescent aza-BODIPY dyes for sensing and imaging of pH from the neutral to highly alkaline range - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Minimizing off-target staining with Aza-BODIPY probes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize off-target staining with Aza-BODIPY probes.

Troubleshooting Guide

High background fluorescence and non-specific binding are common challenges when working with hydrophobic Aza-BODIPY probes. This guide provides a systematic approach to identify and resolve these issues.

Problem 1: High Background Fluorescence

High background fluorescence can obscure the specific signal from your Aza-BODIPY probe, making data interpretation difficult.

• Question: I am observing high background fluorescence across my entire sample. What are the likely causes and how can I reduce it?

• Answer: High background is often due to several factors related to the probe's properties and the experimental protocol. Here’s a step-by-step approach to troubleshoot this issue:

  dot

  Caption: Troubleshooting workflow for high background fluorescence.

Problem 2: Weak or No Signal

A weak or absent signal can be equally frustrating. This issue can stem from the probe, the experimental conditions, or the imaging setup.

• Question: My Aza-BODIPY probe is showing a very weak signal or no signal at all. What should I check?

• Answer: A weak signal can be caused by several factors. The following troubleshooting steps can help you enhance your signal:

  dot

  Caption: Troubleshooting workflow for weak or no signal.

Frequently Asked Questions (FAQs)

Probe Preparation and Handling

• Question: How should I prepare and store my Aza-BODIPY probe stock solution?

• Answer: Aza-BODIPY dyes are hydrophobic and have limited solubility in aqueous solutions.[] It is recommended to prepare a high-concentration stock solution (e.g., 1-10 mM) in an organic solvent like DMSO or ethanol.[2] Store the stock solution at -20°C, protected from light.[3] When preparing the working solution, dilute the stock solution in an appropriate buffer or medium and vortex thoroughly immediately before use to minimize aggregation.[2] The final concentration of the organic solvent in the working solution should be kept low (typically <0.1%) to avoid cytotoxicity.[4]

• Question: My Aza-BODIPY probe seems to be forming aggregates in my aqueous staining buffer. How can I prevent this?

• Answer: Aggregation is a common issue with hydrophobic dyes like Aza-BODIPY in aqueous environments, which can lead to fluorescence quenching and non-specific staining.[5][6] To mitigate this, you can:

  • Work quickly: Add the diluted probe to your sample immediately after vortexing.[2]

  • Use a surfactant: Incorporating a biocompatible surfactant, such as Pluronic F-127 or Tween-80, in your staining buffer can help to improve the solubility of the probe and reduce aggregation.[6]

  • Optimize the working solution: Prepare the working solution in a pre-warmed buffer to improve solubility.[7]

Staining Protocol Optimization

• Question: What is a good starting concentration for my Aza-BODIPY probe?

• Answer: The optimal concentration will depend on the specific probe, cell type, and application. A good starting point for live cell imaging is typically in the range of 0.1-2 µM, while for fixed cells, a slightly higher concentration of 0.5-5 µM may be necessary.[] It is always recommended to perform a concentration titration to find the optimal balance between a strong signal and low background.

• Question: How can I optimize the washing steps to reduce background without losing my specific signal?

• Answer: Insufficient washing is a common cause of high background.[] After incubation with the Aza-BODIPY probe, wash the cells 2-3 times with a suitable buffer like PBS.[][3] Increasing the number and/or duration of the washing steps can help to remove unbound probe and reduce non-specific signals.[8]

• Question: What is the best fixation method to use with Aza-BODIPY probes?

• Answer: For fixed cell staining, a mild fixation with 2-4% paraformaldehyde (PFA) for 10-20 minutes at room temperature is generally recommended to preserve cellular structures.[][10][11] It is important to avoid using methanol-based fixatives, as organic solvents can lead to the loss of the BODIPY dye from labeled membranes.[2]

• Question: Do I need a blocking step when using Aza-BODIPY probes?

• Answer: While Aza-BODIPY probes are not antibodies, a blocking step can still be beneficial to reduce non-specific binding, especially in tissue sections. Blocking with agents like Bovine Serum Albumin (BSA) or normal serum can help to saturate non-specific binding sites.[12][13] The choice of blocking agent and incubation time should be optimized for your specific experiment.

Data Presentation

Table 1: Recommended Starting Concentrations for Aza-BODIPY Probes

Sample Type	Recommended Concentration Range	Incubation Time
Live Cells	0.1 - 2 µM[]	15 - 30 minutes[]
Fixed Cells	0.5 - 5 µM[]	20 - 60 minutes[]
Tissue Sections	1 - 10 µM[]	30 - 60 minutes[]

Table 2: Troubleshooting Summary for Common Issues

Issue	Potential Cause	Recommended Solution
High Background	Probe concentration too high	Titrate to a lower concentration.[]
Insufficient washing	Increase the number and duration of washes.[][8]
Probe aggregation	Prepare fresh working solution and use immediately after vortexing. Consider adding a surfactant like Pluronic F-127.[2][6]
Non-specific binding	Optimize blocking step with agents like BSA or normal serum.[12]
Weak/No Signal	Probe concentration too low	Titrate to a higher concentration.
Insufficient incubation time	Increase incubation time.
Probe degradation	Use a fresh stock solution and protect from light.[]
Incorrect imaging settings	Ensure excitation and emission filters match the probe's spectra.
Photobleaching	High excitation intensity/long exposure	Reduce laser power and exposure time. Use an anti-fade mounting medium for fixed samples.[]

Experimental Protocols

Protocol 1: General Staining of Live Cells with Aza-BODIPY Probes

dot

Caption: Workflow for live cell staining with Aza-BODIPY probes.

Materials:

• Aza-BODIPY probe stock solution (1-10 mM in DMSO or ethanol)

• Pre-warmed cell culture medium

• Phosphate-buffered saline (PBS)

• Cultured cells on a suitable imaging dish or slide

Procedure:

• Prepare the Aza-BODIPY working solution by diluting the stock solution in pre-warmed cell culture medium to the desired final concentration (e.g., 0.1-2 µM).[] Vortex the solution thoroughly.

• Remove the culture medium from the cells and wash them once with PBS.

• Add the Aza-BODIPY working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.[]

• Remove the staining solution and wash the cells 2-3 times with PBS to remove any unbound probe.[]

• Immediately proceed with fluorescence imaging using appropriate filter sets for the specific Aza-BODIPY probe.

Protocol 2: Staining of Fixed Cells with Aza-BODIPY Probes

dot

References

• 2. researchgate.net [researchgate.net]
• 3. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Simple BODIPY-Based Viscosity Probe for Imaging of Cellular Viscosity in Live Cells [ouci.dntb.gov.ua]
• 5. Conventional BODIPY Conjugates for Live-Cell Super-Resolution Microscopy and Single-Molecule Tracking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 10. Lipid droplet visualisation in cultured cells using BODIPY 493/503 stain [protocols.io]
• 11. mdpi.com [mdpi.com]
• 12. Highly Effective Synthetic Polymer-Based Blockers of Non-Specific Interactions in Immunochemical Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]

Overcoming background fluorescence in Aza-BODIPY imaging

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and overcome common challenges encountered during fluorescence imaging experiments with Aza-BODIPY dyes, with a primary focus on mitigating background fluorescence.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using Aza-BODIPY dyes for fluorescence imaging?

Aza-BODIPY dyes are a class of fluorophores with several key advantages for biological imaging. They typically exhibit strong absorption and emission in the near-infrared (NIR) spectral region (around 600-800 nm).[1][2][3] This is particularly beneficial as it helps to minimize interference from natural autofluorescence of biological samples, which is more prevalent at shorter wavelengths.[4][5] Additionally, Aza-BODIPY dyes are known for their high molar extinction coefficients, excellent photostability, and good biocompatibility, making them well-suited for various imaging applications, including live-cell imaging.[2][3][5]

Q2: What is background fluorescence and why is it a problem in Aza-BODIPY imaging?

Background fluorescence, or noise, is any unwanted fluorescent signal that does not originate from the specific target being labeled with the Aza-BODIPY probe.[6] This unwanted signal can obscure the true signal from your target, leading to a poor signal-to-noise ratio (SNR), which can make it difficult to accurately detect and quantify your results.[7][8] Common sources of background fluorescence include autofluorescence from endogenous cellular components, non-specific binding of the fluorescent dye, and fluorescence from the imaging medium or vessel.[6][9]

Q3: What is autofluorescence and how can I minimize it?

Autofluorescence is the natural fluorescence emitted by various biological structures and molecules within cells and tissues when they are excited by light.[8][10][11] Common sources in mammalian cells include NADH, collagen, elastin, flavins, and lipofuscin.[8][9][10] While Aza-BODIPY dyes are designed to excite at longer wavelengths to avoid the main sources of autofluorescence, it can still be a concern. To minimize autofluorescence, you can:

• Use an unlabeled control sample: Image a sample that has not been stained with your Aza-BODIPY probe to determine the baseline level and spectral properties of autofluorescence in your sample.[4][9]

• Choose the right filter sets: Ensure your microscope's filter sets are optimized for the specific excitation and emission spectra of your Aza-BODIPY dye to minimize the collection of autofluorescence signals.[6][12]

• Spectral unmixing: If your imaging system has this capability, you can spectrally separate the Aza-BODIPY signal from the autofluorescence signal.

• Use a quenching agent: For fixed samples, agents like Sudan Black B can reduce autofluorescence, particularly from lipofuscin, although it may render the far-red channel unusable.[13][14]

Q4: Can Aza-BODIPY dyes aggregate, and how does this affect my imaging?

Yes, like many fluorescent dyes, Aza-BODIPY dyes can form aggregates, particularly at high concentrations or in aqueous environments due to their hydrophobic nature.[15][16][17] Aggregation can lead to a phenomenon known as aggregation-caused quenching (ACQ), where the fluorescence intensity is significantly reduced or completely lost.[16][17] This can result in a weak or non-existent signal from your target. To avoid aggregation, it is crucial to use the optimal, lowest effective concentration of the dye and to ensure it is fully dissolved in an appropriate solvent before diluting it into your imaging medium.[]

Troubleshooting Guide: Overcoming Background Fluorescence

This guide provides a structured approach to identifying and resolving common sources of high background fluorescence in your Aza-BODIPY imaging experiments.

Problem	Potential Cause	Recommended Solution
High background across the entire image	1. Excessive dye concentration: Using too much Aza-BODIPY probe leads to high levels of unbound dye.[6][]	1. Optimize dye concentration: Perform a concentration titration to find the lowest concentration that provides a specific signal with minimal background. A typical starting range is 0.5–2 µM.[]
2. Inadequate washing: Insufficient washing after staining fails to remove all unbound dye.[6]	2. Increase washing steps: After staining, wash the sample 2-3 times with a buffered saline solution like PBS to effectively remove unbound fluorophores.[6]
3. Fluorescent imaging medium: Some components in cell culture media, like phenol (B47542) red and certain vitamins, are fluorescent.[9]	3. Use imaging-specific media: Switch to a phenol red-free medium or an optically clear buffered saline solution for imaging.[6][9]
4. Fluorescent vessel: Plastic-bottom dishes can exhibit significant fluorescence.[6][9]	4. Use glass-bottom dishes: Image your samples in glass-bottom dishes or plates, which have lower intrinsic fluorescence.[6][9]
Punctate or granular background staining	1. Dye aggregation: The Aza-BODIPY probe may have precipitated out of solution.[15][16]	1. Ensure proper solubilization: Make sure the dye is fully dissolved in a suitable solvent (e.g., DMSO) before adding it to the aqueous imaging buffer. Prepare fresh dilutions for each experiment.
2. Non-specific binding to cellular structures: The dye may be binding to unintended targets.[13][14]	2. Use a blocking agent: For fixed and permeabilized cells, pre-incubating with a blocking solution (e.g., BSA or serum) can reduce non-specific binding.[13][14]
Diffuse background within cells (cytoplasmic haze)	1. Autofluorescence: Endogenous fluorophores within the cells are being excited.[8][10]	1. Confirm with an unstained control: Image an unstained sample to assess the level of autofluorescence.
2. Inefficient probe localization: The probe may not be effectively reaching its target.	2. Optimize staining time and temperature: Adjust the incubation time and temperature to facilitate specific binding to the target.
Signal is bright initially but fades quickly	1. Photobleaching: The high intensity of the excitation light is destroying the fluorophore.[]	1. Reduce excitation intensity: Use the lowest possible laser power that still provides a detectable signal.
2. Minimize exposure time: Use shorter exposure times or increase the camera gain.[]
3. Use an anti-fade mounting medium: For fixed samples, an anti-fade reagent can significantly reduce photobleaching.[12]

Experimental Protocols

General Staining Protocol for Live-Cell Imaging with Aza-BODIPY Probes

• Cell Preparation:

  • Plate cells on a glass-bottom dish or chamber slide suitable for fluorescence microscopy.

  • Allow cells to adhere and reach the desired confluency.

• Probe Preparation:

  • Prepare a stock solution of the Aza-BODIPY probe (typically 1-10 mM) in high-quality, anhydrous DMSO.

  • Immediately before use, dilute the stock solution to the final working concentration (e.g., 0.5-5 µM) in a warm, serum-free, phenol red-free cell culture medium or a buffered saline solution (e.g., HBSS).

• Staining:

  • Remove the culture medium from the cells and wash once with warm PBS.

  • Add the Aza-BODIPY staining solution to the cells and incubate for the desired time (typically 15-60 minutes) at 37°C, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells 2-3 times with warm, phenol red-free medium or buffered saline to remove any unbound probe.[6]

• Imaging:

  • Add fresh, warm, phenol red-free medium or buffered saline to the cells.

  • Image the cells immediately on a fluorescence microscope equipped with appropriate filters for the specific Aza-BODIPY dye.

Protocol for Cell Fixation and Permeabilization (for intracellular targets)

• Fixation:

  • After staining (if applicable) or before, wash cells with PBS.

  • Fix the cells by incubating with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.[]

  • Wash the cells 2-3 times with PBS to remove the fixative.[]

• Permeabilization:

  • Incubate the fixed cells with a permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS) for 10-15 minutes at room temperature.

  • Wash the cells 2-3 times with PBS.

• Blocking (Optional but Recommended):

  • Incubate the cells with a blocking buffer (e.g., 1-5% BSA in PBS) for 30-60 minutes at room temperature to reduce non-specific antibody or probe binding.[14]

• Staining:

  • Proceed with the staining protocol as described above, diluting the Aza-BODIPY probe in the blocking buffer or PBS.

Visual Troubleshooting Workflows

Caption: Troubleshooting workflow for high background fluorescence.

Caption: Aza-BODIPY probe detecting a signaling pathway component.

Caption: Common sources contributing to high background fluorescence.

References

• 1. Aza-BODIPY based polymeric nanoparticles for cancer cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioapplications of small molecule Aza-BODIPY: from rational structural design to in vivo investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioapplications of small molecule Aza-BODIPY: from rational structural design to in vivo investigations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. bliqphotonics.com [bliqphotonics.com]
• 5. Effect of the Aza-N-Bridge and Push–Pull Moieties: A Comparative Study between BODIPYs and Aza-BODIPYs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy | PLOS One [journals.plos.org]
• 8. bitesizebio.com [bitesizebio.com]
• 9. microscopyfocus.com [microscopyfocus.com]
• 10. Autofluorescence - Wikipedia [en.wikipedia.org]
• 11. A Biological Breakdown of Autofluorescence: Why Your Samples Naturally Glow | Olympus LS [evidentscientific.com]
• 12. LABTips: Optimizing Live-cell Imaging | Labcompare.com [labcompare.com]
• 13. biotium.com [biotium.com]
• 14. genetargetsolutions.com.au [genetargetsolutions.com.au]
• 15. A reflection on ‘Aggregation-induced emission enhancement of a meso-trifluoromethyl BODIPY via J-aggregation’: from fundamental discovery to versatile sensing platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Aza-BODIPY Purification: Technical Support Center

Welcome to the technical support center for aza-BODIPY purification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of aza-BODIPY compounds.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the purification of aza-BODIPY dyes.

Issue: My aza-BODIPY compound is streaking on the silica (B1680970) gel column.

Possible Causes and Solutions:

• Cause: The compound is acidic or basic and is interacting strongly with the silica surface.

  • Solution: Add a modifier to your eluent. For basic compounds, such as those containing amine groups, add a small amount of triethylamine (B128534) (0.1-1%) to the mobile phase. For acidic compounds, a small amount of acetic acid or formic acid can be added. It is recommended to test the optimal amount of modifier on a TLC plate first.[1]

• Cause: The column is overloaded with the sample.

  • Solution: Reduce the amount of crude material loaded onto the column. As a general guideline, the sample load should be 1-5% of the mass of the stationary phase.[2] If a larger quantity needs to be purified, use a column with a larger diameter.

• Cause: The compound is degrading on the silica gel.

  • Solution: Perform a 2D TLC to check for on-column decomposition.[3] If degradation is observed, consider switching to a less acidic stationary phase like neutral alumina (B75360) or using deactivated silica gel.[3][4] Deactivation can be achieved by washing the silica with a mixture of triethylamine in a non-polar solvent, followed by washing with the non-polar solvent alone.[3]

Issue: My aza-BODIPY compound is not eluting from the column or is eluting very slowly.

Possible Causes and Solutions:

• Cause: The eluent system is not polar enough.

  • Solution: Gradually or stepwise increase the polarity of your mobile phase. If your compound is significantly retained, a steep gradient to a highly polar solvent system may be necessary.

• Cause: The compound has poor solubility in the mobile phase.

  • Solution: Ensure your chosen eluent is a good solvent for your aza-BODIPY derivative. If solubility is low, this can lead to tailing and poor separation. Consider a different solvent system where the compound is more soluble.

• Cause: Irreversible adsorption or decomposition on the stationary phase.

  • Solution: As mentioned previously, test for stability on a TLC plate.[2] If the compound is unstable, switch to a different stationary phase like alumina or consider reversed-phase chromatography.[2]

Issue: I am observing multiple colored bands, and I'm not sure which is my product.

Possible Causes and Solutions:

• Cause: Presence of impurities or isomers. The synthesis of aza-BODIPY dyes can sometimes result in the formation of isomers which may have different colors.

  • Solution: Collect all major fractions separately and analyze them using techniques like TLC, UV-Vis spectroscopy, and mass spectrometry to identify the desired product.

• Cause: On-column degradation of the product.

  • Solution: A single compound degrading on the column can lead to the appearance of multiple bands. A 2D TLC can help diagnose this issue.[3]

Issue: My aza-BODIPY appears to be aggregating during purification.

Possible Causes and Solutions:

• Cause: High concentration of the dye. Aza-BODIPY dyes, like many other organic dyes, are prone to aggregation (forming H- or J-aggregates) at high concentrations, which can affect their chromatographic behavior.[5][6][7]

  • Solution: Load a more dilute solution of your compound onto the column. If using a liquid loading method, ensure the sample is fully dissolved and the concentration is not excessively high. For compounds with very high aggregation tendency, dry loading onto silica gel or Celite can be a better approach.

• Cause: Poor choice of solvent. Some solvents can promote aggregation more than others.

  • Solution: Experiment with different solvent systems for both loading and elution. Solvents that disrupt π-π stacking interactions may help to reduce aggregation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying aza-BODIPY dyes?

A1: Flash column chromatography using silica gel is the most frequently reported method for the purification of aza-BODIPY compounds.[8][9][10]

Q2: What are some common solvent systems used for silica gel chromatography of aza-BODIPY dyes?

A2: Common eluents are mixtures of a non-polar solvent and a moderately polar solvent. Examples include:

• Ethyl acetate/Hexanes[8]

• Cyclohexane/Ethyl acetate[11]

• Dichloromethane (B109758)/Hexanes[9]

• Dichloromethane/Petroleum ether[3]

The optimal solvent system will depend on the polarity of your specific aza-BODIPY derivative and should be determined by TLC analysis.

Q3: My aza-BODIPY is very polar and has low solubility in common chromatography solvents. What can I do?

A3: For highly polar aza-BODIPY derivatives, reversed-phase chromatography (e.g., C18 silica gel) can be a suitable alternative. Mobile phases typically consist of mixtures of water and a polar organic solvent like acetonitrile (B52724) or methanol, often with an additive like formic acid or trifluoroacetic acid. Reverse phase MPLC has been successfully used for the purification of hydrophilic aza-BODIPY compounds.[8] For normal phase chromatography of poorly soluble compounds, a dry loading technique is recommended.[12]

Q4: Can recrystallization be used to purify aza-BODIPY dyes?

A4: Yes, recrystallization can be an effective purification method, especially for removing minor impurities and obtaining highly pure crystalline material. A common solvent system for recrystallization is a mixture of dichloromethane and a non-polar solvent like petroleum ether or methanol.[13][14]

Q5: How can I separate aza-BODIPY isomers?

A5: The separation of isomers can be challenging and often requires careful optimization of the chromatographic conditions. High-Performance Liquid Chromatography (HPLC), particularly with a chiral stationary phase for enantiomers, is a powerful technique for isomer separation.[15][16] For diastereomers or constitutional isomers, careful selection of the stationary and mobile phases in flash chromatography or preparative HPLC is crucial. Mixed-mode chromatography, which utilizes both reversed-phase and ion-exchange interactions, can also be effective for separating isomers.[17]

Q6: What are the typical yields and purity levels I can expect from aza-BODIPY purification?

A6: Yields and purity are highly dependent on the specific aza-BODIPY structure, the success of the synthesis, and the chosen purification method. Reported yields after flash column chromatography can vary widely, from as low as 16% to as high as 90%.[8][11] Purity is often assessed by NMR and mass spectrometry, with the goal of obtaining a pure compound for subsequent applications.

Quantitative Data Summary

The following tables summarize quantitative data on aza-BODIPY purification gathered from various sources.

Table 1: Reported Yields for aza-BODIPY Purification by Flash Column Chromatography

aza-BODIPY Derivative	Stationary Phase	Eluent System	Yield (%)	Reference
Diamino aza-BODIPY	Silica Gel	EtOAc:Hexanes (3:1 to 2:1)	90	[8]
Aza-H-NMe2	Silica Gel & Alumina	Cyclohexane/EtOAc (0-10%)	21	[11]
Aza-dipyrromethene precursor 8	Silica Gel	CH2Cl2/hexane (40/60)	39	[9]
Aza-dipyrromethene precursor 9	Silica Gel	CH2Cl2/hexane (40/60)	38	[9]
Core-modified aza-BODIPY	Silica Gel	AcOEt followed by AcOEt:EtOH:H2O (90:5:3)	76	[13]

Table 2: Purification of aza-BODIPY Precursors and Final Products

Compound Type	Purification Method	Stationary Phase	Eluent System	Yield (%)	Reference
Aza-dipyrromethene	Precipitation	-	Cold EtOH	52	[8]
Sulfonated aza-BODIPY	Reverse Phase MPLC	C18 Silica	Water/Acetonitrile	75	[8]
Aza-BODIPY precursor	Flash Chromatography	Silica Gel	CH2Cl2/hexane (40/60)	38-39	[9]

Experimental Protocols

Protocol 1: General Procedure for Flash Column Chromatography of aza-BODIPY

• Solvent System Selection: Determine an appropriate solvent system using Thin Layer Chromatography (TLC). The ideal system should provide a good separation of your target compound from impurities, with an Rf value for the product preferably between 0.2 and 0.4.

• Column Packing:

  • Secure a glass column of appropriate size vertically.

  • Add a small plug of cotton or glass wool at the bottom.

  • Add a layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.

  • Add another layer of sand on top of the silica gel.

  • Elute the column with the initial solvent until the silica bed is stable.

• Sample Loading:

  • Wet Loading: Dissolve the crude aza-BODIPY in a minimal amount of a suitable solvent (ideally the chromatography eluent or a slightly more polar solvent).[12] Carefully apply the solution to the top of the silica gel.

  • Dry Loading: Dissolve the crude product in a suitable solvent, add a small amount of silica gel or Celite, and evaporate the solvent to obtain a free-flowing powder.[12][18] Carefully add this powder to the top of the packed column.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Apply pressure (using a pump or inert gas) to achieve a steady flow rate.

  • Collect fractions in test tubes or vials.

  • If using a gradient elution, gradually increase the polarity of the mobile phase according to your TLC analysis.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified aza-BODIPY.

Protocol 2: General Procedure for Recrystallization of aza-BODIPY

• Solvent Selection: Choose a solvent or a solvent pair in which the aza-BODIPY is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvent pairs include dichloromethane/petroleum ether or dichloromethane/methanol.[13][14]

• Dissolution: Place the crude aza-BODIPY in an Erlenmeyer flask. Add a minimal amount of the hot solvent (or the more polar solvent of a pair) until the solid is completely dissolved.

• Decolorization (Optional): If colored impurities are present, a small amount of activated charcoal can be added to the hot solution. Swirl for a few minutes and then perform a hot filtration to remove the charcoal.

• Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, you can induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. Further cooling in an ice bath or refrigerator can increase the yield.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Protocol 3: General Approach for Preparative HPLC of aza-BODIPY

• Method Development (Analytical Scale):

  • Develop a separation method on an analytical HPLC system.

  • Screen different stationary phases (e.g., C18 for reversed-phase, silica for normal-phase) and mobile phases to achieve optimal separation of the target aza-BODIPY from its impurities.

  • For reversed-phase, typical mobile phases are gradients of water and acetonitrile or methanol, often with 0.1% formic acid or TFA.

• Method Optimization and Loading Study:

  • Optimize the gradient and flow rate on the analytical column to maximize resolution and throughput.

  • Perform a loading study by injecting increasing amounts of the sample to determine the maximum sample load before resolution is compromised.[19]

• Scale-Up to Preparative Column:

  • Choose a preparative column with the same stationary phase as the analytical column.

  • Scale up the flow rate and injection volume based on the column dimensions. The flow rate is typically scaled by the square of the ratio of the column diameters.

• Purification Run:

  • Equilibrate the preparative column with the initial mobile phase.

  • Dissolve the crude aza-BODIPY in a suitable solvent (preferably the initial mobile phase) and filter it to remove any particulate matter.

  • Inject the sample onto the preparative column.

• Fraction Collection:

  • Collect fractions as the compounds elute from the column. Fraction collection can be triggered by time, UV absorbance, or mass spectrometry signal.

• Analysis and Post-Purification:

  • Analyze the collected fractions by analytical HPLC to determine their purity.

  • Combine the pure fractions.

  • Remove the solvent, often by rotary evaporation followed by lyophilization for aqueous mobile phases, to obtain the purified aza-BODIPY.

Visualizations

Caption: General workflow for aza-BODIPY purification.

Caption: Troubleshooting common aza-BODIPY purification issues.

References

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Troubleshooting [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]
• 6. Functional supramolecular aggregates based on BODIPY and aza-BODIPY dyes: control over the pathway complexity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Supramolecular J-aggregates of aza-BODIPY by steric and π–π nteractions for NIR-II phototheranostics - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 8. rsc.org [rsc.org]
• 9. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 10. Aminophenyl-Aza-BODIPY [mdpi.com]
• 11. Effect of the Aza-N-Bridge and Push–Pull Moieties: A Comparative Study between BODIPYs and Aza-BODIPYs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 13. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 14. utep.edu [utep.edu]
• 15. walshmedicalmedia.com [walshmedicalmedia.com]
• 16. nacalai.com [nacalai.com]
• 17. sielc.com [sielc.com]
• 18. orgsyn.org [orgsyn.org]
• 19. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Aza-BODIPY vs. ICG for High-Contrast In Vivo Imaging

For researchers and drug development professionals navigating the landscape of near-infrared (NIR) fluorescence imaging, the choice of a fluorophore is a critical decision point. This guide provides an objective, data-driven comparison between the established clinical standard, Indocyanine Green (ICG), and the versatile, high-performance Aza-boron-dipyrromethene (Aza-BODIPY) class of dyes.

Indocyanine Green (ICG) is the only near-infrared (NIR) fluorophore approved by the U.S. Food and Drug Administration (FDA) for clinical use, making it a common benchmark.[1] However, its utility is hampered by known limitations, including poor photostability, concentration-dependent aggregation, and a lack of target specificity unless conjugated to a targeting moiety.[2][3] Aza-BODIPY dyes have emerged as a powerful alternative, offering superior and highly tunable photophysical properties that translate to significant advantages in preclinical in vivo imaging applications.[4][5][6]

Photophysical Performance: A Quantitative Look

The fundamental performance of a fluorophore is dictated by its photophysical properties. Aza-BODIPY dyes consistently demonstrate higher quantum yields and exceptional photostability compared to ICG. Structural modifications to the Aza-BODIPY core allow for the fine-tuning of absorption and emission wavelengths from the NIR-I into the NIR-II (1000-1700 nm) window, a region that offers deeper tissue penetration and reduced autofluorescence.[4][7]

Property	Representative Aza-BODIPY (AZB-NO2)	Indocyanine Green (ICG)	Advantage
Max Absorption (λ_abs)	~700 nm (in Ethanol)[8]	~787 nm (in Ethanol)[9]	Aza-BODIPY (Tunable)
Max Emission (λ_em)	~733 nm (in Ethanol)[8]	~815 nm (in Ethanol)[9]	Aza-BODIPY (Tunable)
Molar Extinction Coefficient (ε)	High (often >80,000 M⁻¹cm⁻¹)[10]	~223,000 M⁻¹cm⁻¹	ICG
Fluorescence Quantum Yield (Φ_F)	High, tunable (e.g., up to 0.66)[11]	~0.14 (in Ethanol)	Aza-BODIPY
Photostability	Excellent[9][12]	Poor, prone to photobleaching[13][14]	Aza-BODIPY
Clinical Approval	No (Research Use Only)	Yes (FDA Approved)[1][2]	ICG

In Vivo Imaging Performance: Tumor-to-Background Ratio

In the critical application of cancer imaging, the ability to clearly delineate a tumor from surrounding healthy tissue is paramount. This is quantified by the tumor-to-background ratio (TBR). While direct, head-to-head studies are emerging, available data indicates the potential for Aza-BODIPY-based probes to achieve high imaging contrast. For instance, some Aza-BODIPY nanoparticles are reported to provide brighter NIR-II fluorescence and higher imaging contrast in vivo than ICG.[6]

ICG, when complexed with human serum albumin (HSA) to improve its pharmacokinetics, can achieve a maximum TBR of approximately 3.5.[15] However, unconjugated ICG often suffers from rapid clearance and non-specific accumulation, leading to lower TBR values around 1.9.[3][15]

Experimental Methodologies

To provide a framework for comparison, below are detailed protocols representative of typical in vivo fluorescence imaging experiments for both Aza-BODIPY probes and ICG.

Diagram: General Workflow for In Vivo Fluorescence Imaging

Caption: Standard workflow for in vivo NIR fluorescence imaging experiments.

Animal Model Preparation

• Cell Culture: Culture a relevant cancer cell line (e.g., U87MG human glioblastoma, 4T1 breast cancer) under standard conditions.

• Tumor Implantation: Subcutaneously inject approximately 1-5 x 10⁶ cells into the flank of immunocompromised mice (e.g., athymic nude mice).[16]

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 50-100 mm³) before imaging. This typically takes 1-2 weeks.

Imaging Agent Preparation and Administration

• For Aza-BODIPY Probes:

  • Hydrophobic Aza-BODIPY dyes are typically encapsulated in nanoparticles to ensure aqueous solubility and biocompatibility.[3][8] A common method is to use polymers like DSPE-mPEG.

  • Reconstitute the nanoparticle formulation in sterile phosphate-buffered saline (PBS).

  • Administer a dose, typically ranging from 1 to 10 mg/kg, via intravenous (tail vein) injection.

• For Indocyanine Green (ICG):

  • Dissolve ICG powder in sterile water or PBS to the desired concentration.[16]

  • Administer a dose typically ranging from 0.1 to 2.0 mg/kg via intravenous injection.[3][16] For improved tumor retention, ICG can be pre-mixed with human serum albumin (HSA).[15]

In Vivo Imaging and Data Analysis

• Anesthesia: Anesthetize the mouse using isoflurane (B1672236) (2-3% for induction, 1-2% for maintenance).

• Image Acquisition:

  • Place the anesthetized mouse in a whole-animal NIR fluorescence imaging system (e.g., IVIS, Pearl Trilogy).

  • Acquire images at various time points post-injection (e.g., 1h, 4h, 8h, 24h, 48h).[7]

  • Use appropriate excitation and emission filters based on the dye's spectral properties. For ICG, excitation is typically ~760 nm and emission is captured >800 nm.[5] For a representative Aza-BODIPY, excitation might be ~680 nm with emission captured >710 nm.[17]

• TBR Calculation:

  • Using the system's analysis software, draw a Region of Interest (ROI) over the tumor area and a corresponding ROI over a non-tumor area (e.g., contralateral flank or muscle tissue) to measure background fluorescence.[17][18]

  • Calculate the TBR by dividing the mean fluorescence intensity of the tumor ROI by the mean fluorescence intensity of the background ROI.[15]

Logical Comparison: Strengths and Weaknesses

Caption: Key strengths and weaknesses of Aza-BODIPY dyes versus ICG.

Conclusion

For preclinical researchers seeking the highest possible performance, Aza-BODIPY dyes offer a clear advantage over ICG. Their superior photostability, high quantum yields, and structural versatility allow for the development of highly sensitive and specific probes for long-term and high-contrast in vivo imaging. The primary drawback is their current status for research use only.

ICG remains the only choice for direct clinical translation due to its long history of FDA approval. While it demonstrates utility, particularly for applications like angiography and perfusion imaging, its inherent limitations in photostability and specificity must be considered. For targeted cancer imaging, ICG performance is significantly improved through conjugation with targeting ligands or formulation with carriers like albumin, though these modifications require their own extensive validation. The choice between these two fluorophores ultimately depends on the specific requirements of the research or clinical application, balancing the high performance of Aza-BODIPY against the clinical acceptance of ICG.

References

• 1. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aza-BODIPY based polymeric nanoparticles for cancer cell imaging - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Photophysical Properties of Indocyanine Green in the Shortwave Infrared Region - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Aza-BODIPY based polymeric nanoparticles for cancer cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photophysical Properties of Indocyanine Green in the Shortwave Infrared Region - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Photobleaching Kinetics and Effect of Solvent in the Photophysical Properties of Indocyanine Green for Photodynamic Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Real-Time Fluorescence Imaging Using Indocyanine Green to Assess Therapeutic Effects of Near-Infrared Photoimmunotherapy in Tumor Model Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

A Head-to-Head Battle in the Near-Infrared: Aza-BODIPY vs. Cy7 Dyes

For researchers, scientists, and drug development professionals venturing into the realm of near-infrared (NIR) fluorescence imaging, the choice of the right fluorophore is paramount. This guide provides a comprehensive comparison of two prominent classes of NIR dyes: the well-established cyanine (B1664457) 7 (Cy7) dyes and the increasingly popular aza-boron-dipyrromethene (Aza-BODIPY) dyes. By presenting their photophysical properties, experimental protocols, and key advantages and disadvantages, this guide aims to equip researchers with the necessary information to make an informed decision for their specific applications.

At a Glance: Photophysical Properties

The performance of a fluorescent dye is dictated by its photophysical properties. The following table summarizes the key parameters for representative Aza-BODIPY and Cy7 dyes, offering a quantitative foundation for comparison.

Property	Aza-BODIPY Dyes	Cy7 Dyes
Absorption Maximum (λabs)	~650 - 850 nm	~750 - 770 nm
Emission Maximum (λem)	~670 - 900 nm	~775 - 800 nm
Molar Extinction Coefficient (ε)	High (up to ~230,000 M⁻¹cm⁻¹)[1]	High (~200,000 - 250,000 M⁻¹cm⁻¹)
Fluorescence Quantum Yield (ΦF)	Variable (can be high, up to 0.66)[1]	Moderate (~0.1 - 0.3)
Stokes Shift	Generally small to moderate (20-50 nm)	Small (20-30 nm)
Photostability	Generally high to excellent[2]	Moderate to low; prone to photobleaching
Solubility	Generally hydrophobic, requires modification for aqueous solubility	Can be modified for aqueous solubility (e.g., sulfo-Cy7)

The Contenders: A Deeper Dive

Aza-BODIPY Dyes: The Rising Stars

Aza-BODIPY dyes have emerged as powerful tools for NIR imaging, prized for their exceptional brightness and remarkable photostability.[2] Their core structure allows for extensive chemical modifications, enabling fine-tuning of their spectral properties to suit various applications, including pushing emission into the NIR-II window.[2]

Advantages:

• High Photostability: Aza-BODIPY dyes are known for their resistance to photobleaching, allowing for longer imaging experiments and more reliable quantification.[2]

• High Molar Extinction Coefficients: Their ability to strongly absorb light translates to brighter fluorescence signals.[2]

• Tunable Properties: The Aza-BODIPY scaffold is highly versatile, allowing for chemical modifications to optimize absorption/emission wavelengths, quantum yield, and solubility.

• NIR-II Window Potential: Certain Aza-BODIPY derivatives have been developed to emit in the second near-infrared window (1000-1700 nm), offering deeper tissue penetration and reduced autofluorescence.

Disadvantages:

• Solubility: The core Aza-BODIPY structure is often hydrophobic, necessitating chemical modifications or encapsulation in nanoparticles to achieve solubility in aqueous biological environments.

• Variable Quantum Yields: While some derivatives exhibit high quantum yields, others can be weakly emissive. The quantum yield is highly dependent on the specific molecular structure and the local environment.

Cy7 Dyes: The Established Workhorses

Cy7 dyes are a long-standing and widely used class of NIR fluorophores. Their commercial availability and well-understood properties have made them a staple in many research laboratories for applications such as in vivo imaging and flow cytometry.

Advantages:

• Well-Established: A wealth of literature and protocols are available for using Cy7 dyes in various biological applications.

• Commercial Availability: A wide range of Cy7 derivatives with different reactive groups for conjugation are commercially available.

• Good Water Solubility (with modification): Sulfonated versions of Cy7 (sulfo-Cy7) exhibit good water solubility, facilitating their use in biological buffers.

Disadvantages:

• Lower Photostability: Compared to Aza-BODIPY dyes, Cy7 dyes are more susceptible to photobleaching, which can limit their use in long-term imaging studies.[3]

• Aggregation: Cy7 dyes can be prone to aggregation in aqueous solutions, which can lead to fluorescence quenching and altered spectral properties.

• Limited Tunability: While some modifications are possible, the core structure of Cy7 offers less flexibility for tuning photophysical properties compared to the Aza-BODIPY scaffold.

Experimental Corner: Protocols for Comparison

To provide a practical framework for evaluating these dyes, this section outlines key experimental protocols.

Experimental Workflow: A Comparative Approach

The following diagram illustrates a general workflow for comparing the in vivo performance of Aza-BODIPY and Cy7 dyes.

Comparative in vivo imaging workflow.

Protocol 1: In Vivo Near-Infrared Fluorescence Imaging

This protocol provides a general guideline for in vivo imaging in a tumor-bearing mouse model. Specific parameters may need to be optimized based on the instrumentation and the specific dye-conjugate.

Materials:

• Aza-BODIPY or Cy7 dye conjugated to a targeting molecule (e.g., antibody, peptide).

• Tumor-bearing mice (e.g., subcutaneous xenograft model).

• In vivo imaging system equipped with appropriate NIR filters.

• Anesthesia (e.g., isoflurane).

• Sterile phosphate-buffered saline (PBS).

Procedure:

• Probe Preparation: Dissolve the dye-conjugate in sterile PBS to the desired concentration. The optimal dose will need to be determined empirically but typically ranges from 1 to 10 nmol per mouse.

• Animal Preparation: Anesthetize the mouse using isoflurane (B1672236) (2-3% for induction, 1-2% for maintenance).

• Probe Administration: Inject the prepared probe solution intravenously via the tail vein.

• Image Acquisition:

  • Acquire a pre-injection (baseline) image to determine autofluorescence levels.

  • Acquire images at various time points post-injection (e.g., 1, 4, 8, 24, 48, and 72 hours) to determine the optimal imaging window for tumor accumulation and clearance from non-target tissues.

  • Use appropriate excitation and emission filters for the specific dye. For example, for Cy7, use an excitation filter around 740 nm and an emission filter around 790 nm. For a specific Aza-BODIPY, these will depend on its absorption and emission maxima.

• Data Analysis:

  • Draw regions of interest (ROIs) around the tumor and a non-target tissue (e.g., muscle) to quantify the fluorescence signal.

  • Calculate the tumor-to-background ratio at each time point.

• Ex Vivo Biodistribution (Optional): At the final time point, euthanize the mouse and dissect the major organs (tumor, liver, spleen, kidneys, lungs, heart). Image the organs ex vivo to confirm the in vivo signal distribution.

Protocol 2: Photostability Comparison

This protocol describes a method to compare the photostability of Aza-BODIPY and Cy7 dyes in solution.

Materials:

• Aza-BODIPY and Cy7 dyes at the same concentration in a suitable solvent (e.g., PBS with 1% DMSO).

• Fluorometer or a fluorescence microscope with a stable light source and a sensitive detector.

• Quartz cuvette or a glass-bottom imaging dish.

Procedure:

• Sample Preparation: Prepare solutions of Aza-BODIPY and Cy7 with identical optical densities at their respective absorption maxima.

• Initial Measurement: Measure the initial fluorescence intensity of each sample.

• Continuous Illumination: Continuously illuminate each sample with a light source at their respective excitation wavelengths and at the same power density.

• Time-Lapse Measurement: Record the fluorescence intensity of each sample at regular intervals over a prolonged period (e.g., every minute for 30-60 minutes).

• Data Analysis:

  • Normalize the fluorescence intensity at each time point to the initial intensity.

  • Plot the normalized fluorescence intensity as a function of time for both dyes.

  • The dye that retains a higher percentage of its initial fluorescence over time is considered more photostable.

Protocol 3: In Vitro Cytotoxicity Assay

This protocol outlines a general method for assessing the cytotoxicity of the dyes using a standard MTT assay.

Materials:

• Cancer cell line of interest.

• 96-well cell culture plates.

• Aza-BODIPY and Cy7 dyes.

• Cell culture medium.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• Plate reader.

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Dye Treatment: Prepare a serial dilution of each dye in cell culture medium. Remove the old medium from the wells and add 100 µL of the dye solutions at different concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the dyes) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the cells with the dyes for 24-72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add 100 µL of solubilization buffer to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the dye concentration to determine the IC50 value (the concentration at which 50% of the cells are viable).

Visualizing the Path to Discovery

The following diagrams, created using the DOT language for Graphviz, illustrate key concepts and workflows discussed in this guide.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chempep.com [chempep.com]

A Comparative Guide to the Validation of Aza-BODIPY Probes for Specific Analyte Detection

For Researchers, Scientists, and Drug Development Professionals

The quest for highly sensitive and selective fluorescent probes is a cornerstone of modern chemical biology and diagnostic research. Among the plethora of available fluorophores, aza-boron-dipyrromethene (aza-BODIPY) dyes have emerged as a powerful class of near-infrared (NIR) probes. Their inherent advantages, including high molar extinction coefficients, excellent photostability, and tunable emission in the NIR region, make them particularly well-suited for in vitro and in vivo applications, minimizing interference from biological autofluorescence.

This guide provides an objective comparison of the performance of aza-BODIPY probes for the detection of various biologically relevant analytes, supported by experimental data from recent literature. We also present detailed experimental protocols for the validation of these probes to ensure rigorous and reproducible results.

Performance Comparison of Aza-BODIPY Probes

The following tables summarize the key performance indicators of selected aza-BODIPY probes for the detection of pH, Reactive Oxygen Species (ROS), Reactive Nitrogen Species (RNS), and metal ions. Where available, a comparison with other commonly used fluorescent probes is included.

Table 1: Comparison of Aza-BODIPY Probes for pH Sensing

Probe Name/Reference	pKa	Quantum Yield (Φ)	Photostability Comparison	Alternative Probe	Alternative Probe pKa	Alternative Probe Photostability
Aza-BODIPY series[1]	7-13	-	Significantly more photostable (~30-fold) than SNARF-DE[2]	SNARF-DE	~7.5	Degrades almost completely after 60 min of irradiation[2]
Hydroxylated aza-BODIPY[3]	Multiple pKa values in alkaline range	-	-	Fluorescein	~6.4	Prone to photobleaching

Table 2: Comparison of Aza-BODIPY Probes for Reactive Oxygen Species (ROS) Detection

Analyte	Probe Name/Reference	Limit of Detection (LOD)	Quantum Yield (Φ) Change	Sensing Mechanism	Alternative Probe	Alternative Probe LOD
Hypochlorous Acid (HClO)	Te-aza-BODIPY[4]	0.09 µM	0 to 0.11	Oxidation of tellurium atoms	HKOCl-2 (BODIPY-based)	-
Hypochlorous Acid (HClO)	TCF-aza-BODIPY[5]	0.36 µM	"Turn-on" at 670 nm	Oxidation of a double bond	Dichlorodihydrofluorescein diacetate (DCFH-DA)	-

Table 3: Comparison of Aza-BODIPY Probes for Reactive Nitrogen Species (RNS) Detection

Analyte	Probe Name/Reference	Limit of Detection (LOD)	Sensing Mechanism	Alternative Probe	Alternative Probe LOD
Nitric Oxide (NO)	Aza-BODIPY 3b[6]	0.15 ppb (in aqueous medium)	Colorimetric change (blue to green)	DAF-FM diacetate	~5 nM
Nitrite (NO₂⁻)	Aza-BODIPY 3b[6]	20 ppb (in aqueous medium)	Colorimetric change (blue to green)	Griess Reagent	~0.1 µM

Table 4: Comparison of Aza-BODIPY Probes for Metal Ion Detection

Analyte	Probe Name/Reference	Limit of Detection (LOD)	Sensing Mechanism	Alternative Probe	Alternative Probe LOD
Copper (Cu²⁺)	Aza-BODIPY with di-2-picolylamine[7]	-	Fluorescence quenching	Rhodamine-based probes	-
Hydrogen Sulfide (B99878) (H₂S)	Azido-aza-BODIPY 3a[6]	0.5 ppm	Colorimetric change (blue to purple)	BODIPY-based probe	51 nM[8]

Experimental Protocols for Probe Validation

Rigorous validation is crucial to ensure the reliability of any new fluorescent probe. The following are detailed methodologies for key validation experiments.

Determination of Selectivity

This experiment assesses the probe's response to the target analyte in the presence of other potentially interfering species.

Protocol:

• Prepare Stock Solutions:

  • Prepare a stock solution of the aza-BODIPY probe (e.g., 1 mM in DMSO).

  • Prepare stock solutions of the target analyte and a panel of potentially interfering species (e.g., other ROS/RNS, metal ions, biothiols) at concentrations significantly higher than that of the target analyte (e.g., 10-100 fold excess).

• Prepare Test Solutions:

  • In a suitable buffer (e.g., PBS, pH 7.4), prepare a solution of the aza-BODIPY probe at a fixed concentration (e.g., 10 µM).

  • Prepare a series of solutions, each containing the probe and one of the interfering species at a high concentration.

  • Prepare a solution containing the probe and the target analyte at a concentration that elicits a clear signal.

  • Prepare a solution containing the probe, the target analyte, and each of the interfering species.

• Fluorescence Measurement:

  • Record the fluorescence emission spectrum of each solution using a fluorometer.

  • Excite the probe at its absorption maximum and record the emission at its emission maximum.

• Data Analysis:

  • Compare the fluorescence intensity of the probe in the presence of the target analyte to its intensity in the presence of interfering species alone and in combination with the target analyte.

  • A highly selective probe will show a significant change in fluorescence only in the presence of the target analyte.

Determination of Sensitivity (Limit of Detection - LOD)

The LOD is the lowest concentration of the analyte that can be reliably detected by the probe.

Protocol:

• Prepare a Calibration Curve:

  • Prepare a series of solutions containing a fixed concentration of the aza-BODIPY probe and increasing concentrations of the target analyte, starting from zero (blank).

• Fluorescence Measurement:

  • Measure the fluorescence intensity of each solution at the probe's emission maximum.

• Data Analysis:

  • Plot the fluorescence intensity as a function of the analyte concentration.

  • Perform a linear regression on the initial, linear portion of the curve.

  • Calculate the LOD using the formula: LOD = 3σ / S , where:

    • σ is the standard deviation of the blank measurement (fluorescence of the probe without the analyte, measured multiple times).

    • S is the slope of the linear regression line.

Determination of Fluorescence Quantum Yield (Φ)

The quantum yield is a measure of the efficiency of the fluorescence process. The comparative method using a standard with a known quantum yield is commonly employed.

Protocol:

• Select a Standard:

  • Choose a reference fluorophore with a known quantum yield that absorbs and emits in a similar spectral region as the aza-BODIPY probe (e.g., IR-26 for the NIR region).

• Prepare Solutions:

  • Prepare a series of five to six dilute solutions of both the aza-BODIPY probe and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be low (typically < 0.1) to avoid inner filter effects.

• Measure Absorbance and Fluorescence:

  • Measure the UV-Vis absorbance spectrum of each solution to determine the absorbance at the chosen excitation wavelength.

  • Measure the fluorescence emission spectrum of each solution using the same excitation wavelength.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each solution.

  • Plot the integrated fluorescence intensity versus absorbance for both the probe and the standard.

  • Calculate the quantum yield of the aza-BODIPY probe (Φ_sample) using the following equation: Φ_sample = Φ_std * (m_sample / m_std) * (η_sample² / η_std²)

    • Φ_std is the quantum yield of the standard.

    • m_sample and m_std are the slopes of the linear plots of integrated fluorescence intensity vs. absorbance for the sample and the standard, respectively.

    • η_sample and η_std are the refractive indices of the sample and standard solutions (if the same solvent is used, this term is 1).

Photostability Assessment

This experiment evaluates the probe's resistance to photodegradation upon prolonged exposure to light.

Protocol:

• Prepare Sample:

  • Prepare a solution of the aza-BODIPY probe in a suitable solvent.

• Continuous Illumination:

  • Place the solution in a fluorometer and continuously excite it at its absorption maximum with a high-intensity light source.

• Monitor Fluorescence:

  • Record the fluorescence intensity at the emission maximum at regular time intervals over an extended period (e.g., 1-2 hours).

• Data Analysis:

  • Plot the fluorescence intensity as a function of time.

  • A photostable probe will exhibit a slow decay in fluorescence intensity over time. For comparison, the same experiment can be performed with a less stable, known fluorophore.[2]

Visualizing Signaling Pathways and Experimental Workflows

To further clarify the concepts discussed, the following diagrams were generated using Graphviz.

Caption: Signaling mechanism of a typical 'turn-on' aza-BODIPY probe.

Caption: A generalized workflow for the validation of aza-BODIPY probes.

Caption: Criteria for the comparative evaluation of aza-BODIPY probes.

References

• 1. Near-infrared fluorescent aza-BODIPY dyes for sensing and imaging of pH from the neutral to highly alkaline range - Analyst (RSC Publishing) DOI:10.1039/C9AN00118B [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Hydroxylated near-infrared BODIPY fluorophores as intracellular pH sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Sensitive naked eye detection of hydrogen sulfide and nitric oxide by aza-BODIPY dyes in aqueous medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Near-infrared aza-BODIPY fluorescent probe for selective Cu2+ detection and its potential in living cell imaging - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. BODIPY-based Fluorescent Probe for Fast Detection of Hydrogen Sulfide and Lysosome-targeting Applications in Living Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Photostability of Aza-BODIPY and Other Near-Infrared (NIR) Dyes

For researchers, scientists, and drug development professionals, the selection of robust and reliable fluorescent probes is a critical determinant of experimental success, particularly in applications requiring prolonged or intense light exposure such as in vivo imaging and single-molecule studies. In the near-infrared (NIR) window, where biological tissues are more transparent, the photostability of fluorescent dyes is of paramount importance. This guide provides an objective comparison of the photostability of Aza-BODIPY dyes against other common classes of NIR fluorophores, supported by experimental data and detailed methodologies.

Aza-BODIPY (aza-boron-dipyrromethene) dyes have emerged as a promising class of NIR fluorophores, frequently lauded for their high molar extinction coefficients, sharp fluorescence peaks, and, notably, their exceptional photostability.[1][2] This inherent resistance to photobleaching positions them as strong candidates for demanding imaging applications where other dyes may falter. This guide will delve into a comparative analysis of their performance against established NIR dyes such as cyanines (including the clinically utilized Indocyanine Green, ICG) and squaraines.

Quantitative Photostability Comparison

The photostability of a fluorescent dye is quantitatively described by its photobleaching quantum yield (Φb), which represents the probability of a molecule being irreversibly destroyed per absorbed photon. A lower Φb value signifies higher photostability. The following table summarizes available quantitative data on the photostability of selected Aza-BODIPY dyes and other NIR fluorophores. It is important to note that experimental conditions such as the solvent, oxygen concentration, and illumination intensity can influence photobleaching rates, and these are specified where available.

Dye Class	Specific Dye	Photobleaching Quantum Yield (Φb)	Experimental Conditions	Reference
Aza-BODIPY	BF2-chelated tetraarylazadipyrromethene derivatives	Significantly more photostable (approx. 30-fold) than SNARF-DE	Continuous illumination with a 642-nm LED array in dimethylformamide.	[3]
Aza-BODIPY	Carbazole (B46965) and fluorene-fused Aza-BODIPYs	Excellent photostability (qualitative)	Not specified	[4]
Aza-BODIPY	Conformationally restricted Aza-BODIPY	High photostability (qualitative)	Not specified	[1]
Cyanine (B1664457)	Indocyanine Green (ICG)	Less photostable than Aza-BODIPY derivatives	Not specified	[5]
Cyanine	Cy5	Enhanced photostability with conjugated triplet-state quenchers	Not specified	[6]
Squaraine	SO3SQ	Higher photostability than ICG	Not specified	[7]
Squaraine	General	Good photostability	Not specified	[8]
Rhodamine	Rhodamine B	More photostable than Fluorescein	Not specified	[9]
Fluorescein	Fluorescein	Susceptible to photobleaching	Not specified	[9]
Alexa Fluor	Alexa Fluor 488	High photostability, lower Φb than Rhodamine B and Fluorescein	Not specified	[9]

Observations:

The compiled data consistently indicates that Aza-BODIPY dyes exhibit superior photostability compared to many other classes of organic dyes. Notably, they have been shown to be significantly more robust than the widely used seminaphthorhodafluor (SNARF) dyes.[3] While direct quantitative comparisons with a broad range of cyanine and squaraine dyes under identical conditions are limited in the literature, the available evidence suggests that Aza-BODIPYs are strong competitors in terms of photostability. It is also worth noting that structural modifications, such as the fusion of carbazole or fluorene (B118485) moieties to the Aza-BODIPY core, can further enhance their photophysical properties, including photostability.[4]

Experimental Protocols

A standardized method for quantifying the photostability of a fluorescent dye is the measurement of its photobleaching quantum yield (Φb). This is achieved by exposing a solution of the dye to a constant and known light intensity while monitoring the decrease in fluorescence over time.

Measurement of Photobleaching Quantum Yield

Materials:

• Fluorimeter or fluorescence microscope with a sensitive detector (e.g., PMT or sCMOS camera)

• Stable light source with a known and constant output (e.g., laser or stabilized lamp)

• Spectrophotometer for absorbance measurements

• Quartz cuvettes or microscope slides

• Solutions of the dye to be tested at a known concentration

• A quantum yield standard with a known Φb for relative measurements (optional)

Procedure:

• Sample Preparation: Prepare optically dilute solutions of the dye in a spectroscopic grade solvent. The absorbance of the solution at the excitation wavelength should be kept low (typically < 0.05) to prevent inner filter effects.

• Initial Absorbance and Fluorescence Measurement:

  • Measure the initial absorbance of the sample at the excitation wavelength using a spectrophotometer.

  • Measure the initial fluorescence intensity (F₀) of the sample in the fluorimeter or on the microscope immediately upon exposure to the excitation light.

• Photobleaching: Continuously illuminate the sample with a constant and known light intensity.

• Time-course Measurement: Record the fluorescence intensity (F(t)) at regular time intervals until it has significantly decreased.

• Data Analysis:

  • The photobleaching process can often be modeled by a first-order decay. The photobleaching rate constant (kₑ) can be determined by fitting the fluorescence decay curve to an exponential function: F(t) = F₀ * e^(-kₑt)

  • The photobleaching quantum yield (Φb) can then be calculated using the following equation: Φb = kₑ / (σ * I) where:

    • σ is the absorption cross-section of the dye at the excitation wavelength (in cm²).

    • I is the photon flux of the excitation light (in photons/cm²/s).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for assessing the photostability of a fluorescent dye.

Caption: Experimental workflow for determining the photostability of fluorescent dyes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Carbazole‐ and Fluorene‐Fused Aza‐BODIPYs: NIR Fluorophores with High Brightness and Photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stable twisted conformation aza-BODIPY NIR-II fluorescent nanoparticles with ultra-large Stokes shift for imaging-guided phototherapy - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 6. cyanine fluorophore derivatives with enhanced photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Squaraine Dyes: Molecular Design for Different Applications and Remaining Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Reactivity of Aza-BODIPY Based Sensors

For Researchers, Scientists, and Drug Development Professionals

Aza-boron-dipyrromethene (Aza-BODIPY) dyes have emerged as a prominent class of fluorophores for the development of chemosensors due to their favorable photophysical properties, including absorption and emission in the near-infrared (NIR) region and high photostability.[1] Their versatility has led to the design of sensors for a wide array of analytes, such as metal ions, anions, reactive oxygen species (ROS), and nitroaromatic compounds.[1][2] A critical performance metric for any sensor is its selectivity—the ability to detect a specific target analyte in the presence of other potentially interfering species. This guide provides a comparative overview of the cross-reactivity of Aza-BODIPY based sensors for two common targets: cupric ions (Cu²⁺) and nitroaromatic compounds.

Signaling Pathways and Sensing Mechanisms

The detection mechanism of Aza-BODIPY based sensors often relies on processes such as photoinduced electron transfer (PET), intramolecular charge transfer (ICT), or analyte-induced chemical reactions that alter the fluorescence output of the dye. For instance, in many metal ion sensors, the binding of the target ion to a chelating group on the Aza-BODIPY core can suppress PET, leading to a "turn-on" fluorescence response. Conversely, interaction with a quencher, such as a nitroaromatic compound, can lead to fluorescence quenching.

Fig. 1: General signaling pathways for Aza-BODIPY sensors.

Cross-Reactivity Data for Aza-BODIPY Sensors

The following tables summarize the cross-reactivity of selected Aza-BODIPY based sensors for Cu²⁺ and nitroaromatic compounds. It is important to note that the experimental conditions, including the specific sensor structure and solvent system, vary between studies, which can influence the observed selectivity.

Aza-BODIPY Sensors for Cu²⁺

Aza-BODIPY sensors designed for Cu²⁺ detection often incorporate chelating moieties that provide selectivity for this ion. The following table compares the fluorescence response of a representative Aza-BODIPY sensor to Cu²⁺ and a panel of other common metal ions.

Sensor	Target Analyte	Interfering Ion	Molar Ratio (Interferent:Target)	Observed Fluorescence Change	Reference
Sensor 1	Cu²⁺	Na⁺	10:1	Negligible	[3]
Co²⁺	10:1	Negligible	[3]
Fe²⁺	10:1	Negligible	[3]
Cd²⁺	10:1	Negligible	[3]
Mg²⁺	10:1	Negligible	[3]
Al³⁺	10:1	Negligible	[3]
Mn²⁺	10:1	Negligible	[3]
Ni²⁺	10:1	Negligible	[3]
Sensor 2	Cu²⁺	Alkali and other transition metals	Not specified	Selective quenching by Cu²⁺	[4]

Note: "Negligible" indicates that the change in fluorescence in the presence of the interfering ion was insignificant compared to the response to the target analyte.

Aza-BODIPY Sensors for Nitroaromatic Compounds

The selectivity of Aza-BODIPY sensors for different nitroaromatic compounds can be quantified using the Stern-Volmer quenching constant (Ksv). A higher Ksv value indicates a more efficient quenching and thus a higher sensitivity of the sensor to that particular analyte.

Sensor	Target Analyte	Quenching Constant (Ksv, M⁻¹)	Solvent System	Reference
Tetraphenyl-Aza-BODIPY	2,4,6-trinitrophenol (TNP)	1420	Acetonitrile-Water	[5]
2,4,6-trinitrotoluene (TNT)	1364	Acetonitrile-Ethanol	[5]
2,4-dinitrotoluene (DNT)	968	Acetonitrile-Ethanol	[5]

Experimental Protocols

The following is a generalized experimental protocol for assessing the cross-reactivity of an Aza-BODIPY based fluorescent sensor.

General Protocol for Cross-Reactivity Assessment

• Preparation of Stock Solutions:

  • Prepare a stock solution of the Aza-BODIPY sensor (e.g., 1 mM in a suitable organic solvent like DMSO or acetonitrile).

  • Prepare stock solutions of the target analyte and a panel of potential interfering species (e.g., 10 mM in a compatible solvent). The panel of interferents should include species that are structurally similar to the target analyte or are commonly found in the intended sample matrix.

• Determination of Optimal Sensor Concentration:

  • Dilute the sensor stock solution to a working concentration (typically in the low micromolar range) in the desired assay buffer (e.g., PBS, HEPES).

  • Record the fluorescence spectrum to ensure a stable and measurable baseline fluorescence intensity.

• Fluorescence Measurements for Selectivity:

  • To a solution of the Aza-BODIPY sensor at its working concentration, add a specific concentration of the target analyte and record the fluorescence spectrum after incubation.

  • In separate experiments, to the sensor solution, add the same concentration of each potential interfering species and record the fluorescence spectrum.

  • To assess interference, first add a potential interferent to the sensor solution, and then add the target analyte. Record the fluorescence spectrum to determine if the sensor's response to the target is altered.

• Data Analysis:

  • Calculate the change in fluorescence intensity (or the ratio of fluorescence intensities at two wavelengths for ratiometric probes) for the target analyte and each interfering species.

  • Present the data as a bar graph or in a table to visually compare the sensor's response to different species.

Fig. 2: Workflow for cross-reactivity testing.

Conclusion

Aza-BODIPY based sensors offer significant potential for the sensitive and selective detection of a wide range of analytes. However, a thorough evaluation of their cross-reactivity is crucial for ensuring reliable and accurate measurements, particularly in complex biological or environmental samples. The data presented in this guide, while not exhaustive, highlights the importance of careful sensor design to achieve high selectivity. Researchers and developers should conduct rigorous cross-reactivity studies using a comprehensive panel of potential interferents relevant to their specific application. The provided experimental protocol offers a standardized framework for such evaluations, facilitating the comparison of sensor performance across different studies.

References

• 1. Aza-BODIPY-based Fluorescent and Colorimetric Sensors and Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aza-BODIPY-based Fluorescent and Colorimetric Sensors and Probes | Bentham Science [benthamscience.com]
• 3. researchgate.net [researchgate.net]
• 4. Near-infrared aza-BODIPY fluorescent probe for selective Cu2+ detection and its potential in living cell imaging - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

A Head-to-Head Battle of the Fluorophores: Benchmarking New Aza-BODIPY Derivatives Against Established Near-Infrared Probes

For Immediate Release

[City, State] – [Date] – In the dynamic field of biomedical research and drug development, the quest for brighter, more stable, and more efficient fluorescent probes is relentless. This guide provides a comprehensive, data-driven comparison of novel aza-BODIPY derivatives against established, commercially available near-infrared (NIR) fluorescent probes. This objective analysis is designed to empower researchers, scientists, and drug development professionals to make informed decisions when selecting the optimal fluorescent tools for their specific applications.

The emergence of aza-BODIPY dyes has presented a promising new frontier in fluorescence imaging.[1][2] Characterized by their absorption and emission profiles in the red to near-infrared spectrum, these derivatives offer the potential for deeper tissue penetration and reduced autofluorescence, critical advantages for in vivo imaging. Unlike traditional BODIPY dyes, aza-BODIPYs often exhibit a higher propensity for intersystem crossing, making them suitable for applications beyond standard fluorescence imaging, such as photodynamic therapy. However, a key consideration is that aza-BODIPY derivatives can sometimes display lower fluorescence quantum yields compared to their standard BODIPY counterparts.

This guide will delve into a quantitative comparison of the key photophysical properties of new aza-BODIPY derivatives and popular commercial probes, including the widely used cyanine (B1664457) dye IR-820 and the Alexa Fluor series. We will present a side-by-side analysis of their spectral characteristics, molar extinction coefficients, fluorescence quantum yields, and photostability. Furthermore, detailed experimental protocols for the key benchmarking experiments are provided to ensure transparency and reproducibility.

Data Presentation: A Comparative Analysis of Photophysical Properties

The following tables summarize the key photophysical properties of selected new aza-BODIPY derivatives and commercially available NIR fluorescent probes. It is important to note that the solvent and measurement conditions can significantly influence these parameters, and these are specified where the data is available.

Table 1: Spectral Properties of Aza-BODIPY Derivatives and Commercial NIR Probes

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Stokes Shift (nm)	Solvent/Conditions
Aza-BODIPY Derivatives
Fused Aza-BODIPY (aza-FL)	734	741	7	THF
Fused Aza-BODIPY (aza-CZ)	791	800	9	THF
Brominated Aza-BODIPY (NBDPBr)	~660	Not Specified	Not Specified	DCM
Tetraphenyl Aza-BODIPY (Compound 10)	654	676	22	DMF[1]
Substituted Aza-BODIPY (Compound 11)	667	689	22	DMF[1]
Commercial NIR Probes
IR-820	~710 (in water)	~829 (in water)	~119	Water/Serum
IR-820	~853 (in 10% FBS)	~858 (in 10% FBS)	~5	10% FBS
Alexa Fluor 750	749	775	26	PBS[3]
Cyanine7 (Cy7)	~745 - 756	~779 - 800	~34-44	Not Specified

Table 2: Molar Extinction Coefficient and Quantum Yield of Aza-BODIPY Derivatives and Commercial NIR Probes

Fluorophore	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φf)	Solvent/Conditions
Aza-BODIPY Derivatives
Fused Aza-BODIPY (aza-FL)	~230,000	0.66	THF[4]
Fused Aza-BODIPY (aza-CZ)	~230,000	0.49	THF[4]
Brominated Aza-BODIPY (NBDPBr)	Not Specified	Not Specified (High ¹O₂ yield of 66%)	DCM[2]
Aza-BODIPY for pH sensing	~80,000	~0.20	Not Specified[5]
Commercial NIR Probes
IR-820	~198,181	0.00313 (in water), 0.02521 (in 10% FBS)	Methanol, Water, 10% FBS[6]
Alexa Fluor 750	~240,000 - 290,000	0.12	PBS[3][7][8]
Cyanine7 (Cy7)	~199,000 - 250,000	~0.12 - 0.3	Not Specified

Table 3: Photostability of Aza-BODIPY Derivatives and Commercial NIR Probes

Fluorophore	Photostability Metric	Conditions
Aza-BODIPY Derivatives
Fused Aza-BODIPY (aza-FL, aza-CZ)	Excellent photostability	Not Specified[4]
Nitrated Aza-BODIPYs	Moderate to superior photostability compared to non-nitrated analogues	Not Specified
General Aza-BODIPY	High photostability	Toluene solution[9]
Commercial NIR Probes
IR-820	No noticeable decrease in emission intensity after 60 min irradiation	793 nm laser (20 mW/cm²) in serum
Alexa Fluor 750	More photostable than Cy7	Sunlight exposure for 30 minutes[10]
Cyanine7 (Cy7)	Less photostable than Alexa Fluor 750	Sunlight exposure for 30 minutes[10]

Experimental Protocols

To ensure a thorough understanding of the data presented, the following are detailed methodologies for the key experiments cited in this comparison guide.

Determination of Fluorescence Quantum Yield (Relative Method)

The relative method is a widely used technique for determining the fluorescence quantum yield of a sample by comparing it to a standard with a known quantum yield.

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Spectroscopic grade solvent (e.g., PBS, THF, as appropriate for the dyes being tested)

• Fluorescence standard with a known quantum yield in the same solvent (e.g., Rhodamine 101 in ethanol, Quinine Sulfate in 0.1 M H₂SO₄)

• Aza-BODIPY derivative and reference commercial probes

Procedure:

• Preparation of Solutions: Prepare a series of dilute solutions of both the standard and the sample in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Absorbance Measurement: Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer to the wavelength used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each solution, ensuring the entire emission band is captured.

  • Maintain identical experimental conditions (e.g., excitation and emission slit widths, detector voltage) for all measurements of the sample and the standard.

• Data Analysis:

  • Integrate the area under the emission curve for each recorded spectrum to obtain the integrated fluorescence intensity.

  • Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the sample and the standard.

  • The slope of the resulting linear fit for each plot is the gradient (Grad).

• Calculation: The fluorescence quantum yield of the sample (Φ_sample) is calculated using the following equation:

  Φ_sample = Φ_standard * (Grad_sample / Grad_standard) * (η_sample² / η_standard²)

  where:

  • Φ_standard is the known quantum yield of the standard.

  • Grad_sample and Grad_standard are the gradients from the plots of integrated fluorescence intensity vs. absorbance for the sample and standard, respectively.

  • η_sample and η_standard are the refractive indices of the solvents used for the sample and standard (if they are different).

Assessment of Photostability (Photobleaching Assay)

This protocol outlines a method to quantify the photostability of a fluorescent probe by measuring its rate of photobleaching under continuous illumination.

Materials:

• Fluorescence microscope equipped with a stable light source (e.g., laser or stabilized lamp) and a sensitive camera.

• Objective lens with appropriate magnification and numerical aperture.

• Image analysis software (e.g., ImageJ/Fiji).

• Solutions of the aza-BODIPY derivative and reference commercial probes at a known concentration.

• Microscope slides or imaging dishes.

Procedure:

• Sample Preparation: Prepare a sample of the fluorescent probe for imaging. This could be a solution of the dye immobilized in a polymer film or cells labeled with the probe.

• Microscope Setup:

  • Turn on the microscope and the excitation light source.

  • Select the appropriate filter set for the fluorophore being tested.

  • Set the light source intensity to a constant and reproducible level.

• Image Acquisition:

  • Focus on a region of the sample with uniform fluorescence.

  • Acquire a time-lapse series of images under continuous illumination. The time interval between images should be kept constant.

  • Continue acquiring images until the fluorescence intensity has significantly decreased (e.g., to 50% of the initial intensity).

• Data Analysis:

  • Open the time-lapse image series in the image analysis software.

  • Define a region of interest (ROI) within the fluorescent area.

  • Measure the mean fluorescence intensity within the ROI for each frame of the time series.

  • Plot the normalized fluorescence intensity (Intensity at time t / Initial Intensity) as a function of time.

  • The photobleaching half-life (t₁/₂) can be determined as the time it takes for the fluorescence intensity to decrease to 50% of its initial value. A longer half-life indicates greater photostability.

  • For a more quantitative measure, the data can be fit to an exponential decay function to determine the photobleaching rate constant.

Visualizing the Benchmarking Process and Application

To further clarify the experimental workflows and the potential applications of these probes, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for benchmarking fluorescent probes.

Caption: Aza-BODIPY probe in a ROS detection pathway.

References

• 1. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00699A [pubs.rsc.org]
• 2. Aza-BODIPY dye with unexpected bromination and high singlet oxygen quantum yield for photoacoustic imaging-guided synergetic photodynamic/photothermal therapy [html.rhhz.net]
• 3. thermofisher.com [thermofisher.com]
• 4. Carbazole‐ and Fluorene‐Fused Aza‐BODIPYs: NIR Fluorophores with High Brightness and Photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. Quantum Yield [Alexa Fluor 750] | AAT Bioquest [aatbio.com]
• 8. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Synthesis, Photophysics and Redox Properties of Aza-BODIPY Dyes with Electron-Donating Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. interchim.fr [interchim.fr]

Aza-BODIPY Dyes: A Comparative Guide for Advanced Fluorescence Microscopy

For researchers, scientists, and drug development professionals, the selection of fluorescent probes is a critical determinant of experimental success. In the realm of near-infrared (NIR) imaging, aza-boron-dipyrromethene (Aza-BODIPY) dyes have emerged as a powerful class of fluorophores. This guide provides an objective comparison of Aza-BODIPY performance in various fluorescence microscopy setups, supported by experimental data and detailed protocols.

Aza-BODIPY dyes are structurally distinct from their well-established BODIPY counterparts due to the substitution of the meso-carbon with a nitrogen atom.[1] This modification results in a significant red-shift in their absorption and emission spectra, pushing them into the NIR window (typically 650-950 nm).[2][3] This spectral characteristic is highly advantageous for biological imaging, as it minimizes autofluorescence from endogenous molecules, reduces light scattering, and allows for deeper tissue penetration.[3][4]

Performance in Key Microscopy Techniques

Aza-BODIPY dyes have demonstrated exceptional performance across a range of fluorescence microscopy applications, from routine confocal imaging to advanced super-resolution techniques.

Confocal Laser Scanning Microscopy (CLSM): Aza-BODIPY dyes are well-suited for CLSM due to their high molar extinction coefficients, good fluorescence quantum yields, and excellent photostability.[4][5] They have been successfully used for imaging various cellular components and in 3D cell culture models, demonstrating efficient cellular uptake.[4] For instance, Aza-BODIPY-based nanoparticles have been shown to localize within human glioblastoma cells within 3 hours of exposure, with the fluorescence signal increasing over time.[4]

Two-Photon Microscopy (TPM): The large two-photon absorption (TPA) cross-sections of Aza-BODIPY derivatives make them excellent probes for two-photon microscopy.[6] This technique utilizes non-linear excitation with a near-infrared laser, offering deeper tissue imaging with reduced phototoxicity. The TPA properties of Aza-BODIPY can be finely tuned by modifying their molecular structure, for example, by attaching strong electron-donating groups.[6]

Super-Resolution Microscopy: The unique photophysical properties of Aza-BODIPY dyes are also being harnessed for super-resolution imaging. While the use of BODIPY dyes in techniques like Stimulated Emission Depletion (STED) microscopy and single-molecule localization microscopy (SMLM) is an active area of research, initial studies have shown promise.[7][8] For example, photoactivatable BODIPY probes have been developed for localization-based super-resolution imaging of microtubules.[7]

Comparative Performance Data

To facilitate the selection of the most appropriate fluorophore, the following tables summarize the key photophysical properties of representative Aza-BODIPY dyes in comparison to traditional BODIPY and Cyanine dyes.

Dye Class	Typical Excitation Max (nm)	Typical Emission Max (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φf)	Photostability
Aza-BODIPY	600 - 800[4]	650 - 850[9]	High (up to ~230,000)[5]	Moderate to High (0.2 - 0.7)[5][10]	Excellent[5][11]
Traditional BODIPY	450 - 600[1]	500 - 650[1]	High (~80,000 - 100,000)[1]	Very High (often > 0.8)[1]	Good to Excellent[1]
Cyanine Dyes (e.g., Cy5)	~650	~670	High (~250,000)	Moderate (~0.28)	Moderate to Good

Note: The values presented are typical ranges and can vary significantly based on the specific molecular structure and solvent environment.

Experimental Protocols

Below are generalized protocols for utilizing Aza-BODIPY dyes for cellular imaging. It is crucial to optimize concentrations and incubation times for specific cell types and experimental conditions.

General Workflow for Aza-BODIPY Staining

Caption: General experimental workflow for cellular staining with Aza-BODIPY dyes.

Detailed Staining Protocol for Live-Cell Imaging

• Prepare Aza-BODIPY Stock Solution: Dissolve the Aza-BODIPY dye in a suitable organic solvent (e.g., DMSO) to create a high-concentration stock solution (typically 1-10 mM). Store protected from light at -20°C.

• Cell Culture: Plate cells on an appropriate imaging dish or slide and culture until they reach the desired confluency.

• Prepare Staining Solution: Dilute the Aza-BODIPY stock solution in serum-free cell culture medium to the final working concentration (typically in the range of 0.1-10 µM). The optimal concentration should be determined empirically.

• Staining: Remove the culture medium from the cells and add the Aza-BODIPY staining solution. Incubate for a specific period (e.g., 15-60 minutes) at 37°C, protected from light.

• Washing: After incubation, remove the staining solution and wash the cells two to three times with pre-warmed phosphate-buffered saline (PBS) or culture medium to remove any unbound dye.

• Imaging: Immediately image the stained cells using a fluorescence microscope equipped with the appropriate filter sets for the specific Aza-BODIPY dye.

Protocol for Fixed-Cell Staining

• Cell Preparation and Fixation: Grow cells on coverslips. Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS) for 10-20 minutes at room temperature.

• Washing: Wash the fixed cells three times with PBS to remove the fixative.

• Permeabilization (Optional): If targeting intracellular structures, permeabilize the cells with a detergent such as 0.1-0.5% Triton X-100 in PBS for 5-10 minutes.

• Washing: Wash the cells three times with PBS.

• Staining: Incubate the cells with the Aza-BODIPY working solution (diluted in PBS) for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS to remove excess dye.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium. Image using a fluorescence microscope.

Advantages and Disadvantages of Aza-BODIPY Dyes

Aza-BODIPY vs. Traditional BODIPY Dyes

Caption: Comparison of the primary advantages and disadvantages of Aza-BODIPY and traditional BODIPY dyes.

While Aza-BODIPY dyes offer significant advantages for in vivo and deep-tissue imaging, they can exhibit lower fluorescence quantum yields compared to some traditional BODIPY dyes.[12] Additionally, the extensive aromatic systems that contribute to their red-shifted spectra can increase their hydrophobicity, potentially leading to aggregation in aqueous environments.[4] However, this can be mitigated through chemical modifications to improve water solubility or by encapsulation in nanoparticles.[4][13]

Conclusion

Aza-BODIPY dyes represent a versatile and powerful class of fluorophores for modern fluorescence microscopy. Their tunable photophysical properties, particularly their strong absorption and emission in the near-infrared region, make them ideal candidates for a wide range of applications, from high-resolution cellular imaging to in vivo studies. By understanding their performance characteristics and optimizing experimental protocols, researchers can fully leverage the potential of Aza-BODIPY dyes to advance their scientific discoveries.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Aza-BODIPY based polymeric nanoparticles for cancer cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carbazole‐ and Fluorene‐Fused Aza‐BODIPYs: NIR Fluorophores with High Brightness and Photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhancement of Two-Photon Absorption in Boron-Dipyrromethene (BODIPY) Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Photoactivatable BODIPY Probe for Localization-Based Super-Resolution Cellular Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Aza-BODIPY based fluorescent and colorimetric sensors and probes. | Semantic Scholar [semanticscholar.org]
• 12. Effect of the Aza-N-Bridge and Push–Pull Moieties: A Comparative Study between BODIPYs and Aza-BODIPYs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Water-soluble BODIPY and aza-BODIPY dyes: synthetic progress and applications [journal.hep.com.cn]

A Comparative Guide to Aza-BODIPY Synthesis Methodologies

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4,4-difluoro-4-bora-3a,4a-diaza-s-indacene (aza-BODIPY) dyes is a cornerstone for advancements in near-infrared (NIR) imaging, photodynamic therapy, and materials science. The selection of a synthetic route is critical, impacting yield, scalability, and the potential for structural diversification. This guide provides a side-by-side comparison of two prominent synthesis methods: the classical chalcone-based approach and a modern Schiff base formation strategy utilizing lactams.

At a Glance: Method Comparison

Parameter	Chalcone-Based Synthesis	Schiff Base Formation from Lactams
Starting Materials	Substituted acetophenones, benzaldehydes, nitromethane	Lactams, heteroaromatic amines
Key Intermediates	Chalcones, γ-nitro-β-phenyl-butyrophenone, aza-dipyrromethene	Schiff base
Reaction Steps	4 (Claisen-Schmidt condensation, Michael addition, cyclization, complexation)	2 (Schiff base formation, complexation)
Typical Reagents	NaOH, NH₄OAc, BF₃·OEt₂, triethylamine	TiCl₄, triethylamine, BF₃·OEt₂
Typical Reaction Time	Several hours to days[1]	~24 hours
Reported Yields	Moderate to high (can be up to 70% for some steps)[2]	Moderate (e.g., 18-40% for dimeric structures)[3]
Versatility	Well-established for tetra-aryl substituted aza-BODIPYs.[3]	Broadens structural scope to include asymmetric and fused systems.[4][5]

Synthesis Workflows

The following diagrams illustrate the general workflows for the two synthesis methods.

References

• 1. Aza-BODIPY: improved synthesis and interaction with soluble Aβ1-42 oligomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. aza-BODIPY synthesis towards vis/NIR functional chromophores based on a Schiff base forming reaction protocol using lactams and heteroaromatic amines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. aza-BODIPY synthesis towards vis/NIR functional chromophores based on a Schiff base forming reaction protocol using lac… [ouci.dntb.gov.ua]

Evaluating the Cytotoxicity of Aza-BODIPY Dyes for Cell Imaging: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of fluorescent probes for cellular imaging is a critical step that hinges on a delicate balance between vibrant and stable fluorescence and minimal interference with cellular processes. This guide provides a comprehensive evaluation of the cytotoxicity of Aza-BODIPY dyes, a popular class of near-infrared (NIR) fluorophores, and compares their performance with common alternative dyes used in cell imaging.

Aza-BODIPY dyes have gained prominence in bioimaging due to their exceptional photophysical properties, including high molar extinction coefficients, sharp emission peaks, and good photostability.[1] Their emission in the NIR region is particularly advantageous for deep-tissue imaging, as it minimizes autofluorescence from biological samples.[1] However, a thorough understanding of their potential cytotoxic effects is paramount for the accurate interpretation of experimental results and their potential translation into clinical applications.

This guide summarizes available quantitative cytotoxicity data, provides detailed experimental protocols for assessing cell viability, and presents visual workflows and signaling pathways to aid in experimental design and data interpretation.

Comparative Cytotoxicity Data

The following table summarizes the available quantitative data on the cytotoxicity of Aza-BODIPY dyes and several common alternatives. It is crucial to note that the data is compiled from various studies using different cell lines, dye concentrations, incubation times, and cytotoxicity assays. Therefore, a direct comparison of IC50 values should be made with caution.

Fluorescent Dye	Dye Class/Target	Cell Line(s)	Cytotoxicity Metric (e.g., IC50)	Key Findings & Notes
Aza-BODIPY Derivatives	NIR Fluorophore	MCF-7, HeLa, A549, HT-1080	Varies significantly with structure; can induce apoptosis upon photoactivation.[2]	Generally low dark toxicity. Phototoxicity is a key consideration and can be harnessed for photodynamic therapy (PDT).[2]
MitoTracker Red CMXRos	Mitochondrial Stain	HeLa	High phototoxicity reported after 30 min of laser irradiation.[3][4]	A water-soluble BODIPY alternative (Mito-BDP 630) showed lower phototoxicity.[3][4]
LysoTracker Green DND-26	Lysosomal Stain	Various	Generally considered to have low cytotoxicity for short-term imaging.	Used for detecting lysosome presence in various cell types, including bivalve haemocytes.[5]
Hoechst 33342	Nuclear Stain	Various	Can cause apoptosis under time-lapse microscopy conditions.[6][7]	Cytotoxicity is a function of dye concentration and light exposure.[6][7] At very low concentrations (7-28 nM), it is reported to be non-cytotoxic for long-term imaging.[8]
DAPI	Nuclear Stain	Various	Toxic to cells, especially in long-term live-cell imaging.[9][10]	Generally preferred for fixed-cell staining due to higher toxicity and lower membrane permeability in live cells compared to Hoechst dyes.[10][11]
Nile Red	Lipid Droplet Stain	Various	Generally considered to have low cytotoxicity.[12]	Its broad emission spectrum can lead to crosstalk in multicolor imaging.[13][14]
BODIPY 493/503	Lipid Droplet Stain	Various	More effective and photostable than Nile Red for staining microalgae.[15]	An alternative to Nile Red for lipid quantification.[12][13]

Experimental Protocols

Accurate assessment of cytotoxicity is fundamental to evaluating fluorescent probes. The following are detailed methodologies for commonly used cytotoxicity and apoptosis assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the fluorescent dye and incubate for the desired period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: After incubation, remove the treatment medium and add 100 µL of fresh medium and 20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C to allow the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the MTT solution and add 150 µL of a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the fluorescent dye as described in the MTT assay protocol.

• Cell Harvesting: After treatment, harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube and add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the cells by flow cytometry within one hour.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental process and the underlying biological mechanisms, the following diagrams are provided.

Caption: A generalized workflow for assessing the cytotoxicity of fluorescent dyes.

A common mechanism of phototoxicity induced by fluorescent dyes is the generation of reactive oxygen species (ROS), which can trigger apoptosis.

Caption: A simplified diagram of ROS-mediated apoptosis induced by photoactivated dyes.

References

• 1. Bioapplications of small molecule Aza-BODIPY: from rational structural design to in vivo investigations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. Effect of aza-BODIPY-photodynamic therapy on the expression of carcinoma-associated genes and cell death mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A bright, red-emitting water-soluble BODIPY fluorophore as an alternative to the commercial Mito Tracker Red for high-resolution mitochondrial imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Phototoxicity of Hoechst 33342 in time-lapse fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Breaking a Dogma: High-Throughput Live-Cell Imaging in Real-Time with Hoechst 33342 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Is DAPI toxic to cells? | AAT Bioquest [aatbio.com]
• 10. biotium.com [biotium.com]
• 11. betalifesci.com [betalifesci.com]
• 12. agilent.com [agilent.com]
• 13. The use of fluorescent Nile red and BODIPY for lipid measurement in microalgae - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. BODIPY staining, an alternative to the Nile Red fluorescence method for the evaluation of intracellular lipids in microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Quantitative Analysis of Aza-BODIPY Fluorescence in Tissue Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Aza-BODIPY dyes with other common fluorophores for quantitative fluorescence imaging in tissue samples. It includes a summary of performance data, detailed experimental protocols, and visualizations to aid in experimental design and data interpretation.

Introduction to Aza-BODIPY Dyes

Aza-boron-dipyrromethene (Aza-BODIPY) dyes are a class of fluorescent probes that have gained significant attention in biomedical imaging. Unlike their parent compounds, BODIPY dyes, Aza-BODIPYs feature a nitrogen atom at the meso-position of the core structure. This modification results in a significant red-shift in their absorption and emission spectra, pushing them into the near-infrared (NIR) window (650-900 nm).[1] This spectral range is highly advantageous for in vivo and deep-tissue imaging due to reduced autofluorescence from biological tissues, decreased light scattering, and deeper tissue penetration.[2][3]

Aza-BODIPY dyes are known for their high molar extinction coefficients, excellent photostability, and often high fluorescence quantum yields.[4] Their chemical structure can be readily modified, allowing for the fine-tuning of their photophysical properties and the introduction of functional groups for targeting specific biological molecules or cellular compartments.[5][6] These characteristics make them promising candidates for quantitative fluorescence imaging in complex biological samples like tissues.[7]

Comparative Performance of Aza-BODIPY Dyes

The selection of a fluorescent dye is critical for quantitative imaging. The ideal dye should be bright, photostable, and have a high signal-to-noise ratio. The following table compares the key photophysical properties of Aza-BODIPY dyes with other commonly used fluorophores for tissue imaging.

Table 1: Comparison of Photophysical Properties of Fluorescent Dyes

Dye Class	Typical Excitation/Emission Maxima (nm)	Molar Extinction Coefficient (M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φf)	Relative Photostability	Key Advantages for Tissue Imaging
Aza-BODIPY	650 - 800	80,000 - 230,000[3]	0.1 - 0.7[3]	Very High[8]	NIR emission, high photostability, high molar absorptivity, low autofluorescence.[2][3]
Cyanine Dyes (e.g., Cy5, Cy7)	650 - 800	150,000 - 250,000	0.1 - 0.3	Moderate to High	Bright, well-established for NIR imaging.
Alexa Fluor Dyes (e.g., AF647, AF750)	650 - 780	180,000 - 270,000	0.1 - 0.4	High	Bright, photostable, available as reactive conjugates.
Traditional BODIPY (e.g., BODIPY FL)	~500 / 510[9]	~80,000[9]	~0.9[9]	High[10]	High quantum yield, narrow emission peaks.[]
Fluorescein (FITC)	~495 / 525	~75,000	0.3 - 0.9	Low[10]	Bright, widely used, but prone to photobleaching.

Experimental Protocols

Protocol 1: Staining of Tissue Sections with Aza-BODIPY

This protocol provides a general guideline for staining frozen or paraffin-embedded tissue sections. Optimization of dye concentration and incubation times may be required for specific tissues and Aza-BODIPY derivatives.

Materials:

• Frozen or paraffin-embedded tissue sections on slides

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 1-5% BSA or serum in PBS)

• Aza-BODIPY dye stock solution (e.g., 1 mM in DMSO)

• Staining solution (Aza-BODIPY dye diluted in PBS or blocking buffer)

• Antifade mounting medium

Procedure:

• Deparaffinization and Rehydration (for paraffin-embedded sections): a. Immerse slides in xylene (2 x 5 minutes). b. Rehydrate through a graded series of ethanol (B145695) (100%, 95%, 70%, 50%; 3 minutes each). c. Rinse with distilled water.

• Fixation: a. For frozen sections, fix with 4% paraformaldehyde for 10-15 minutes at room temperature.[12] b. For paraffin (B1166041) sections that have been rehydrated, proceed to antigen retrieval if necessary, or directly to permeabilization. c. Wash slides 3 times with PBS for 5 minutes each.

• Permeabilization (optional, for intracellular targets): a. Incubate sections with permeabilization buffer for 10-15 minutes at room temperature. b. Wash 3 times with PBS for 5 minutes each.

• Blocking (to reduce non-specific binding): a. Incubate sections with blocking buffer for 30-60 minutes at room temperature.

• Staining: a. Prepare the Aza-BODIPY staining solution at the desired concentration (typically 0.5-5 µM) by diluting the stock solution in PBS or blocking buffer. b. Remove the blocking buffer and incubate the sections with the staining solution for 30-60 minutes at room temperature, protected from light.[]

• Washing: a. Wash the sections 3 times with PBS for 5 minutes each to remove unbound dye.[]

• Mounting: a. Mount a coverslip using an antifade mounting medium. b. Seal the edges of the coverslip with nail polish to prevent drying.

• Imaging: a. Image the slides using a confocal or widefield fluorescence microscope equipped with appropriate filters for the specific Aza-BODIPY dye.

Protocol 2: Quantitative Analysis of Fluorescence Intensity using ImageJ/Fiji

This protocol describes a basic method for measuring the mean fluorescence intensity in a region of interest (ROI).

Software:

• Fiji (ImageJ) - can be downloaded from 13--INVALID-LINK--]

Procedure:

• Image Acquisition: a. Acquire images using consistent settings (e.g., laser power, gain, pinhole size, and exposure time) for all samples to be compared. b. Save images in a lossless format (e.g., TIFF).

• Open Image in Fiji: a. Drag and drop your image file into the Fiji window.

• Set Scale (optional but recommended for area measurements): a. If a scale bar is present, use the "Straight Line" tool to draw a line along the scale bar. b. Go to Analyze > Set Scale. Enter the known distance and unit of length. Check "Global" to apply the same scale to all open images.

• Define Region of Interest (ROI): a. Use the selection tools (e.g., "Rectangle," "Oval," "Polygon," or "Freehand") to outline the area of the tissue you want to quantify.[14]

• Measure Fluorescence Intensity: a. Go to Analyze > Set Measurements. Ensure "Mean gray value," "Area," and "Integrated density" are checked. Click "OK." b. With the ROI selected, go to Analyze > Measure (or press Ctrl+M).[14] c. A "Results" window will appear, displaying the measurements for your ROI. The "Mean" value represents the average fluorescence intensity per pixel within the ROI.[15]

• Background Subtraction: a. To correct for background fluorescence, select a region in the image that does not contain tissue. b. Measure the mean fluorescence intensity of this background ROI. c. Subtract the mean background intensity from the mean intensity of your sample ROI.

• Data Analysis: a. Repeat the measurement for all your samples. b. The corrected mean fluorescence intensity values can then be compared between different experimental groups.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the quantitative analysis of Aza-BODIPY fluorescence in tissue samples.

Caption: Workflow for quantitative fluorescence analysis in tissue.

Factors Influencing Quantitative Accuracy

Achieving accurate and reproducible quantitative data from fluorescence microscopy depends on several factors, as illustrated below.

Caption: Key factors affecting quantitative fluorescence accuracy.

Conclusion

Aza-BODIPY dyes offer significant advantages for quantitative fluorescence imaging in tissue samples, primarily due to their favorable photophysical properties in the near-infrared window. Their high photostability, brightness, and reduced interference from tissue autofluorescence make them superior to many conventional visible-range fluorophores. For reliable quantitative analysis, it is crucial to employ standardized protocols for sample preparation, staining, and image acquisition, coupled with robust image analysis methods. By carefully considering the factors outlined in this guide, researchers can leverage the unique properties of Aza-BODIPY dyes to obtain accurate and reproducible quantitative data from tissue samples, thereby advancing research in various fields, including drug development and disease diagnostics.

References

• 1. researchgate.net [researchgate.net]
• 2. Aza-BODIPY based polymeric nanoparticles for cancer cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carbazole‐ and Fluorene‐Fused Aza‐BODIPYs: NIR Fluorophores with High Brightness and Photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. BODIPY-Based Molecules for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. BODIPY | AAT Bioquest [aatbio.com]
• 10. researchgate.net [researchgate.net]
• 12. mmpc.org [mmpc.org]
• 13. imagej.net [imagej.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Aza-BODIPY Compounds: A Procedural Guide

Researchers and scientists utilizing Aza-BODIPY dyes in drug development and other applications must adhere to stringent disposal protocols to ensure laboratory safety and environmental protection. While specific disposal instructions for every Aza-BODIPY derivative are not uniformly available, a comprehensive review of safety data sheets (SDS) for structurally similar BODIPY compounds provides a clear framework for their responsible management as chemical waste. This guide offers essential, step-by-step logistical information for the proper disposal of Aza-BODIPY compounds, in line with established laboratory safety practices.

Immediate Safety and Hazard Information

Aza-BODIPY compounds, like other fluorescent dyes, should be handled with caution. Although toxicity data for many specific Aza-BODIPY derivatives are not extensively documented, the precautionary principle dictates treating them as potentially hazardous substances.[1] Key safety considerations from the SDS of related BODIPY compounds are summarized below.

Hazard Information	Precautionary Measures	First Aid
Health Hazards	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[2][3][4] To the best of current knowledge, the toxicological properties have not been thoroughly investigated.[5]	Skin Contact: Wash with plenty of soap and water. If irritation occurs, seek medical advice.[3] Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[3][5] Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[3]
Handling	Wear protective gloves, eye protection, and face protection.[2][3][4] Avoid breathing dust.[3] Wash skin thoroughly after handling.[3] Use only outdoors or in a well-ventilated area.[3]
Storage	Store in a well-ventilated place. Keep container tightly closed.[3] Store locked up.[3]
Fire Fighting	Use a dry chemical powder or appropriate foam extinguisher.[1]

Experimental Protocol: Aza-BODIPY Disposal Workflow

The following protocol outlines the detailed methodology for the safe disposal of Aza-BODIPY waste in a laboratory setting. This procedure is based on general guidelines for chemical waste management and should be adapted to comply with institutional and local regulations.

Materials:

• Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

• Designated, sealed, and clearly labeled hazardous waste container

• Chemical fume hood

• Waste manifest or logbook as required by your institution

Procedure:

• Waste Segregation:

  • Do not dispose of Aza-BODIPY waste down the drain or in the regular trash.[6]

  • Collect all waste containing Aza-BODIPY, including unused compounds, contaminated solutions, and materials (e.g., pipette tips, gloves, and paper towels), in a designated hazardous waste container.

  • Maintain separate waste streams for solid and liquid Aza-BODIPY waste to comply with waste management facility requirements.

• Container Management:

  • Use a container that is compatible with the chemical nature of the waste and is leak-proof.

  • Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name of the Aza-BODIPY compound.[6] The concentration and physical state (solid or liquid) should also be indicated.

  • Keep the waste container securely sealed when not in use to prevent the release of vapors.

• Waste Accumulation and Storage:

  • Store the hazardous waste container in a designated, well-ventilated, and secure area, such as a satellite accumulation area within the laboratory or a central chemical waste storage facility.

  • Follow your institution's guidelines regarding the maximum volume of hazardous waste that can be stored in the laboratory and the time limits for accumulation.

• Disposal Request and Pickup:

  • Once the waste container is full or the accumulation time limit is reached, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or equivalent department.

  • Complete all necessary waste disposal request forms or manifests accurately and completely.

  • Ensure the container is ready for pickup at the scheduled time and location.

• Documentation:

  • Maintain a record of the Aza-BODIPY waste generated and disposed of, in accordance with your institution's policies and regulatory requirements.

Logical Workflow for Aza-BODIPY Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Aza-BODIPY waste.

Caption: Aza-BODIPY Disposal Workflow.

By adhering to these procedures, researchers can ensure the safe handling and disposal of Aza-BODIPY compounds, thereby minimizing risks to personnel and the environment. Always consult your institution's specific chemical hygiene and waste management plans for detailed guidance.

References

• 1. www-s.mechse.uiuc.edu [www-s.mechse.uiuc.edu]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. benchchem.com [benchchem.com]

Essential Safety and Handling Protocols for Aza-BODIPY Compounds

Aza-BODIPY dyes are a class of fluorescent molecules with broad applications in research and development, particularly in bioimaging and photodynamic therapy.[1][2][3] While specific toxicity data for many Aza-BODIPY derivatives are not extensively documented, it is crucial to handle these compounds with a high degree of caution, assuming they are potentially hazardous.[4] This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of Aza-BODIPY compounds.

Hazard Identification and Personal Protective Equipment (PPE)

The health hazards of many Aza-BODIPY compounds have not been thoroughly investigated.[4] Therefore, treating them with caution is the most prudent approach. Some related BODIPY compounds are known to cause skin, eye, and respiratory irritation.[5][6][7]

Recommended Personal Protective Equipment (PPE)

Protection Type	Required PPE	Specifications and Best Practices
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield is recommended when handling larger quantities or if there is a significant splash risk.[8][9][10]	Ensure eyewear is rated for chemical splash protection. Prescription glasses are not a substitute for safety glasses.
Skin Protection	Chemical-resistant gloves (Nitrile recommended). A fully buttoned lab coat.[4]	Inspect gloves for any tears or punctures before use. Change gloves immediately if they become contaminated. Do not wear lab coats outside of the laboratory.[11]
Respiratory Protection	Use in a well-ventilated area. A certified chemical fume hood is required when handling powders or creating solutions.	Avoid breathing dust or aerosols.[5][6] If a fume hood is not available, a NIOSH-approved respirator may be necessary based on a risk assessment.
Foot Protection	Closed-toe shoes.	Shoes should be made of a material that does not absorb chemicals.[11][12]

Operational and Disposal Plans: A Step-by-Step Guide

This section provides procedural guidance for the safe handling and disposal of Aza-BODIPY compounds.

Receiving and Storage

• Inspection : Upon receipt, visually inspect the container for any signs of damage or leakage.

• Labeling : Ensure the container is clearly labeled with the compound name and appropriate hazard warnings.

• Storage : Store Aza-BODIPY compounds in a cool, dry, and dark place.[4] They should be stored away from incompatible materials. The specific storage temperature should follow the manufacturer's recommendation, which is often at or below -20°C.[4]

Handling and Use

• Preparation : Before handling, ensure that the designated work area (preferably a chemical fume hood) is clean and uncluttered. Have all necessary equipment and materials, including waste containers, readily available.

• Personal Protective Equipment : Don the appropriate PPE as outlined in the table above.

• Weighing : When weighing the solid compound, perform this task in a fume hood to minimize the risk of inhalation.

• Solution Preparation : When preparing solutions, add the solid Aza-BODIPY to the solvent slowly to avoid splashing.

• General Use : Avoid direct contact with the solid compound and its solutions. Use a spatula or other appropriate tools for handling solids.

Accidental Release Measures

• Small Spills : For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand).[4]

• Cleanup : Carefully collect the absorbed material and place it in a sealed container for disposal.

• Ventilation : Ensure the area is well-ventilated.

• Large Spills : For larger spills, evacuate the area and contact your institution's environmental health and safety (EHS) department.

First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4][7]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.[4][7]
Inhalation	Move the individual to fresh air. If not breathing, give artificial respiration. Seek medical attention.[4]
Ingestion	Do not induce vomiting. Wash out the mouth with water. Seek immediate medical attention.[4][7]

Disposal Plan

• Waste Collection : Collect all Aza-BODIPY waste, including contaminated consumables (e.g., gloves, pipette tips), in a clearly labeled, sealed container.

• Waste Segregation : Do not mix Aza-BODIPY waste with other chemical waste streams unless permitted by your institution's EHS guidelines.

• Disposal : Dispose of all waste in accordance with local, state, and federal regulations.[4] Contact your institution's EHS department for specific disposal procedures. Do not dispose of Aza-BODIPY compounds down the drain.[4]

Experimental Workflow and Safety Logic

The following diagrams illustrate the key workflows for safely handling Aza-BODIPY compounds.

Caption: Workflow for Handling Aza-BODIPY Compounds.

Caption: First Aid Decision Pathway for Aza-BODIPY Exposure.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Aza-BODIPYs, Their Differential Binding for Cu(II), and Results of Bioimaging as Fluorescent Dyes of Langerhans β-Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and in vitro photodynamic activity of aza-BODIPY-based photosensitizers - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. www-s.mechse.uiuc.edu [www-s.mechse.uiuc.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. canbipharm.com [canbipharm.com]
• 8. research.unt.edu [research.unt.edu]
• 9. aazk.org [aazk.org]
• 10. static.cymitquimica.com [static.cymitquimica.com]
• 11. iacuc.wsu.edu [iacuc.wsu.edu]
• 12. osha.oregon.gov [osha.oregon.gov]